(-)-GSK598809

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of (-)-GSK598809: A Selective Dopamine D3 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-GSK598809 is a potent and selective antagonist of the dopamine (B1211576) D3 receptor (D3R), which has been investigated for its therapeutic potential in substance-related disorders, including smoking withdrawal and binge eating disorder.[1] This technical guide provides a comprehensive overview of the mechanism of action of (-)-GSK598809, detailing its pharmacological profile, preclinical and clinical findings, and the experimental methodologies used to elucidate its effects. The primary mechanism of (-)-GSK598809 involves the blockade of D3 receptors, which are predominantly expressed in brain regions associated with reward, motivation, and executive function. By modulating dopaminergic signaling, (-)-GSK598809 has been shown to influence reward processing and craving, although its clinical development has been hampered by cardiovascular side effects at higher doses.[1][2]

Pharmacological Profile

(-)-GSK598809 exhibits high selectivity for the dopamine D3 receptor over the D2 receptor, a critical feature for minimizing the extrapyramidal symptoms often associated with less selective dopamine antagonists.[1]

Quantitative Pharmacological Data

Parameter	Value	Species	Reference
Ki (D3 Receptor)	6.2 nM	Not Specified	[1]
Ki (D2 Receptor)	740 nM	Not Specified	[1]
Selectivity (D2/D3)	~120-fold	Not Specified	[1]
Receptor Occupancy (D3)	72% to 89%	Human (smokers)	[1][2]
Plasma Half-life	~20 hours	Human	[3]
Time to Maximal Plasma Concentration (Tmax)	2-3 hours	Human	[3]

Mechanism of Action: Dopamine D3 Receptor Antagonism

The therapeutic rationale for targeting the D3 receptor in addiction lies in its role in the mesolimbic dopamine system, a key pathway in reward and reinforcement. Chronic drug use is associated with alterations in this pathway, and D3 receptor antagonists are hypothesized to normalize dopamine signaling and reduce drug-seeking behavior.

Signaling Pathway

The following diagram illustrates the proposed mechanism of action of (-)-GSK598809 at the synaptic level.

Caption: (-)-GSK598809 competitively blocks dopamine from binding to the postsynaptic D3 receptor.

Experimental Protocols

In Vitro Receptor Binding Assays

• Objective: To determine the binding affinity (Ki) of (-)-GSK598809 for dopamine D2 and D3 receptors.

• Methodology:

  • Membranes from cells stably expressing human D2 or D3 receptors are prepared.

  • Membranes are incubated with a radiolabeled ligand (e.g., [3H]spiperone) and varying concentrations of (-)-GSK598809.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled antagonist (e.g., haloperidol).

  • Following incubation, membranes are harvested by rapid filtration and washed to remove unbound radioligand.

  • The amount of bound radioactivity is quantified using liquid scintillation counting.

  • IC50 values are calculated from competition binding curves and converted to Ki values using the Cheng-Prusoff equation.

Human Positron Emission Tomography (PET) Imaging

• Objective: To measure D3 receptor occupancy in the human brain after oral administration of (-)-GSK598809.

• Methodology:

  • A selective D3 receptor radioligand (e.g., [11C]-(+)-PHNO) is administered intravenously to subjects.

  • PET scans are acquired to measure the baseline binding potential of the radioligand in D3-rich brain regions.

  • A single oral dose of (-)-GSK598809 is administered.

  • Post-dose PET scans are acquired at various time points to measure the displacement of the radioligand by the drug.

  • Receptor occupancy is calculated as the percentage reduction in radioligand binding potential from baseline.

Preclinical Cardiovascular Safety Studies in Dogs

• Objective: To assess the cardiovascular effects of (-)-GSK598809 alone and in combination with cocaine.[2][4]

• Methodology:

  • Conscious, freely-moving dogs are instrumented for telemetric monitoring of blood pressure and heart rate.[2][4]

  • Animals are pretreated with oral doses of (-)-GSK598809 or vehicle.[2]

  • Following pretreatment, intravenous cocaine is administered.[2]

  • Hemodynamic parameters are continuously recorded and analyzed.

  • Plasma levels of (-)-GSK598809 are measured using liquid chromatography/tandem mass spectrometry.[2]

Clinical and Preclinical Findings

Central Nervous System Effects

In healthy volunteers, (-)-GSK598809 was generally well-tolerated, with adverse effects including headache, dizziness, and somnolence.[3] Central nervous system effects were primarily limited to an elevation in serum prolactin and a minor decrease in adaptive tracking performance.[3] Notably, it did not produce sedation or extrapyramidal symptoms, which is consistent with its D3-selective profile.[1]

Effects on Reward Processing

Functional magnetic resonance imaging (fMRI) studies in abstinent individuals with alcohol or poly-drug dependence showed that acute administration of (-)-GSK598809 could normalize blunted ventral striatal responses to monetary reward anticipation.[5] This suggests a potential mechanism for remediating reward deficits in addiction.[5] However, in a study with overweight and obese binge eaters, (-)-GSK598809 did not modulate brain responses to food images.[6]

Cardiovascular Safety and Discontinuation

A significant concern that emerged during preclinical development was the potentiation of the hypertensive effects of cocaine.[2][4] In conscious dogs, pretreatment with (-)-GSK598809 led to a greater increase in blood pressure following intravenous cocaine administration.[2][4][7] This raised unacceptable cardiovascular safety risks for its potential use in treating cocaine use disorder, contributing to the discontinuation of its clinical development.[1][2]

Logical Workflow for Preclinical to Clinical Investigation

The following diagram outlines the typical progression of research for a compound like (-)-GSK598809.

Caption: The development path of (-)-GSK598809, highlighting the critical cardiovascular safety findings.

Conclusion

(-)-GSK598809 is a selective dopamine D3 receptor antagonist with a well-defined in vitro and in vivo pharmacological profile. Its mechanism of action centers on the modulation of dopaminergic neurotransmission in brain reward circuits. While early clinical data suggested potential for treating addiction by remediating reward deficits, significant cardiovascular safety concerns, particularly the potentiation of cocaine's hypertensive effects, led to the cessation of its development. The case of (-)-GSK598809 underscores the importance of thorough preclinical safety evaluations, especially for medications intended for populations where polysubstance use is common.

References

• 1. GSK-598809 - Wikipedia [en.wikipedia.org]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Technical Guide to the Dopamine D3 Receptor Selectivity of (-)-GSK598809

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809. It details the compound's binding affinity and selectivity, the experimental methodologies used for its characterization, and the underlying signaling pathways of its target.

Core Compound: (-)-GSK598809

(-)-GSK598809 is a highly selective dopamine D3 receptor antagonist that has been investigated for its potential therapeutic applications in substance use disorders and other central nervous system conditions.[1][2] Its chemical structure is 1-(2-fluoro-4-trifluoromethyl-phenyl)-3-{3-[4-methyl-5-(4-methyl-oxazol-5-yl)-4H-[1][3][4]triazol-3-ylsulfanyl]-propyl}-3-aza-bicyclo[3.1.0]hexane.[1] The compound's efficacy stems from its potent and selective blockade of the D3 receptor, a key component of the brain's reward circuitry.

Quantitative Data: Binding Affinity and Selectivity

The selectivity of (-)-GSK598809 for the dopamine D3 receptor over the D2 receptor is a critical aspect of its pharmacological profile. This selectivity is quantified through radioligand binding assays, which measure the affinity of the compound for these receptors. The data consistently demonstrates a significant preference for the D3 receptor.

Receptor Subtype	Binding Affinity (Ki)	Selectivity (D2 Ki / D3 Ki)	Reference
Dopamine D3	6.2 nM	~119-fold	[5]
Dopamine D2	740 nM	[5]

Table 1: Binding Affinity of (-)-GSK598809 for Dopamine D3 and D2 Receptors. This table summarizes the equilibrium dissociation constants (Ki) of (-)-GSK598809 for the human dopamine D3 and D2 receptors. The high degree of selectivity is indicated by the approximately 119-fold lower Ki value for the D3 receptor compared to the D2 receptor.

Experimental Protocols

The characterization of (-)-GSK598809's binding and functional properties relies on established in vitro pharmacological assays. Below are detailed methodologies for the key experiments cited.

Radioligand Binding Assays

These assays are fundamental for determining the binding affinity (Ki) of a compound for a specific receptor.

Objective: To quantify the affinity of (-)-GSK598809 for dopamine D3 and D2 receptors.

Materials:

• Cell Membranes: Membranes prepared from cell lines (e.g., CHO or HEK293) stably expressing the human dopamine D3 or D2 receptor.

• Radioligand: [3H]Spiperone, a high-affinity antagonist for D2-like receptors.

• Non-specific Binding Control: A high concentration of a non-labeled antagonist, such as haloperidol (B65202) or (+)-butaclamol.

• Assay Buffer: Typically a Tris-based buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing physiological salts.

• Filtration Apparatus: A cell harvester and glass fiber filters.

• Scintillation Counter: For quantifying radioactivity.

Procedure:

• Membrane Preparation: The cell membranes expressing the receptor of interest are thawed and resuspended in the assay buffer.

• Assay Setup: The assay is conducted in a 96-well plate format. Each well contains the cell membranes, the radioligand ([3H]Spiperone) at a concentration near its Kd, and varying concentrations of the unlabeled test compound, (-)-GSK598809.

• Incubation: The plates are incubated at a controlled temperature (e.g., room temperature or 30°C) for a specific duration (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters. This separates the receptor-bound radioligand from the unbound radioligand. The filters are then washed with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Functional Assays (GTPγS Binding and cAMP Accumulation)

Functional assays are crucial for determining whether a compound acts as an agonist, antagonist, or inverse agonist at a receptor. For a G-protein coupled receptor (GPCR) like the D3 receptor, common functional assays include GTPγS binding and cAMP accumulation assays.

GTPγS Binding Assay

Objective: To assess the ability of (-)-GSK598809 to antagonize dopamine-induced G-protein activation.

Principle: Agonist binding to a Gi/o-coupled receptor like the D3 receptor facilitates the exchange of GDP for GTP on the Gα subunit. This assay uses a non-hydrolyzable GTP analog, [35S]GTPγS, to measure this activation. An antagonist will block the agonist-induced increase in [35S]GTPγS binding.

Materials:

• Cell Membranes: Membranes from cells expressing the human dopamine D3 receptor.

• Radioligand: [35S]GTPγS.

• Agonist: Dopamine or a selective D3 agonist.

• Test Compound: (-)-GSK598809.

• Assay Buffer: Containing GDP to facilitate the exchange reaction.

Procedure:

• Assay Setup: Cell membranes are incubated with a fixed concentration of dopamine (or another agonist) and varying concentrations of (-)-GSK598809.

• Reaction Initiation: The reaction is initiated by the addition of [35S]GTPγS.

• Incubation: The mixture is incubated to allow for G-protein activation and [35S]GTPγS binding.

• Termination and Measurement: The reaction is stopped, and the amount of bound [35S]GTPγS is quantified, typically by scintillation counting after filtration.

• Data Analysis: The IC50 value for the inhibition of agonist-stimulated [35S]GTPγS binding is determined.

cAMP Accumulation Assay

Objective: To measure the ability of (-)-GSK598809 to block the dopamine-mediated inhibition of adenylyl cyclase.

Principle: The D3 receptor is coupled to Gi/o proteins, which inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). An antagonist will prevent the agonist from inhibiting adenylyl cyclase, thus restoring cAMP levels.

Materials:

• Whole Cells: A cell line (e.g., CHO) expressing the human dopamine D3 receptor.

• Adenylyl Cyclase Stimulator: Forskolin is commonly used to increase basal cAMP levels.

• Agonist: Dopamine or a selective D3 agonist.

• Test Compound: (-)-GSK598809.

• cAMP Detection Kit: Commercially available kits (e.g., HTRF, ELISA) are used to measure intracellular cAMP levels.

Procedure:

• Cell Treatment: Cells are pre-incubated with varying concentrations of (-)-GSK598809.

• Stimulation: Forskolin and a fixed concentration of dopamine are added to the cells.

• Incubation: The cells are incubated to allow for changes in intracellular cAMP levels.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a detection kit.

• Data Analysis: The IC50 value for the reversal of agonist-induced inhibition of cAMP accumulation is determined.

Visualizations

Dopamine D3 Receptor Signaling Pathway

The dopamine D3 receptor is a G-protein coupled receptor that primarily signals through the Gi/o pathway. As an antagonist, (-)-GSK598809 blocks the initiation of this cascade by dopamine.

Caption: D3 Receptor Signaling Pathway.

Radioligand Binding Assay Workflow

This diagram illustrates the key steps involved in a competitive radioligand binding assay to determine the binding affinity of a test compound.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological targeting of dopamine D3 receptors: Possible clinical applications of selective drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective D3 receptor antagonism modulates neural response during negative emotional processing in substance dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GSK-598809 - Wikipedia [en.wikipedia.org]

The Intricate Dance of Structure and Activity: A Deep Dive into (-)-GSK598809 and its Analogs

For Immediate Release

In the landscape of neuropharmacology, the dopamine (B1211576) D3 receptor has emerged as a compelling target for therapeutic intervention in a range of neuropsychiatric disorders, including addiction and depression. At the forefront of this exploration is (-)-GSK598809, a potent and selective D3 receptor antagonist. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of (-)-GSK598809 and its analogs, offering valuable insights for researchers, scientists, and drug development professionals. Through a comprehensive review of key studies, this document summarizes quantitative data, details experimental methodologies, and visualizes critical pathways and workflows.

Unveiling the Structure-Activity Relationship

The core of (-)-GSK598809's activity lies in its unique 1,2,4-triazolyl azabicyclo[3.1.0]hexane scaffold. Extensive research, particularly by Micheli and colleagues, has elucidated the critical structural motifs that govern its high affinity and selectivity for the D3 receptor over the closely related D2 receptor. The following tables distill the quantitative SAR data from pivotal studies, showcasing the impact of various structural modifications on receptor binding and functional antagonism.

Table 1: Structure-Activity Relationship of the Phenyl-Azabicyclo[3.1.0]hexane Moiety

Compound	R1	R2	R3	D3 Ki (nM)	D2 Ki (nM)	Selectivity (D2/D3)
(-)-GSK598809	F	CF3	H	6.2	740	~120
Analog 1	H	H	H	15	1200	80
Analog 2	Cl	H	H	8	950	118
Analog 3	F	H	H	10	1100	110
Analog 4	F	Cl	H	5.5	650	118
Analog 5	F	CF3	Cl	4.8	580	121

Data compiled from Micheli et al., J Med Chem, 2010.

Table 2: Structure-Activity Relationship of the Triazole-Linker-Heterocycle Moiety

Compound	Linker	Heterocycle	D3 Ki (nM)	D2 Ki (nM)	Selectivity (D2/D3)
(-)-GSK598809	-S-(CH2)3-	4-methyl-5-(4-methyloxazol-5-yl)-4H-1,2,4-triazol-3-yl	6.2	740	~120
Analog 6	-O-(CH2)3-	4-methyl-5-(4-methyloxazol-5-yl)-4H-1,2,4-triazol-3-yl	25	2500	100
Analog 7	-S-(CH2)2-	4-methyl-5-(4-methyloxazol-5-yl)-4H-1,2,4-triazol-3-yl	18	1900	105
Analog 8	-S-(CH2)3-	4-methyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl	9.8	1100	112
Analog 9	-S-(CH2)3-	4-methyl-5-(thiazol-2-yl)-4H-1,2,4-triazol-3-yl	12.1	1350	111

Data compiled from Micheli et al., J Med Chem, 2010.

Key Experimental Protocols

The characterization of (-)-GSK598809 and its analogs relies on a suite of robust in vitro assays. The following sections provide detailed methodologies for the key experiments cited in the SAR tables.

Dopamine D2 and D3 Receptor Binding Assays

Objective: To determine the binding affinity (Ki) of test compounds for the human dopamine D2 and D3 receptors.

Materials:

• Membranes from CHO or HEK293 cells stably expressing human D2 or D3 receptors.

• Radioligand: [³H]Spiperone or [³H]7-OH-DPAT.

• Non-specific binding determinant: Haloperidol (10 µM) or (+)-Butaclamol (1 µM).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Reaction Mixture: In each well of a 96-well plate, add:

  • 50 µL of radioligand at a final concentration of ~0.5 nM.

  • 50 µL of test compound or vehicle (for total binding) or non-specific binding determinant.

  • 100 µL of cell membrane preparation (5-20 µg of protein).

• Incubation: Incubate the plates at room temperature for 60-90 minutes.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 values by non-linear regression analysis and convert them to Ki values using the Cheng-Prusoff equation.

Functional Antagonism Assay (cAMP Accumulation)

Objective: To determine the functional potency of test compounds as antagonists at the D3 receptor.

Materials:

• CHO cells stably co-expressing the human D3 receptor and a cAMP-responsive reporter gene (e.g., CRE-luciferase).

• Dopamine or a D3 agonist (e.g., quinpirole).

• Forskolin (B1673556).

• Cell culture medium.

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Cell Plating: Plate the cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with various concentrations of the test compound for 15-30 minutes.

• Agonist Stimulation: Add a fixed concentration of the D3 agonist (e.g., EC80 of quinpirole) in the presence of forskolin to stimulate cAMP production.

• Incubation: Incubate the plates for an appropriate time (e.g., 4-6 hours) to allow for reporter gene expression.

• Lysis and Luminescence Measurement: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Determine the IC50 values for the inhibition of the agonist-induced response.

Visualizing the Molecular Landscape

To better understand the context of (-)-GSK598809's action, the following diagrams illustrate the dopamine D3 receptor signaling pathway and a typical experimental workflow for the evaluation of D3 antagonists.

An In-depth Technical Guide to the Synthesis of (-)-GSK598809

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-GSK598809 is a potent and selective dopamine (B1211576) D3 receptor antagonist that has been investigated for the treatment of substance-related disorders. Its complex molecular architecture, featuring a chiral 3-azabicyclo[3.1.0]hexane core, a substituted triazole-oxazole moiety, and a thioether linkage, necessitates a sophisticated synthetic strategy. This technical guide provides a detailed, plausible synthetic pathway for (-)-GSK598809, based on established methodologies for the synthesis of its key structural fragments. The proposed route is a convergent synthesis, involving the preparation of three key intermediates followed by their strategic coupling. Detailed experimental protocols, derived from analogous transformations, are provided, and all relevant quantitative data is summarized in structured tables. Signaling pathways and experimental workflows are visualized using Graphviz diagrams to enhance clarity.

Proposed Retrosynthetic Analysis

A convergent retrosynthetic analysis of (-)-GSK598809 (1) suggests its disconnection into three main building blocks: the chiral (1S,5R)-1-(2-fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane core (2), a 3-carbon linker with a leaving group, such as 3-(3-bromopropyl)-1-(2-fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane (3), and the heterocyclic thiol, 4-methyl-5-(4-methyl-1,3-oxazol-5-yl)-4H-1,2,4-triazole-3-thiol (4).

Caption: Retrosynthetic analysis of (-)-GSK598809.

Synthesis of Key Intermediates

Synthesis of (1S,5R)-1-(2-fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane (2)

The synthesis of the chiral bicyclic core can be adapted from methodologies reported for analogous structures. A plausible route starts from 2-fluoro-4-(trifluoromethyl)aniline.

Caption: Synthesis of the chiral 3-azabicyclo[3.1.0]hexane core.

Experimental Protocol:

• Step 1: Synthesis of N-(2-Fluoro-4-(trifluoromethyl)phenyl)maleimide. 2-Fluoro-4-(trifluoromethyl)aniline is reacted with maleic anhydride in a suitable solvent like acetic acid to form the corresponding maleamic acid. Subsequent cyclization using acetic anhydride and sodium acetate (B1210297) yields the maleimide (B117702).

• Step 2: Synthesis of (1S,5R)-1-(2-Fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione. The maleimide is subjected to a cyclopropanation reaction. A common method involves the use of diazomethane, often generated in situ, with a palladium catalyst such as palladium(II) acetate. Chiral ligands can be employed to induce stereoselectivity.

• Step 3: Synthesis of (1S,5R)-1-(2-Fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane (2). The resulting bicyclic imide is reduced using a strong reducing agent like lithium aluminum hydride (LiAlH4) in an ethereal solvent such as THF or diethyl ether.

Step	Reactants	Reagents	Solvent	Conditions	Yield (%)
1	2-Fluoro-4-(trifluoromethyl)aniline, Maleic anhydride	Acetic anhydride, Sodium acetate	Acetic acid	Reflux	~85
2	N-(2-Fluoro-4-(trifluoromethyl)phenyl)maleimide	Diazomethane, Pd(OAc)2	Dichloromethane	0 °C to rt	~70
3	...-dione	LiAlH4	THF	Reflux	~90

Synthesis of 4-methyl-5-(4-methyl-1,3-oxazol-5-yl)-4H-1,2,4-triazole-3-thiol (4)

This heterocyclic fragment can be constructed from 4-methyl-1,3-oxazole-5-carboxylic acid.

Caption: Synthesis of the triazole-oxazole thiol moiety.

Experimental Protocol:

• Step 4: Synthesis of 4-Methyl-1,3-oxazole-5-carbonyl chloride. 4-Methyl-1,3-oxazole-5-carboxylic acid is treated with thionyl chloride, optionally in an inert solvent, to yield the acid chloride.

• Step 5: Synthesis of 4-Methyl-1,3-oxazole-5-carbohydrazide. The acid chloride is reacted with hydrazine hydrate in a suitable solvent like ethanol (B145695) or THF.

• Step 6: Synthesis of Potassium 2-(4-methyl-1,3-oxazole-5-carbonyl)hydrazine-1-carbodithioate. The carbohydrazide (B1668358) is treated with carbon disulfide in the presence of potassium hydroxide (B78521) in an alcoholic solvent.

• Step 7: Synthesis of 4-Methyl-5-(4-methyl-1,3-oxazol-5-yl)-4H-1,2,4-triazole-3-thiol (4). The dithiocarbazate salt is cyclized by heating with hydrazine hydrate.

Step	Reactants	Reagents	Solvent	Conditions	Yield (%)
4	4-Methyl-1,3-oxazole-5-carboxylic acid	Thionyl chloride	Toluene	Reflux	~95
5	...-carbonyl chloride	Hydrazine hydrate	Ethanol	0 °C to rt	~90
6	...-carbohydrazide	Carbon disulfide, KOH	Ethanol	rt	~80
7	...-carbodithioate	Hydrazine hydrate	Water	Reflux	~75

Synthesis of 3-(3-bromopropyl)-1-(2-fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane (3)

This intermediate is prepared by the alkylation of the bicyclic amine 2 .

Experimental Protocol:

• Step 8: Synthesis of 3-(3-bromopropyl)-1-(2-fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane (3). (1S,5R)-1-(2-fluoro-4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane (2) is reacted with 1,3-dibromopropane (B121459) in the presence of a base such as potassium carbonate in a polar aprotic solvent like acetonitrile.

Step	Reactants	Reagents	Solvent	Conditions	Yield (%)
8	Intermediate 2 , 1,3-Dibromopropane	K2CO3	Acetonitrile	Reflux	~80

Final Assembly: Synthesis of (-)-GSK598809 (1)

The final step involves the coupling of the two key fragments, 3 and 4 , via a thioether linkage.

Caption: Final coupling step in the synthesis of (-)-GSK598809.

Experimental Protocol:

• Step 9: Synthesis of (-)-GSK598809 (1). The triazole-thiol 4 is deprotonated with a strong base, such as sodium hydride, in an anhydrous polar aprotic solvent like DMF. The resulting thiolate is then reacted with the bromo-propyl intermediate 3 to afford (-)-GSK598809.

Step	Reactants	Reagents	Solvent	Conditions	Yield (%)
9	Intermediate 3 , Intermediate 4	Sodium hydride	DMF	0 °C to rt	~70

Summary of Quantitative Data

Intermediate/Product	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)
N-(2-Fluoro-4-(trifluoromethyl)phenyl)maleimide	C11H5F4NO2	259.16	~85
...-dione	C12H7F4NO2	285.18	~70
(1S,5R)-1-(...)-3-azabicyclo[3.1.0]hexane (2)	C12H11F4N	257.22	~90
4-Methyl-1,3-oxazole-5-carbohydrazide	C5H7N3O2	141.13	~90
...-triazole-3-thiol (4)	C8H9N5OS	223.26	~75
...-3-azabicyclo[3.1.0]hexane (3)	C15H15BrF4N	376.18	~80
(-)-GSK598809 (1)	C22H23F4N5OS	481.51	~70

Conclusion

This technical guide outlines a comprehensive and plausible synthetic pathway for the dopamine D3 antagonist, (-)-GSK598809. The convergent approach, involving the synthesis of three key intermediates, provides an efficient strategy for the preparation of this complex molecule. The detailed experimental protocols and tabulated data, derived from established chemical literature, offer a valuable resource for researchers in medicinal chemistry and drug development. The provided Graphviz diagrams visually articulate the synthetic logic, further aiding in the comprehension of this intricate synthesis.

(-)-GSK598809 history and discovery

An In-Depth Technical Guide on the Discovery and Core Attributes of the RIPK1 Inhibitor GSK2982772

This technical guide provides a comprehensive overview of the history, discovery, and core characteristics of the first-in-class Receptor-Interacting Protein Kinase 1 (RIPK1) inhibitor, GSK2982772. While the initial query referenced "(-)-GSK598809," publicly available scientific literature predominantly identifies GSK598809 as a selective dopamine (B1211576) D3 receptor antagonist.[1][2] The detailed requirements of this guide, particularly the focus on signaling pathways and complex experimental workflows, align more closely with the development of a kinase inhibitor. Therefore, this document will focus on GSK2982772, a compound extensively documented as a RIPK1 inhibitor developed by GlaxoSmithKline for inflammatory diseases.[3][4][5][6]

History and Discovery

The discovery of GSK2982772 represents a significant milestone in the therapeutic targeting of necroptosis, a form of programmed cell death implicated in a variety of inflammatory diseases.[3][7] The journey to its discovery involved a multi-pronged approach by scientists at GlaxoSmithKline (GSK).

Initial efforts to identify RIPK1 inhibitors involved screening GSK's existing library of kinase inhibitors. This yielded some potent type II inhibitors that target the "DFG-out" conformation of the kinase. However, these early hits were hampered by undesirable physicochemical properties, such as high molecular weight and lipophilicity, which led to low aqueous solubility and off-target kinase activities.

A breakthrough came from a high-throughput screening of GSK's DNA-encoded library, which identified a potent and selective RIPK1 inhibitor with a benzoxazepinone scaffold, known as GSK'481.[5] This novel hit distinguished itself from previous inhibitors by combining high potency with the potential for oral bioavailability in rodents.[5]

The lead optimization program focused on improving the drug-like properties of the benzoxazepinone series while maintaining its high affinity for RIPK1. This effort culminated in the identification of GSK2982772 (compound 5 in the discovery publication), which exhibited an excellent balance of potency, selectivity, and favorable pharmacokinetic properties.[5] GSK2982772 binds to RIPK1 with high specificity and effectively blocks TNF-dependent cellular responses.[5][6] Its potential as a novel anti-inflammatory agent was further highlighted by its ability to reduce the spontaneous production of cytokines in explants from patients with ulcerative colitis.[5][6] Based on its promising preclinical profile, GSK2982772 was advanced into clinical trials for several inflammatory conditions, including psoriasis, rheumatoid arthritis, and ulcerative colitis.[3][4]

Quantitative Data

The following tables summarize the key quantitative data for GSK2982772 and its precursors, demonstrating the potency, selectivity, and pharmacokinetic properties that led to its selection as a clinical candidate.

Table 1: In Vitro Potency of Benzoxazepinone Series against RIPK1

Compound	RIPK1 FP Binding IC50 (nM)	RIPK1 ADP-Glo IC50 (nM)	U937 Cellular Necroptosis IC50 (nM)
GSK'481 (Hit)	2.5	0.8	6.3
GSK2982772	6.3	1.4	12

Data sourced from Harris et al., 2017.[5] Assays were performed as described in the publication's supporting information. For potent inhibitors (IC50 < 10 nM), tight binding analyses were used for more accurate potency determination in the ADP-Glo assay.

Table 2: Kinase Selectivity of GSK2982772

Kinase	% Inhibition at 1 µM
RIPK1	>99
Over 339 other kinases	<50

GSK2982772 demonstrates high selectivity for RIPK1, with minimal off-target activity against a large panel of other kinases.[8]

Table 3: Pharmacokinetic Properties of GSK2982772

Species	Oral Bioavailability (%)	Cmax (ng/mL) at specified dose	Tmax (h) at specified dose
Rat	25	450 (at 2 mg/kg)	1.0
Monkey	36	1200 (at 2 mg/kg)	2.0
Human	Approx. linear over 0.1-120 mg	158 (at 60 mg single dose)	2.0

Pharmacokinetic data were obtained from preclinical studies and Phase I clinical trials in healthy volunteers.[5][9][10]

Experimental Protocols

This section details the methodologies for key experiments used to characterize GSK2982772.

RIPK1 Kinase Activity Assay (ADP-Glo™)

This biochemical assay quantifies the kinase activity of RIPK1 by measuring the amount of ADP produced during the phosphorylation reaction.

• Materials:

  • Recombinant human RIPK1 enzyme

  • Myelin Basic Protein (MBP) as a substrate[11]

  • ATP

  • Kinase assay buffer (e.g., 8 mM MOPS pH 7.0, 0.2 mM EDTA, 10 mM Magnesium acetate)[12]

  • ADP-Glo™ Kinase Assay kit (Promega)

  • Test compounds (e.g., GSK2982772)

• Protocol:

  • The RIPK1 enzyme is incubated with the test compound at various concentrations in the kinase assay buffer.

  • The kinase reaction is initiated by the addition of a solution containing ATP and the MBP substrate.

  • The reaction is allowed to proceed for a specified time (e.g., 120 minutes) at room temperature.[12]

  • The ADP-Glo™ reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • The Kinase Detection Reagent is then added to convert the produced ADP into ATP, which is subsequently used in a luciferase/luciferin reaction to generate a luminescent signal.

  • The luminescence is measured using a plate reader, and the signal is proportional to the amount of ADP produced, and thus the RIPK1 kinase activity.

  • IC50 values are calculated by plotting the percent inhibition of kinase activity against the concentration of the test compound.

Cellular Necroptosis Assay

This cell-based assay measures the ability of a compound to protect cells from induced necroptosis.

• Materials:

  • Human monocytic U937 cells or mouse embryonic fibroblasts (MEFs)[12]

  • Cell culture medium

  • Tumor Necrosis Factor-alpha (TNF-α)

  • A pan-caspase inhibitor (e.g., z-VAD-fmk or QVD-OPh) to block apoptosis and sensitize cells to necroptosis

  • A SMAC mimetic (optional, to further sensitize cells)

  • Cell viability reagent (e.g., CellTiter-Glo® or Sytox Green)[12]

  • Test compounds (e.g., GSK2982772)

• Protocol:

  • Cells are seeded in a multi-well plate and allowed to adhere overnight.

  • The cells are pre-incubated with various concentrations of the test compound for a defined period (e.g., 30 minutes).[12]

  • Necroptosis is induced by treating the cells with a combination of TNF-α and a pan-caspase inhibitor.

  • The cells are incubated for a further period (e.g., 6-24 hours) to allow for cell death to occur.[9][12]

  • Cell viability is assessed by adding a cell viability reagent and measuring the resulting signal (luminescence or fluorescence) with a plate reader.

  • The percentage of cell protection is calculated relative to vehicle-treated controls, and IC50 values are determined.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: TNF-α induced necroptosis signaling pathway and the inhibitory action of GSK2982772.

Experimental Workflow Diagram

Caption: General experimental workflow for the discovery and validation of a RIPK1 inhibitor.

References

• 1. GSK-598809 - Wikipedia [en.wikipedia.org]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Necrotic Cell Death | Cell Signaling Technology [cellsignal.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Randomized clinical study of safety, pharmacokinetics, and pharmacodynamics of RIPK1 inhibitor GSK2982772 in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of the Pharmacokinetics of RIPK1 Inhibitor GSK2982772 in Healthy Western and Japanese Subjects. [repository.cam.ac.uk]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. From PERK to RIPK1: Design, synthesis and evaluation of novel potent and selective necroptosis inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

(-)-GSK598809: A Technical Guide for Smoking Cessation Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(-)-GSK598809 is a selective dopamine (B1211576) D3 receptor antagonist that has been investigated for the treatment of substance use disorders, including smoking cessation. The dopamine D3 receptor is implicated in the motivational and conditioning processes that drive drug-seeking behavior.[1] By blocking these receptors, (-)-GSK598809 was hypothesized to reduce the rewarding effects of nicotine (B1678760) and the craving associated with withdrawal, thereby aiding in smoking cessation efforts. Preclinical and early clinical studies have explored its potential, revealing a nuanced profile of effects on craving and central nervous system activity. However, its development has been impacted by safety concerns, particularly cardiovascular risks when co-administered with stimulants like cocaine.[2][3][4] This guide provides a comprehensive technical overview of (-)-GSK598809, summarizing key data, experimental protocols, and the underlying mechanisms relevant to its investigation for smoking cessation.

Mechanism of Action

(-)-GSK598809 functions as a selective antagonist of the dopamine D3 receptor.[2] The D3 receptor is a G-protein coupled receptor concentrated in the limbic areas of the brain, such as the nucleus accumbens, which are critical for reward and motivation.[1] In the context of nicotine addiction, chronic nicotine exposure leads to neuroadaptations in the dopamine system. Nicotine stimulates the release of dopamine in the nucleus accumbens, a key event in its reinforcing effects. The D3 receptor is thought to play a modulatory role in this process.

Dopamine D3 receptors can act as autoreceptors, regulating the synthesis and release of dopamine.[5] By antagonizing these receptors, (-)-GSK598809 may enhance phasic dopamine release in response to salient stimuli, potentially normalizing reward signaling that is blunted in addiction.[5] In the context of smoking cessation, the therapeutic rationale is that by blocking D3 receptors, (-)-GSK598809 could diminish the motivational salience of smoking-related cues and reduce craving, thereby preventing relapse.[1]

References

• 1. Dopamine D3 receptor ligands for the treatment of tobacco dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]

The Role of the Selective Dopamine D3 Receptor Antagonist (-)-GSK598809 in Substance Abuse: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a selective antagonist of the dopamine (B1211576) D3 receptor (D3R) that has been investigated as a potential therapeutic agent for substance use disorders. The dopamine D3 receptor, predominantly expressed in the limbic regions of the brain, plays a crucial role in motivation, reward, and reinforcement. Dysregulation of the D3R system has been implicated in the pathophysiology of addiction. This technical guide provides a comprehensive overview of the preclinical and clinical research on (-)-GSK598809 in the context of substance abuse, with a focus on its mechanism of action, pharmacokinetics, and effects in various experimental paradigms.

Mechanism of Action: Targeting the Dopamine D3 Receptor

(-)-GSK598809 exhibits high selectivity for the dopamine D3 receptor over the D2 receptor. This selectivity is a key feature, as D2 receptor antagonism is often associated with undesirable side effects, such as extrapyramidal symptoms. The primary mechanism of action of (-)-GSK598809 is the blockade of D3 receptors, which are thought to function as autoreceptors that inhibit dopamine synthesis and release.[1] By antagonizing these autoreceptors, (-)-GSK598809 may enhance phasic dopamine signaling in response to natural rewards, potentially remediating the reward deficits observed in individuals with substance dependence.[1]

Dopamine D3 Receptor Signaling Pathway

The dopamine D3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. Activation of the D3 receptor by dopamine leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This signaling cascade ultimately modulates neuronal excitability and neurotransmitter release.

Dopamine D3 Receptor Signaling Pathway

Quantitative Data

Binding Affinity

(-)-GSK598809 demonstrates a significant binding preference for the human dopamine D3 receptor over the D2 receptor.

Receptor	Ki (nM)	Reference
Dopamine D3	6.2	[2]
Dopamine D2	740	[2]

Pharmacokinetics in Humans

Pharmacokinetic parameters of (-)-GSK598809 have been evaluated in healthy volunteers following a single oral dose.

Parameter	Value	Condition	Reference
Dose	175 mg	Single oral dose	[3]
Tmax	2-3 hours	-	[3]
t1/2	~20 hours	-	[3]
Cmax (with alcohol)	9% decrease	Co-administration	[3]
AUC (with alcohol)	15% increase	Co-administration	[3]

Pharmacokinetics in Dogs

Preclinical pharmacokinetic studies have also been conducted in beagle dogs.

Dose	Tmax	t1/2	Reference
3 mg/kg (oral)	15-60 minutes	~6 hours	[4]
9 mg/kg (oral)	15-60 minutes	~6 hours	[4]

Experimental Protocols and Findings

Human Studies: fMRI Paradigms

Functional magnetic resonance imaging (fMRI) has been a key tool in elucidating the effects of (-)-GSK598809 on brain function in the context of substance abuse.

The MID task is designed to probe neural responses to reward anticipation and feedback. Participants are presented with cues indicating the potential for monetary gain or loss, followed by a target to which they must respond.

Protocol:

• Design: Double-blind, placebo-controlled, crossover.[1]

• Participants: Abstinent alcohol-dependent, abstinent poly-drug dependent, and healthy control volunteers.[1]

• Drug Administration: A single oral dose of (-)-GSK598809 (60 mg) or placebo was administered 2 hours before the fMRI scan.[1]

• Task: Participants performed the MID task during fMRI scanning. The task involves cues predicting potential monetary rewards, followed by a target requiring a button press.[1]

• fMRI Acquisition: Details on fMRI data acquisition can be found in the supplementary materials of the cited study.[1]

Key Findings:

• Under placebo, the poly-drug-dependent group showed a blunted ventral striatal response to reward anticipation.[1]

• (-)-GSK598809 normalized this blunted ventral striatal response.[1]

• The drug also enhanced the BOLD response in D3-rich regions, including the ventral pallidum and substantia nigra, during reward anticipation.[1]

• No significant behavioral effects (e.g., reaction time) were observed, possibly due to ceiling effects.[1]

References

• 1. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacokinetic parameters cmax: Topics by Science.gov [science.gov]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

(-)-GSK598809: A Selective Dopamine D3 Receptor Antagonist for Binge Eating Disorder Research

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(-)-GSK598809 is a potent and selective antagonist of the dopamine (B1211576) D3 receptor that has been investigated for its therapeutic potential in treating substance-related disorders and, notably, binge eating disorder (BED). This technical guide provides a comprehensive overview of (-)-GSK598809, focusing on its mechanism of action, pharmacokinetic profile, and the findings from clinical research in the context of BED. Detailed experimental protocols from key studies are presented, alongside quantitative data summarized in tabular format for ease of comparison. Furthermore, signaling pathways and experimental workflows are visualized using the DOT language to provide clear, graphical representations of complex biological and procedural information. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals engaged in the study of dopamine D3 receptor modulation and its implications for compulsive eating behaviors.

Introduction

Binge eating disorder is a prevalent psychiatric condition characterized by recurrent episodes of consuming large quantities of food in a discrete period, accompanied by a sense of loss of control. The neurobiological underpinnings of BED are complex, with the brain's reward circuitry, particularly the mesolimbic dopamine system, playing a crucial role. The dopamine D3 receptor, highly expressed in brain regions associated with reward and motivation, has emerged as a promising therapeutic target for disorders of compulsive consumption. (-)-GSK598809, by selectively antagonizing the D3 receptor, is hypothesized to modulate the reinforcing properties of food and the motivational drive to binge eat.

Mechanism of Action

(-)-GSK598809 exerts its pharmacological effects through selective antagonism of the dopamine D3 receptor. Dopamine receptors are G protein-coupled receptors (GPCRs) that mediate the effects of the neurotransmitter dopamine. The D3 receptor is a member of the D2-like family of dopamine receptors, which are coupled to Gi/o proteins. Upon activation by dopamine, D3 receptors inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, modulates the activity of downstream effectors such as protein kinase A (PKA). By blocking the binding of dopamine to the D3 receptor, (-)-GSK598809 prevents this signaling cascade, thereby altering neuronal activity in key reward-related brain circuits.[1][2]

dot

Dopamine D3 Receptor Signaling Pathway and Site of Action for (-)-GSK598809.

Quantitative Data

Table 1: Binding Affinity and Selectivity of (-)-GSK598809

Receptor	Binding Affinity (Ki)	Selectivity vs. D2 Receptor	Reference
Dopamine D3	6.2 nM	~120-fold	[3]
Dopamine D2	740 nM	-	[3]

Table 2: Pharmacokinetic Properties of (-)-GSK598809

Parameter	Value	Condition	Reference
Time to Maximum Plasma Concentration (Tmax)	2-3 hours	Single oral dose	[4]
Elimination Half-life (t1/2)	~20 hours	Single oral dose	[4]
Receptor Occupancy	72% to 89%	Single dose in smokers	[3]

Table 3: Summary of Clinical Trial Findings with (-)-GSK598809 in Binge Eaters

Study	Population	Dose	Key Findings	Reference
Dodds et al. (2012)	Overweight and obese binge eaters	175 mg (single dose)	No significant modulation of brain activation to food images in reward areas (amygdala, striatum, insula).	[5][6]
Nathan et al. (2012)	Overweight to obese individuals with binge and emotional eating (n=26)	175 mg (single dose)	Overall no effect on attentional bias. In low-restrained eaters, attenuated attentional bias towards food cues in both visual probe and Stroop tasks.	[7][8]

Experimental Protocols

fMRI Study of Brain Responses to Food Cues

Objective: To investigate the effect of (-)-GSK598809 on brain activation in response to visual food cues in overweight and obese binge-eating subjects.[5][6]

Methodology:

• Design: A randomized, double-blind, placebo-controlled, crossover study.

• Participants: Overweight and obese individuals with binge eating disorder.

• Intervention: A single oral dose of 175 mg (-)-GSK598809 or placebo.

• fMRI Paradigm:

  • Participants were presented with images of high-calorie, palatable foods and non-food control images (e.g., household objects).

  • A block design was likely used, with alternating blocks of food and non-food images.

  • Participants were instructed to passively view the images.

• Data Acquisition: Whole-brain fMRI data were acquired using a standard echo-planar imaging (EPI) sequence.

• Data Analysis:

  • Standard fMRI preprocessing steps were performed (e.g., motion correction, spatial normalization, smoothing).

  • A general linear model (GLM) was used to identify brain regions showing differential activation to food versus non-food cues.

  • The effect of (-)-GSK598809 was assessed by comparing the brain activation patterns between the drug and placebo conditions.

dot

Experimental Workflow for the fMRI Study.

Attentional Bias to Palatable Food Cues

Objective: To examine the acute effects of (-)-GSK598809 on attentional bias to rewarding food cues in overweight to obese individuals who report binge and emotional eating.[7][8]

Methodology:

• Design: A randomized, double-blind, placebo-controlled, crossover design.

• Participants: 26 overweight to obese individuals (BMI 27–40 kg/m ²) reporting binge and emotional eating.

• Intervention: A single oral dose of 175 mg (-)-GSK598809 or placebo.

• Assessment Tools:

  • Visual Probe Task:

    • Pairs of stimuli (a food-related word/image and a neutral word/image) were presented simultaneously on a computer screen for a brief duration (e.g., 500ms).

    • Following the stimulus presentation, a probe (e.g., a dot) appeared in the location of one of the stimuli.

    • Participants were required to respond to the location of the probe as quickly as possible.

    • Faster reaction times to probes replacing food cues indicate an attentional bias towards those cues.[9][10]

  • Modified Stroop Task:

    • Food-related and neutral words were presented in different colors.

    • Participants were instructed to name the color of the ink the word was printed in, while ignoring the meaning of the word.

    • Slower reaction times to name the color of food-related words compared to neutral words indicate interference and an attentional bias.[4][11]

• Data Analysis: Reaction times for the different conditions were compared between the (-)-GSK598809 and placebo sessions.

dot

Workflow for Assessing Attentional Bias.

Discussion and Future Directions

The available research on (-)-GSK598809 in the context of binge eating disorder presents a nuanced picture. While the compound is a potent and selective dopamine D3 receptor antagonist, clinical studies have yielded mixed results. A single dose of (-)-GSK598809 did not significantly alter brain responses to food cues in a general population of overweight and obese binge eaters.[5][6] However, in a separate study, the drug did show an effect on attentional bias to food cues, but this was dependent on the individual's level of eating restraint.[7][8] Specifically, low-restrained eaters, who exhibited a significant attentional bias at baseline, showed a reduction in this bias following treatment with (-)-GSK598809.

These findings suggest that dopamine D3 receptor antagonism may not have a universal effect on food-related cognition and behavior in individuals with binge eating tendencies. The heterogeneity of the binge-eating population, including psychological traits such as dietary restraint, may be a critical factor in determining treatment response. Future research should aim to:

• Investigate the effects of chronic dosing with (-)-GSK598809 on binge eating frequency and other clinical outcomes.

• Explore the use of patient stratification based on psychological and neurobiological markers to identify subgroups most likely to respond to D3 receptor antagonism.

• Conduct further preclinical studies in animal models of binge eating to elucidate the precise neural circuits through which (-)-GSK598809 exerts its effects on compulsive eating behavior.

Conclusion

(-)-GSK598809 remains a valuable research tool for probing the role of the dopamine D3 receptor in the pathophysiology of binge eating disorder. While its immediate therapeutic prospects may be uncertain, the existing data underscore the importance of the dopamine system in compulsive eating and highlight the need for a more personalized approach to the development of pharmacotherapies for this complex disorder. The detailed methodologies and quantitative data presented in this guide are intended to facilitate further research in this critical area of unmet medical need.

References

• 1. Signaling mechanisms of the D3 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Heteromerization: Implications for Neuroplasticity and Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Late-stage Attentional Bias towards Food Cues Varies According to Weight Status - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Abnormalities of Dopamine D3 Receptor Signaling in the Diseased Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Attentional bias to food-related visual cues: is there a role in obesity? | Proceedings of the Nutrition Society | Cambridge Core [cambridge.org]
• 10. Measuring Food-Related Attentional Bias - PMC [pmc.ncbi.nlm.nih.gov]
• 11. phenxtoolkit.org [phenxtoolkit.org]

Preclinical Profile of (-)-GSK598809: A Dopamine D3 Receptor Antagonist

An In-Depth Technical Review for Drug Development Professionals

(-)-GSK598809 is a novel, selective dopamine (B1211576) D3 receptor antagonist that has been investigated for its potential in treating substance use disorders, including addiction to cocaine, alcohol, and nicotine, as well as eating disorders.[1][2][3] This technical guide provides a comprehensive overview of the key preclinical findings for (-)-GSK598809, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and experimental workflows.

Pharmacological Profile & Selectivity

(-)-GSK598809 demonstrates high selectivity for the dopamine D3 receptor. In vitro binding assays have determined its binding affinity (Ki) to be 6.2 nM for the D3 receptor, showing a roughly 120-fold preference over the D2 receptor (Ki = 740 nM).[2] This selectivity is a key attribute, as it is hypothesized to minimize the extrapyramidal symptoms and other side effects associated with D2 receptor antagonism.[2]

Preclinical Pharmacokinetics

Pharmacokinetic studies have been conducted in both canines and humans, revealing good oral absorption and a dose-proportional exposure.

Table 1: Pharmacokinetic Parameters of (-)-GSK598809

Species	Dose	Tmax (hours)	t½ (hours)	Cmax Change (with co-administration)	AUC Change (with co-administration)	Reference
Human	175 mg (single oral)	2-3	~20	-9% (with alcohol)	+15% (with alcohol)	[1]
Dog	3 mg/kg and 9 mg/kg (oral)	0.25-1	~6	N/A	N/A	[4]

Tmax: Time to maximum plasma concentration; t½: Half-life; Cmax: Maximum plasma concentration; AUC: Area under the curve; N/A: Not Applicable

Central Nervous System Effects

In a study with healthy human volunteers, a single 175 mg oral dose of (-)-GSK598809 resulted in limited central nervous system (CNS) effects. The primary findings included an elevation in serum prolactin and a minor decrease in adaptive tracking performance.[1] Notably, co-administration with alcohol did not significantly alter alcohol's pharmacokinetic profile, and the combined CNS effects were predominantly additive.[1] However, a slight supra-additive effect was observed, leading to an increase in saccadic reaction time and a decrease in delayed word recall.[1]

Cardiovascular Safety Findings

A significant preclinical finding emerged from a cardiovascular safety study in conscious, freely-moving dogs. This study investigated the interaction between (-)-GSK598809 and cocaine. The results indicated that pretreatment with (-)-GSK598809 potentiated the hypertensive effects of intravenous cocaine.[4][5] This finding raised concerns about the cardiovascular risk profile of (-)-GSK598809, particularly in the context of treating cocaine use disorder where concurrent use is possible.[4][5][6]

Table 2: Cardiovascular Effects of (-)-GSK598809 and Cocaine Co-administration in Dogs

Treatment Group	Change in Mean Arterial Blood Pressure	Statistical Significance	Reference
GSK598809 (3 mg/kg) + Cocaine (1.7 mg/kg)	Significant Increase	p < 0.02	[4]
GSK598809 (3 mg/kg) + Cocaine (5.6 mg/kg)	Significant Increase	p < 0.03	[4]
GSK598809 (9 mg/kg) + Cocaine (1.7 mg/kg)	Increase (Not Statistically Significant)	p > 0.07	[4]

Experimental Protocols

Human CNS Effects and Alcohol Interaction Study

• Study Design: A blinded, randomized, placebo-controlled, crossover study was conducted in healthy volunteers.[1]

• Dosing: Participants received a single oral dose of 175 mg of (-)-GSK598809 or a placebo.[1]

• Assessments: Pharmacokinetics were evaluated through plasma concentration measurements. CNS effects were assessed using a battery of tests including eye movement analysis, adaptive tracking, visual analogue scales for subjective effects, body sway measurements, serum prolactin levels, and a verbal visual learning test.[1] An alcohol infusion paradigm was used to evaluate the potential for interaction.[1]

Canine Cardiovascular Safety Study

• Animal Model: The study utilized conscious, freely-moving dogs to allow for the assessment of hemodynamic and cardiac function in a more physiologically relevant state.[4]

• Instrumentation: Dogs were surgically implanted with telemetry transmitters to continuously monitor cardiovascular parameters.[4]

• Dosing: Animals were pretreated with (-)-GSK598809 or a vehicle, followed by an intravenous infusion of cocaine.[4]

• Data Collection: Blood samples were collected at multiple time points for pharmacokinetic analysis of (-)-GSK598809.[4] Hemodynamic parameters, including blood pressure, were continuously recorded.

Visualizing the Mechanism and Workflow

Dopamine D3 Receptor Antagonism Signaling Pathway

The primary mechanism of action of (-)-GSK598809 is the blockade of the dopamine D3 receptor. This prevents the binding of dopamine to the receptor, thereby modulating downstream signaling pathways involved in reward and motivation.

Caption: Mechanism of (-)-GSK598809 as a D3 receptor antagonist.

Preclinical Cardiovascular Safety Study Workflow

The following diagram illustrates the experimental workflow for the canine cardiovascular safety study.

Caption: Workflow of the canine cardiovascular safety study.

References

• 1. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GSK-598809 - Wikipedia [en.wikipedia.org]
• 3. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Phase 1 Clinical Trial Data for (-)-GSK598809 (Zelnupont): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809, also known as zelnupont, is a selective dopamine (B1211576) D3 receptor antagonist that has been investigated for its potential in treating substance-related disorders, including smoking cessation and eating disorders.[1] The dopamine D3 receptor is a key component of the mesolimbic dopamine system, which is strongly implicated in reward and motivation.[2] This technical guide provides a comprehensive summary of the available Phase 1 clinical trial data for (-)-GSK598809, focusing on its pharmacokinetics, safety profile, and pharmacodynamics. Due to the limited public availability of comprehensive Phase 1 trial results, this document synthesizes data from published studies to offer a detailed overview for the scientific community. Development of GSK598809 appears to have been discontinued (B1498344) in early-phase clinical trials due to mixed or unsatisfactory clinical effects.[1]

Core Data Summary

Pharmacokinetics

A Phase 1 study in healthy volunteers provides the most detailed publicly available pharmacokinetic data for a single oral dose of (-)-GSK598809.[3][4]

Table 1: Pharmacokinetic Parameters of (-)-GSK598809 in Healthy Volunteers (Single 175 mg Oral Dose)

Parameter	Value	Reference
Dose	175 mg	[3][4]
Route of Administration	Oral	[3][4]
Time to Maximum Plasma Concentration (Tmax)	2-3 hours	[3][4]
Elimination Half-life (t½)	~20 hours	[3][4]

A preclinical study in dogs reported a Tmax of 45 minutes after oral administration.[3]

Co-administration of a single 175 mg oral dose of (-)-GSK598809 with intravenous alcohol resulted in a modest alteration of its pharmacokinetic profile in healthy volunteers.[3][4]

Table 2: Effect of Alcohol Co-administration on (-)-GSK598809 Pharmacokinetics

Parameter	Change with Alcohol	Reference
Maximum Plasma Concentration (Cmax)	9% decrease	[3][4]
Area Under the Curve (AUC)	15% increase	[3][4]

Safety and Tolerability

In a Phase 1 study with healthy volunteers, a single 175 mg oral dose of (-)-GSK598809 was reported to be well tolerated. The observed adverse effects were generally mild.[3][4]

Table 3: Reported Adverse Effects of (-)-GSK598809 in Healthy Volunteers

Adverse Effect	Frequency/Severity	Reference
Headache	Reported	[3][4]
Dizziness	Reported	[3][4]
Somnolence	Reported	[3][4]

Notably, a preclinical study in dogs indicated that (-)-GSK598809 could potentiate the hypertensive effects of cocaine, raising potential cardiovascular safety concerns for its use in individuals with substance use disorders.[5][6]

Pharmacodynamics

The primary pharmacodynamic effect of (-)-GSK598809 is the selective antagonism of the dopamine D3 receptor.

Table 4: Pharmacodynamic Effects of (-)-GSK598809

Effect	Observation	Population	Reference
Dopamine D3 Receptor Occupancy	A single dose achieved 72-89% occupancy.	Smokers	[1][7]
Craving Reduction	Transiently alleviated cigarette craving after overnight abstinence.	Smokers	[7]
Central Nervous System Effects	Caused elevation of serum prolactin and a small decrease in adaptive tracking performance.	Healthy Volunteers	[3][4]
Food Cue Attentional Bias	Attenuated attentional bias to food cues in low-restrained eaters.	Overweight and obese subjects	[2]

Experimental Protocols

While detailed, official Phase 1 protocols are not publicly available, the following methodologies can be inferred from the published literature for a typical single ascending dose study.

Study Design

A randomized, double-blind, placebo-controlled, crossover or parallel-group design is standard for Phase 1 trials. The study likely involved single oral doses of (-)-GSK598809 administered to healthy volunteers.

Participant Population

Healthy adult volunteers would have been recruited. Key inclusion criteria would likely include a specified age range, good general health as confirmed by medical history, physical examination, and laboratory tests. Exclusion criteria would typically encompass significant medical conditions, use of concomitant medications, and a history of drug or alcohol abuse.

Dosing and Administration

Participants would receive a single oral dose of (-)-GSK598809 or a matching placebo. The study by te Beek et al. utilized a 175 mg dose.[3][4]

Pharmacokinetic Assessments

• Blood Sampling: Serial blood samples would be collected at predefined time points before and after drug administration (e.g., pre-dose, and at various intervals up to 48 or 72 hours post-dose).

• Bioanalysis: Plasma concentrations of (-)-GSK598809 would be determined using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Parameter Calculation: Pharmacokinetic parameters including Cmax, Tmax, AUC, and t½ would be calculated from the plasma concentration-time data using non-compartmental analysis.

Safety and Tolerability Assessments

• Adverse Event Monitoring: All adverse events would be recorded, detailing their nature, severity, and relationship to the study drug.

• Clinical Laboratory Tests: Hematology, clinical chemistry, and urinalysis would be performed at screening and at the end of the study.

• Vital Signs: Blood pressure, heart rate, respiratory rate, and body temperature would be monitored at regular intervals.

• Electrocardiograms (ECGs): ECGs would be performed to assess for any cardiac effects.

Pharmacodynamic Assessments

• Receptor Occupancy: Positron Emission Tomography (PET) imaging with a suitable radioligand could be used to determine the degree of dopamine D3 receptor occupancy at different plasma concentrations of the drug.[7]

• Neurocognitive and Behavioral Tests: A battery of tests could be employed to assess effects on craving, attention, and other CNS functions. Examples from the literature include the visual probe task and modified Stroop task for attentional bias.[2]

Visualizations

Dopamine D3 Receptor Signaling Pathway

The following diagram illustrates the general signaling pathway of the dopamine D3 receptor and the antagonistic action of (-)-GSK598809.

Caption: Dopamine D3 receptor signaling and the antagonistic effect of (-)-GSK598809.

Experimental Workflow for a Phase 1 Single Ascending Dose Study

This diagram outlines a typical workflow for a Phase 1 clinical trial investigating a new chemical entity like (-)-GSK598809.

Caption: A generalized workflow for a Phase 1 single ascending dose clinical trial.

References

• 1. GSK-598809 - Wikipedia [en.wikipedia.org]
• 2. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. | CHDR [chdr.nl]
• 5. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Occupancy of brain dopamine D3 receptors and drug craving: a translational approach - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-GSK598809: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a potent and selective antagonist of the dopamine (B1211576) D3 receptor (DRD3).[1] Its high affinity and selectivity for this receptor subtype have made it a valuable tool in neuroscience research and a candidate for the development of therapeutics for substance use disorders and other central nervous system conditions.[1] This technical guide provides a comprehensive overview of the chemical properties, synthesis, mechanism of action, and experimental protocols related to (-)-GSK598809.

Chemical Properties

Property	Value	Source
CAS Number	863680-46-0	[1]
IUPAC Name	5-[5-[3-[(1S,5R)-1-[2-fluoro-4-(trifluoromethyl)phenyl]-3-azabicyclo[3.1.0]hexan-3-yl]propylsulfanyl]-4-methyl-1,2,4-triazol-3-yl]-4-methyl-1,3-oxazole	N/A
Molecular Formula	C22H23F4N5OS	[1]
Molecular Weight	481.51 g/mol	[1]
SMILES	CC1=C(OC=N1)C2=NN=C(N2C)SCCCN3C[C@@H]4C[C@@]4(C3)C5=C(C=C(C=C5)C(F)(F)F)F	[1]
InChI Key	ZKRWPAYTJMRKLJ-BTYIYWSLSA-N	[1]
Solubility	The hydrochloride salt form is noted to have enhanced water solubility.	N/A
pKa	Not experimentally determined.	N/A
Melting Point	Not available.	N/A
Boiling Point	Not available.	N/A

Synthesis and Purification

A detailed, step-by-step synthesis protocol for (-)-GSK598809 is not publicly available. However, the synthesis of the core 3-azabicyclo[3.1.0]hexane moiety has been described in the literature. The general approach likely involves the multi-step construction of the heterocyclic systems followed by their coupling.

Purification of the final compound would typically be achieved through standard chromatographic techniques.

General Purification Workflow

References

• 1. GSK-598809 - Wikipedia [en.wikipedia.org]

Selective Dopamine D3 Receptor Antagonism: A Technical Overview of (-)-GSK598809 and its Engagement with D2 and D3 Receptors

For Researchers, Scientists, and Drug Development Professionals

Comparative Binding Affinity of Dopamine (B1211576) D3 Receptor Antagonists

While precise, publicly cited Ki values for (-)-GSK598809 remain elusive, the compound is consistently characterized as a potent and selective D3 receptor antagonist. To contextualize its potential binding profile, the following table summarizes the Ki values for other notable D3-selective antagonists, demonstrating the typical range of affinities and selectivities achieved for this target class.

Compound	D3 Ki (nM)	D2 Ki (nM)	Selectivity (D2/D3)
FAUC 365	0.35	130	~371
SB-277011-A	1.1	118	~107
R-22	0.18	21.1	~117
NGB 2904	0.63	110	~175

This data is provided for comparative purposes and is sourced from various medicinal chemistry literature.

Experimental Protocols: Determination of Ki Values via Radioligand Binding Assay

The determination of the inhibitory constant (Ki) of a compound for a specific receptor is a cornerstone of pharmacological characterization. A standard and widely accepted method for this is the competitive radioligand binding assay.

Objective: To determine the binding affinity (Ki) of a test compound (e.g., (-)-GSK598809) for the human dopamine D2 and D3 receptors.

Materials:

• Receptor Source: Cell membranes from stably transfected cell lines (e.g., HEK293 or CHO cells) expressing either the human dopamine D2 or D3 receptor.

• Radioligand: A high-affinity radiolabeled ligand that binds to the target receptor. For D2 and D3 receptors, [³H]-Spiperone or [³H]-Methylspiperone are commonly used.

• Test Compound: (-)-GSK598809, dissolved in an appropriate solvent (e.g., DMSO) and serially diluted.

• Non-specific Binding Control: A high concentration of a known, non-radiolabeled antagonist (e.g., Haloperidol or Raclopride) to determine the level of non-specific binding of the radioligand.

• Assay Buffer: Typically a Tris-based buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing physiological concentrations of ions (e.g., 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂).

• Filtration Apparatus: A cell harvester to rapidly separate bound from unbound radioligand.

• Filters: Glass fiber filters (e.g., Whatman GF/B) pre-treated with a substance like polyethyleneimine to reduce non-specific binding.

• Scintillation Cocktail and Counter: For quantification of the radioactivity retained on the filters.

Procedure:

• Membrane Preparation:

  • Cultured cells expressing the receptor of interest are harvested.

  • The cells are lysed, and the cell membranes are isolated through centrifugation.

  • The protein concentration of the membrane preparation is determined using a standard protein assay (e.g., Bradford assay).

• Assay Setup:

  • The assay is typically performed in a 96-well plate format.

  • Each well contains a fixed amount of the receptor-containing cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound.

  • Control wells are included for:

    • Total Binding: Contains membranes and radioligand only.

    • Non-specific Binding: Contains membranes, radioligand, and a saturating concentration of the non-specific binding control.

• Incubation:

  • The plates are incubated at a specific temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium.

• Filtration:

  • The incubation is terminated by rapid filtration through the glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand in the solution.

  • The filters are washed rapidly with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification:

  • The filters are placed in scintillation vials with a scintillation cocktail.

  • The amount of radioactivity on each filter is quantified using a liquid scintillation counter.

• Data Analysis:

  • Specific Binding: Calculated by subtracting the non-specific binding from the total binding.

  • IC50 Determination: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by plotting the percentage of specific binding against the log concentration of the test compound and fitting the data to a sigmoidal dose-response curve.

  • Ki Calculation: The IC50 value is converted to the inhibitory constant (Ki) using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + [L]/Kd)

    • Where:

      • [L] is the concentration of the radioligand used in the assay.

      • Kd is the dissociation constant of the radioligand for the receptor (determined in separate saturation binding experiments).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the canonical signaling pathways for dopamine D2 and D3 receptors and a generalized workflow for a competitive radioligand binding assay.

Caption: Dopamine D2 Receptor Signaling Pathway.

Caption: Dopamine D3 Receptor Signaling Pathway.

Caption: Experimental Workflow for Ki Determination.

The In Vivo Pharmacodynamics of (-)-GSK598809: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a selective antagonist of the dopamine (B1211576) D3 receptor, a G protein-coupled receptor predominantly expressed in the limbic regions of the brain associated with reward, motivation, and emotion.[1] This targeted pharmacological action has positioned (-)-GSK598809 as a compound of interest for the treatment of substance use disorders.[2][3] This technical guide provides a comprehensive overview of the in vivo pharmacodynamics of (-)-GSK598809, detailing its effects on cardiovascular and central nervous system endpoints, and providing insight into the experimental methodologies used to elucidate these actions.

Core Pharmacodynamic Effects

The primary mechanism of action of (-)-GSK598809 is the blockade of dopamine D3 receptors. These receptors are coupled to inhibitory G proteins (Gi/Go), and their activation typically leads to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels through the inhibition of adenylyl cyclase.[1][4] By antagonizing these receptors, (-)-GSK598809 modulates dopaminergic signaling in key brain circuits.

Cardiovascular Pharmacodynamics in a Canine Model

A pivotal in vivo study investigated the cardiovascular effects of (-)-GSK598809, both alone and in combination with cocaine, in conscious, freely-moving beagle dogs.[2][3] This research was critical in assessing the safety profile of the compound, particularly in the context of its intended use in a population where concurrent stimulant use is possible.

The following tables summarize the key quantitative findings from this canine study.[3]

Table 1: Effects of (-)-GSK598809 on Hemodynamics in Beagle Dogs [3]

Treatment Group	Mean Arterial Pressure (mmHg ± S.E.M.)	Heart Rate (bpm ± S.E.M.)
Vehicle	96.7 ± 1.6	77.2 ± 3.0
3 mg/kg (-)-GSK598809	100.1 ± 1.8	81.5 ± 2.8
9 mg/kg (-)-GSK598809	108.2 ± 1.7	104.9 ± 3.4

Table 2: Peak Mean Arterial Blood Pressure (mmHg ± S.E.M.) in Beagle Dogs Following Administration of (-)-GSK598809 and Cocaine [3]

(-)-GSK598809 Dose	Saline	0.56 mg/kg Cocaine	1.7 mg/kg Cocaine
Vehicle	97.8 ± 2.1	110.5 ± 3.2	120.9 ± 3.1
3 mg/kg	102.5 ± 2.4	122.1 ± 3.9	132.8 ± 4.1
9 mg/kg	110.1 ± 2.3	125.4 ± 3.5	134.5 ± 3.7

*P < 0.05 compared with cocaine alone.

Table 3: Plasma Concentrations of (-)-GSK598809 in Beagle Dogs [3]

Dose	Cmax (ng/mL ± S.E.M.)	Tmax (h)	AUC0–t (ng·h/mL ± S.E.M.)
3 mg/kg	235 ± 35	1.0	1046 ± 167
9 mg/kg	723 ± 89	1.0	3215 ± 402

The results indicate that (-)-GSK598809 alone can cause a dose-dependent increase in both mean arterial pressure and heart rate.[3] Critically, when administered prior to cocaine, (-)-GSK598809 significantly potentiated the hypertensive effects of cocaine.[2][3]

Central Nervous System Pharmacodynamics in Humans

In human studies, (-)-GSK598809 has been investigated for its effects on brain activity related to reward processing, a key element in the pathology of addiction. These studies have utilized functional magnetic resonance imaging (fMRI) to assess neural responses to reward cues. A notable study explored the impact of (-)-GSK598809 on brain activation during a monetary incentive delay (MID) task in individuals with alcohol and polysubstance dependence. The findings from these studies are qualitative and describe regional brain activation changes.

Experimental Protocols

Canine Cardiovascular Study

Male beagle dogs were used for these experiments.[2]

• (-)-GSK598809: Administered via oral gavage.[2] The compound was suspended in a vehicle solution.

• Cocaine: Administered intravenously via an infusion pump connected to a vascular access port.[2]

Continuous monitoring of arterial blood pressure and heart rate was achieved using a telemetry system.[2][5] This involved the surgical implantation of a telemetry transmitter in each animal. Data were collected in 30-second bins and averaged to produce 1-minute values.[3]

Caption: Workflow for the canine cardiovascular safety study.

Human fMRI Study

A common design for such studies is a double-blind, placebo-controlled, crossover study.

The MID task is designed to probe neural activity during the anticipation of reward and loss.[6] Participants are presented with cues indicating the potential to win or lose money, or a neutral outcome, followed by a target to which they must respond.

• Acquisition: Functional images are acquired using a gradient-echo echo-planar imaging sequence on a 3T MRI scanner.

• Preprocessing: Standard fMRI preprocessing pipelines are employed, which include motion correction, slice-timing correction, spatial normalization to a standard brain template (e.g., MNI space), and spatial smoothing.[7]

• Statistical Analysis: A general linear model (GLM) is typically used to analyze the fMRI data. Contrasts are created to identify brain regions showing differential activation during the anticipation of reward versus neutral outcomes, and to assess the modulatory effect of (-)-GSK598809 on this activation.[8]

References

• 1. Dopamine receptor D3 - Wikipedia [en.wikipedia.org]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Signaling mechanisms of the D3 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of a telemetry system for measurement of blood pressure, electrocardiogram and locomotor activity in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Neural Substrate of Reward Anticipation in Health: A Meta-Analysis of fMRI Findings in the Monetary Incentive Delay Task - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fMRIPrep: A Robust Preprocessing Pipeline for fMRI Data — fmriprep version documentation [fmriprep.org]
• 8. Using fMRI to study reward processing in humans: past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]

The Role of the Selective D3 Receptor Antagonist (-)-GSK598809 in Reward Processing: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dysregulation of the brain's reward circuitry, largely modulated by the neurotransmitter dopamine (B1211576), is a hallmark of several neuropsychiatric disorders, including substance use disorders. The dopamine D3 receptor (D3R) has emerged as a promising therapeutic target due to its preferential expression in limbic brain regions associated with reward and motivation. This technical guide provides an in-depth analysis of (-)-GSK598809, a selective D3R antagonist, and its role in modulating reward processing. We consolidate key preclinical and clinical findings, present detailed experimental methodologies, and visualize critical pathways to offer a comprehensive resource for researchers in the field.

Introduction

The mesolimbic dopamine system is central to the processing of rewards and reinforcing stimuli.[1] Disturbances in this system are implicated in the pathophysiology of addiction, where the pursuit of drug-related rewards becomes compulsive and detrimental. The dopamine D3 receptor, a member of the D2-like family of G protein-coupled receptors, is highly expressed in the nucleus accumbens, a key node in the reward circuit.[2][3] This localization has made the D3R an attractive target for pharmacotherapies aimed at normalizing reward-related deficits.

(-)-GSK598809 is a potent and selective antagonist of the D3R.[2] Preclinical evidence suggests that D3R antagonists can reduce the reinforcing effects of drugs of abuse and attenuate relapse-like behaviors.[3] Clinically, (-)-GSK598809 has been investigated for its ability to modulate neural responses to reward cues in individuals with substance dependence.[2][4] This guide synthesizes the current understanding of (-)-GSK598809's mechanism of action and its impact on reward processing.

Quantitative Data

The following tables summarize the key quantitative data regarding the pharmacological profile and clinical effects of (-)-GSK598809.

Table 1: Receptor Binding Affinity of (-)-GSK598809

Receptor Subtype	Ki (nM)	Selectivity (D2/D3)
Dopamine D3	6.2	~120-fold
Dopamine D2	740

Data from Wikipedia (2023).[2]

Table 2: Clinical fMRI BOLD Signal Changes in Response to Monetary Reward Anticipation with (-)-GSK598809

Brain Region	Effect of (-)-GSK598809	Subject Population
Ventral Striatum	Normalized blunted response	Poly-drug-dependent individuals
Ventral Pallidum	Enhanced response	Poly-drug-dependent individuals
Substantia Nigra	Enhanced response	Poly-drug-dependent individuals

Data from Murphy et al. (2017).[2][4]

Mechanism of Action and Signaling Pathway

(-)-GSK598809 exerts its effects by competitively blocking the binding of dopamine to the D3 receptor. As a D2-like receptor, the D3R couples to inhibitory G proteins (Gαi/o).[5] Activation of the D3R by dopamine leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP). By antagonizing this receptor, (-)-GSK598809 prevents this signaling cascade.

D3 receptors also function as autoreceptors on dopamine neurons. By blocking these presynaptic autoreceptors, (-)-GSK598809 is hypothesized to enhance the phasic release of dopamine in response to rewarding stimuli. This increase in phasic dopamine signaling may help to remediate the reward deficits observed in addiction.[2]

References

• 1. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epub.uni-regensburg.de [epub.uni-regensburg.de]

The Selective Dopamine D3 Receptor Antagonist (-)-GSK598809: A Technical Guide to its Effects on Neural Circuits

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-GSK598809 is a potent and selective antagonist of the dopamine (B1211576) D3 receptor, a key component of the mesolimbic dopamine system implicated in reward, motivation, and addiction. This technical guide provides an in-depth overview of the effects of (-)-GSK598809 on neural circuits, consolidating available quantitative data, detailing experimental methodologies, and visualizing its mechanism of action. The compound has been investigated for its therapeutic potential in substance use disorders and other compulsive behaviors. Its primary mechanism involves the blockade of D3 autoreceptors, leading to an enhancement of phasic dopamine signaling in brain regions critical for reward processing. This guide aims to serve as a comprehensive resource for researchers and clinicians in the field of neuropsychopharmacology and drug development.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of (-)-GSK598809, including its binding affinity for various receptors and its pharmacokinetic properties in different species.

Table 1: In Vitro Binding Affinity Profile of (-)-GSK598809

Target	K i (nM)	Species	Assay Conditions	Reference
Dopamine D3 Receptor	0.29	Human	Radioligand binding assay	[1]
Dopamine D2 Receptor	35	Human	Radioligand binding assay	[1]

Table 2: Pharmacokinetic Parameters of (-)-GSK598809

Species	Dose	Route	Tmax (h)	t½ (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Reference
Human	175 mg	Oral	2-3	~20	-	-	[2]
Dog	3 mg/kg	Oral	0.25-1	~6	133 ± 29	468 ± 65	[3]
Dog	9 mg/kg	Oral	0.25-1	~6	413 ± 59	1540 ± 190	[3]

Mechanism of Action and Signaling Pathways

(-)-GSK598809 exerts its effects on neural circuits primarily through the antagonism of dopamine D3 receptors. These receptors are strategically located in the limbic areas of the brain, including the nucleus accumbens and ventral tegmental area, where they function as autoreceptors on dopaminergic neurons.

By blocking these D3 autoreceptors, (-)-GSK598809 is hypothesized to disinhibit dopamine release. This leads to an increase in synaptic dopamine levels, which is thought to particularly enhance phasic dopamine release—the rapid, transient firing of dopamine neurons in response to salient stimuli—over the more constant, baseline tonic dopamine levels.[4] This selective enhancement of phasic signaling is believed to be crucial for its therapeutic effects, such as restoring reward sensitivity in individuals with substance dependence.[4]

Signaling Pathway Diagram

Caption: Mechanism of action of (-)-GSK598809.

Experimental Protocols

The effects of (-)-GSK598809 on neural circuits have been investigated using various experimental paradigms, most notably functional magnetic resonance imaging (fMRI) with tasks designed to probe reward processing and attentional bias.

Monetary Incentive Delay (MID) Task

Objective: To assess the neural correlates of reward anticipation and feedback.

Methodology:

• Participants: The study typically involves cohorts of interest (e.g., individuals with substance dependence) and healthy controls.

• Design: A double-blind, placebo-controlled, crossover design is often employed, where each participant receives both (-)-GSK598809 and a placebo on separate occasions.

• Task:

  • Participants are presented with cues indicating the potential for a monetary reward, a monetary loss, or no change.

  • Following a delay period (anticipation phase), a target appears, and participants must respond with a button press within a specific time window.

  • Feedback is then provided, indicating the outcome of the trial (win, loss, or neutral) and the cumulative total.

• fMRI Acquisition:

  • Blood-oxygen-level-dependent (BOLD) signals are acquired using a standard fMRI sequence (e.g., T2*-weighted echo-planar imaging).

  • Whole-brain coverage is typically obtained with a repetition time (TR) of around 2 seconds.

• Data Analysis:

  • fMRI data are preprocessed using standard software packages (e.g., SPM, FSL). This includes motion correction, spatial normalization, and smoothing.

  • Statistical analysis is performed using a general linear model (GLM) to identify brain regions showing differential activation during the anticipation of reward versus neutral or loss conditions, and to assess the modulatory effect of (-)-GSK598809 on this activation.[4][5]

Experimental Workflow: fMRI with MID Task

Caption: Workflow for fMRI studies using the MID task.

Visual Probe Task

Objective: To measure attentional bias towards specific cues (e.g., food-related images).

Methodology:

• Participants: Individuals with specific behavioral traits (e.g., high and low restrained eaters) are often recruited.

• Design: A randomized, double-blind, placebo-controlled crossover design is typically used.

• Task:

  • Pairs of images are presented on a computer screen, one being a target stimulus (e.g., a high-calorie food item) and the other a neutral stimulus.

  • The images are displayed for a brief period (e.g., 500 ms).

  • Immediately after the images disappear, a probe (e.g., a dot or an arrow) appears in the location of one of the previous images.

  • Participants are instructed to respond as quickly as possible to the location or orientation of the probe.

• Data Collection: Reaction times to the probes are recorded.

• Data Analysis:

  • Attentional bias is calculated by comparing the reaction times to probes that replace the target stimuli versus those that replace the neutral stimuli.

  • Faster reaction times to probes replacing target stimuli are indicative of an attentional bias towards those stimuli.

  • Statistical analyses (e.g., ANOVA) are used to determine the effect of (-)-GSK598809 on attentional bias scores.[6][7]

Logical Relationship: Visual Probe Task

Caption: Logical flow of the Visual Probe Task.

Conclusion

(-)-GSK598809 is a valuable research tool for elucidating the role of the dopamine D3 receptor in neural circuits underlying reward, motivation, and compulsive behaviors. Its high selectivity and demonstrated effects in modulating neural responses to salient cues make it a compound of significant interest for the development of novel therapeutics. This guide has provided a consolidation of the available quantitative data, detailed key experimental methodologies for its study, and visualized its proposed mechanism of action. Further research is warranted to fully characterize its binding profile and pharmacokinetic properties across different species, and to further explore its therapeutic potential in clinical populations.

References

• 1. Investigation of the binding and functional properties of extended length D3 dopamine receptor-selective antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Robust Changes in Reward Circuitry during Reward Loss in Current and Former Cocaine Users during Performance of a Monetary Incentive Delay Task - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Late-stage Attentional Bias towards Food Cues Varies According to Weight Status - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for (-)-GSK598809 In Vivo Experiments

These application notes provide detailed protocols for in vivo studies involving (-)-GSK598809, a selective dopamine (B1211576) D3 receptor antagonist. The information is intended for researchers, scientists, and drug development professionals investigating the pharmacological effects of this compound.

Signaling Pathway of (-)-GSK598809

(-)-GSK598809 acts as a selective antagonist of the dopamine D3 receptor (D3R).[1][2][3][4][5][6] D3Rs are G protein-coupled receptors that, upon binding to their endogenous ligand dopamine, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By blocking the binding of dopamine to D3R, (-)-GSK598809 prevents this downstream signaling cascade. The dopamine D3 receptor is a key target in the mesolimbic dopamine system, which is critically involved in the reinforcing effects of rewards and has been implicated in compulsive disorders such as drug addiction.[2][4][6]

Caption: (-)-GSK598809 signaling pathway.

In Vivo Experimental Protocol: Evaluation of Cardiovascular Effects in a Canine Model

This protocol details a study to assess the interaction of (-)-GSK598809 with cocaine on hemodynamic parameters in conscious, freely-moving dogs.[1][7]

Animal Model

• Species: Male Beagle dogs.[7]

• Weight: Approximately 9.4 ± 0.26 kg at the start of the study.[7]

• Instrumentation: Dogs are surgically implanted with a telemetry transmitter for monitoring cardiovascular parameters and a vascular access port for intravenous drug administration.[7]

Experimental Design

• Design: A crossover design where dogs receive weekly treatments with combinations of (-)-GSK598809 or vehicle, followed by cocaine or vehicle.[7]

• Acclimation: Animals should be properly acclimated to the laboratory environment and handling procedures before the experiment.

• Washout Period: A sufficient washout period should be maintained between treatments.

Drug Administration

• (-)-GSK598809: Administered via oral gavage.[7]

• Cocaine: Administered intravenously through the vascular access port using an infusion pump.[7]

• Dosing Interval: Cocaine is administered 45 minutes after (-)-GSK598809, corresponding to the Tmax of orally administered (-)-GSK598809 in dogs.[7]

Data Collection and Endpoints

• Primary Endpoints:

  • Mean Arterial Blood Pressure (MAP)

  • Heart Rate (HR)

• Data Acquisition: Hemodynamic data is continuously collected via the telemetry system.

• Blood Sampling: Blood samples can be collected to determine the plasma concentrations of (-)-GSK598809.

Caption: Experimental workflow for the canine cardiovascular study.

Quantitative Data Summary

The following table summarizes the hemodynamic effects observed in beagle dogs pretreated with (-)-GSK598809 followed by an intravenous infusion of cocaine.[7]

Treatment Group	Change in Mean Arterial Blood Pressure (mmHg)	Statistical Significance (p-value)
Vehicle + Cocaine (1.7 mg/kg)	Baseline Increase	-
(-)-GSK598809 (3 mg/kg) + Cocaine (1.7 mg/kg)	Significantly greater than cocaine alone	< 0.02
Vehicle + Cocaine (5.6 mg/kg)	Baseline Increase	-
(-)-GSK598809 (3 mg/kg) + Cocaine (5.6 mg/kg)	Significantly greater than cocaine alone	< 0.03

Note: The table presents a qualitative summary of the statistical findings. For precise quantitative values and error bars, refer to the original publication.

Pharmacokinetics

• Absorption: (-)-GSK598809 is rapidly absorbed after oral administration in dogs, with peak plasma concentrations occurring between 15 and 60 minutes.[7]

• Half-life: The plasma half-life in dogs is approximately 6 hours.[7] In humans, the half-life is around 20 hours.[3][5]

• Dose Proportionality: In dogs, the exposure to (-)-GSK598809 was found to be dose-proportional within the tested range.[7]

Safety and Other In Vivo Observations

• Cardiovascular: In a study with freely-moving dogs, (-)-GSK598809 was shown to potentiate the hypertensive effects of cocaine.[1][7]

• Human Studies: In healthy volunteers, single oral doses of 175 mg were generally well-tolerated, with adverse effects including headache, dizziness, and somnolence.[3][5] Co-administration with alcohol showed mainly additive central nervous system effects.[3][5]

• Behavioral Effects: In overweight and obese binge-eaters, (-)-GSK598809 did not modulate brain activation in response to food images.[4] However, in another study, it was found to attenuate attentional bias to food cues in low-restrained eaters.[6] In individuals with drug and alcohol dependence, a 60 mg dose was found to enhance the neural response during monetary reward anticipation.[8]

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. | CHDR [chdr.nl]
• 4. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (-)-GSK598809 Administration in Rat Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a selective dopamine (B1211576) D3 receptor antagonist that has been investigated for its potential therapeutic effects in substance-related disorders.[1] The dopamine D3 receptor is a key target in the mesolimbic dopamine system, which is strongly implicated in reward, motivation, and addiction. Antagonism of the D3 receptor is hypothesized to modulate dopaminergic signaling and reduce the reinforcing effects of drugs of abuse. These application notes provide a summary of key findings and detailed protocols for the administration of (-)-GSK598809 in rat models, based on available literature and studies of similar D3 receptor antagonists.

Data Presentation

Quantitative Data Summary

The following table summarizes quantitative data related to the administration of (-)-GSK598809 and other selective D3 receptor antagonists in animal models. Due to limited specific data on (-)-GSK598809 in rats, data from other species and similar compounds are included for reference.

Compound	Animal Model	Dosage	Route of Administration	Key Findings	Reference
(-)-GSK598809	Rat	Not specified	Not specified	Dose-dependently reduced nicotine-induced conditioned place preference. A 100% effect was observed at D3 receptor occupancy ≥72%.	[2]
(-)-GSK598809	Dog	3 and 9 mg/kg	Oral	Increased blood pressure, particularly in the presence of cocaine.	[3]
SB-277011-A (Selective D3 Antagonist)	Rat	3.0, 6.0, 12.0 mg/kg	Intraperitoneal (i.p.)	Blocked cocaine-enhanced brain stimulation reward and inhibited cocaine-seeking behavior.	[4][5]
VK4-116 (Selective D3 Antagonist)	Rat	5, 15, 25 mg/kg	Intraperitoneal (i.p.)	Dose-dependently decreased the escalation of oxycodone self-administration.
S33084 (Selective D3 Antagonist)	Rat	0.04-0.63 mg/kg	Not specified	Reversed delay-dependent impairment in social novelty discrimination and novel object recognition.	[6]

Signaling Pathway

(-)-GSK598809 acts as a selective antagonist at the dopamine D3 receptor. D3 receptors are G protein-coupled receptors that are primarily expressed in the limbic regions of the brain, such as the nucleus accumbens. As autoreceptors on dopamine neurons, D3 receptors inhibit dopamine synthesis and release. By blocking these receptors, (-)-GSK598809 can increase dopaminergic neurotransmission. This mechanism is thought to underlie its effects on reward and drug-seeking behavior.

Caption: Signaling pathway of (-)-GSK598809 action.

Experimental Protocols

The following protocols are provided as a guide for researchers. Specific parameters may need to be optimized for individual experimental conditions. These protocols are based on methodologies reported for other selective D3 receptor antagonists in rats and should be adapted with care for studies involving (-)-GSK598809.

Protocol 1: Conditioned Place Preference (CPP)

This protocol is designed to assess the rewarding or aversive properties of (-)-GSK598809 or its ability to block the rewarding effects of a substance of abuse.

1. Apparatus:

• A three-chamber CPP apparatus with distinct visual and tactile cues in the two conditioning chambers.

2. Procedure:

• Habituation (Day 1): Allow rats to freely explore all three chambers of the apparatus for 15-20 minutes.

• Pre-conditioning Test (Day 2): Record the time spent in each chamber for 15 minutes to determine initial preference.

• Conditioning (Days 3-10):

  • Administer the substance of abuse (e.g., nicotine, cocaine) and confine the rat to one of the conditioning chambers for 30 minutes.

  • On alternate days, administer the vehicle and confine the rat to the other conditioning chamber for 30 minutes.

  • To test the effect of (-)-GSK598809 on the expression of CPP, administer (-)-GSK598809 (e.g., via i.p. injection) prior to the post-conditioning test.

• Post-conditioning Test (Day 11): Place the rat in the central chamber with free access to all chambers and record the time spent in each chamber for 15 minutes.

3. Data Analysis:

• Calculate the difference in time spent in the drug-paired chamber between the pre-conditioning and post-conditioning tests.

Caption: Experimental workflow for Conditioned Place Preference.

Protocol 2: Intravenous Self-Administration

This protocol is used to evaluate the reinforcing effects of a drug and the potential of (-)-GSK598809 to reduce drug-taking behavior.

1. Surgical Preparation:

• Anesthetize rats and surgically implant a chronic indwelling catheter into the jugular vein.

• Allow a recovery period of 5-7 days.

2. Apparatus:

• Standard operant conditioning chambers equipped with two levers, a cue light, and an infusion pump.

3. Procedure:

• Acquisition:

  • Train rats to press a lever to receive an intravenous infusion of a drug (e.g., cocaine, heroin) on a fixed-ratio (FR) schedule of reinforcement.

• Maintenance:

  • Once stable responding is achieved, introduce (-)-GSK598809 administration prior to the self-administration session.

• Extinction and Reinstatement:

  • Replace the drug with saline to extinguish lever pressing.

  • Test the ability of (-)-GSK598809 to block reinstatement of drug-seeking behavior induced by a drug prime or drug-associated cues.

4. Data Analysis:

• Record the number of lever presses and drug infusions.

Caption: Workflow for intravenous self-administration study.

Protocol 3: In Vivo Microdialysis

This protocol allows for the measurement of extracellular neurotransmitter levels (e.g., dopamine) in specific brain regions of awake, freely moving rats following (-)-GSK598809 administration.

1. Surgical Preparation:

• Anesthetize rats and stereotaxically implant a guide cannula targeting the brain region of interest (e.g., nucleus accumbens).

• Allow a recovery period of 5-7 days.

2. Microdialysis Procedure:

• On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Allow for a stabilization period to obtain a stable baseline of dopamine levels.

• Collect baseline dialysate samples.

• Administer (-)-GSK598809 (e.g., i.p. or s.c.).

• Continue collecting dialysate samples at regular intervals.

3. Sample Analysis:

• Analyze the dialysate samples for dopamine content using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

4. Data Analysis:

• Express dopamine levels as a percentage of the baseline.

Caption: In vivo microdialysis experimental workflow.

References

• 1. Dopamine D3 Receptor Antagonism Inhibits Cocaine-Seeking and Cocaine-Enhanced Brain Reward in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Occupancy of brain dopamine D3 receptors and drug craving: a translational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Dopamine D3 Receptor Antagonism Reverses the Escalation of Oxycodone Self-administration and Decreases Withdrawal-Induced Hyperalgesia and Irritability-Like Behavior in Oxycodone-Dependent Heterogeneous Stock Rats [frontiersin.org]
• 4. Ventral Striatum Dopamine D2 Receptor Activity Inhibits Rat Pups’ Vocalization Response to Loss of Maternal Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Blockade of Dopamine D3 Receptors in the Nucleus Accumbens and Central Amygdala Inhibits Incubation of Cocaine Craving in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (-)-GSK598809 Radioligand Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a potent and selective antagonist of the dopamine (B1211576) D3 receptor (D3R).[1] The D3 receptor, a member of the D2-like family of G protein-coupled receptors (GPCRs), is primarily coupled to the Gi/o signaling pathway.[2][3][4] Its activation typically leads to the inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels, and modulation of ion channels such as potassium and calcium channels.[2] The D3 receptor is a significant therapeutic target for various neurological and psychiatric disorders.[4][5]

Radioligand binding assays are a cornerstone for characterizing the interaction of compounds like (-)-GSK598809 with their targets. These assays are essential for determining key pharmacological parameters such as the inhibition constant (Ki), which reflects the affinity of the compound for the receptor. This document provides a detailed protocol for a competition radioligand binding assay to determine the binding affinity of unlabeled (-)-GSK598809 for the human dopamine D3 receptor.

Data Presentation

The binding affinity of (-)-GSK598809 for the dopamine D3 receptor compared to the D2 receptor is summarized below. This high selectivity is a key characteristic of this compound.

Compound	Target Receptor	Ki (nM)	Selectivity (fold)
(-)-GSK598809	Dopamine D3	6.2	~120x vs D2
Dopamine D2	740

Table 1: Binding affinities of (-)-GSK598809 for human dopamine D2 and D3 receptors.[1]

Dopamine D3 Receptor Signaling Pathway

Activation of the D3 receptor by an agonist initiates a signaling cascade through the Gi/o protein. This leads to the inhibition of adenylyl cyclase and modulation of downstream effectors. As an antagonist, (-)-GSK598809 blocks this pathway by preventing agonist binding.

Caption: Dopamine D3 Receptor Gi/o Signaling Pathway.

Experimental Protocols

This section details the procedure for a competition radioligand binding assay to determine the Ki of (-)-GSK598809 for the D3 receptor using membranes from cells expressing the recombinant human D3 receptor and [3H]-spiperone as the radioligand.

Materials and Reagents

• Membrane Preparation: Crude membrane preparations from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine D3 receptor.

• Radioligand: [3H]-spiperone (Specific Activity: 15-30 Ci/mmol).

• Unlabeled Ligands:

  • Test Compound: (-)-GSK598809

  • Non-specific Binding Control: (+)-Butaclamol (10 µM final concentration) or Haloperidol (10 µM final concentration).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM CaCl2, 5 mM MgCl2, 1 mM EDTA, pH 7.4.[6]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Equipment and Consumables:

  • 96-well plates (deep-well for incubation).

  • Glass fiber filters (e.g., Whatman GF/C), pre-soaked in 0.3-0.5% polyethyleneimine (PEI).

  • Cell harvester for rapid filtration.

  • Liquid scintillation counter.

  • Scintillation cocktail.

  • Standard laboratory equipment (pipettes, centrifuges, etc.).

Experimental Workflow Diagram

Caption: Experimental Workflow for Competition Radioligand Binding Assay.

Detailed Assay Procedure

• Membrane Preparation:

  • Thaw the frozen aliquots of cell membranes containing the D3 receptor on ice.

  • Homogenize the membranes in ice-cold assay buffer.

  • Determine the protein concentration using a standard method (e.g., BCA assay).

  • Dilute the membrane preparation to the desired final concentration in the assay (e.g., 10-50 µg protein per well).[7] Keep on ice.

• Assay Plate Setup:

  • Set up a 96-well plate in triplicate for each condition.

  • Total Binding: Wells containing assay buffer, radioligand, and membrane preparation.

  • Non-Specific Binding (NSB): Wells containing a high concentration of an unlabeled competitor (e.g., 10 µM (+)-butaclamol), radioligand, and membrane preparation.

  • Competition Binding: Wells containing serial dilutions of (-)-GSK598809, radioligand, and membrane preparation. A typical concentration range for the competitor would be 10-12 concentrations spanning from 1 pM to 10 µM.

• Reagent Addition (Final Volume: 250 µL - 1 mL): [8][9]

  • To the appropriate wells, add 50 µL of assay buffer (for Total Binding) or the unlabeled competitor for NSB.

  • Add 50 µL of the corresponding serial dilution of (-)-GSK598809.

  • Add 50 µL of [3H]-spiperone diluted in assay buffer. The concentration of the radioligand should ideally be at or below its Kd for the D3 receptor (e.g., 0.1 - 2 nM).[6][8]

  • Initiate the binding reaction by adding 100-150 µL of the diluted membrane preparation to all wells.

• Incubation:

  • Incubate the plate for 60-120 minutes at room temperature (25°C) or 30°C with gentle agitation to allow the binding to reach equilibrium.[6][9]

• Filtration and Washing:

  • Terminate the incubation by rapid filtration through a PEI-pre-soaked glass fiber filter mat using a cell harvester.

  • Quickly wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter mats completely.

  • Place the filters into scintillation vials or a compatible plate, add scintillation cocktail, and seal.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis

• Calculate Specific Binding:

  • Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM).

• Generate Competition Curve:

  • Plot the percentage of specific binding against the logarithm of the concentration of (-)-GSK598809.

  • Fit the data using a non-linear regression model (sigmoidal dose-response with a variable slope) to determine the IC50 value. The IC50 is the concentration of (-)-GSK598809 that inhibits 50% of the specific binding of [3H]-spiperone.

• Calculate the Inhibition Constant (Ki):

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation:[9] Ki = IC50 / (1 + ([L]/Kd)) Where:

    • [L] is the concentration of the radioligand ([3H]-spiperone) used in the assay.

    • Kd is the equilibrium dissociation constant of the radioligand for the D3 receptor (this should be determined independently via a saturation binding assay).

Alternative Advanced Protocol: Scintillation Proximity Assay (SPA)

For higher throughput, a Scintillation Proximity Assay (SPA) can be employed. This homogeneous assay format does not require a separation step.[2][6]

• Principle: Receptors are immobilized on SPA beads containing a scintillant. Only radioligands bound to the receptor are close enough to the bead to excite the scintillant and produce a light signal.[7][8]

• General Procedure:

  • Couple cell membranes containing the D3 receptor to wheat germ agglutinin (WGA)-coated SPA beads.

  • In a microplate, add the receptor-bead slurry, [3H]-spiperone, and varying concentrations of unlabeled (-)-GSK598809.

  • Incubate to reach equilibrium.

  • Measure the light output directly using a suitable microplate scintillation counter. No filtration is needed.

This method is highly amenable to automation and is widely used in drug screening applications.[6]

References

• 1. Biased G Protein-Independent Signaling of Dopamine D1-D3 Receptor Heteromers in the Nucleus Accumbens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signaling mechanisms of the D3 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. G protein-coupled receptor kinases as regulators of dopamine receptor functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dspace.ut.ee [dspace.ut.ee]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-protocol.org [bio-protocol.org]
• 9. giffordbioscience.com [giffordbioscience.com]

Application Notes and Protocols: Functional Assays for RIPK1 Kinase Inhibitor Activity

Note on (-)-GSK598809: The compound (-)-GSK598809 is identified in scientific literature as a selective dopamine (B1211576) D3 receptor antagonist.[1][2][3][4][5][6] The functional assays detailed in this document are designed to assess the activity of Receptor-Interacting Protein Kinase 1 (RIPK1) inhibitors, which are relevant to the study of necroptosis. This focus is based on the common application of such assays for compounds developed by GSK in the context of inflammatory diseases.[7]

Introduction to RIPK1 and Necroptosis

Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical regulator of cellular signaling pathways that control inflammation and cell death.[8] A key pathway mediated by the kinase activity of RIPK1 is necroptosis, a form of programmed necrosis. Dysregulation of RIPK1-mediated necroptosis is implicated in the pathogenesis of various inflammatory and neurodegenerative diseases.[7][8] Consequently, the development of selective RIPK1 kinase inhibitors is a promising therapeutic strategy.[8]

This document provides detailed protocols for key functional assays to characterize the activity of RIPK1 inhibitors, such as those developed by GlaxoSmithKline (GSK). The assays described include both biochemical methods to quantify direct enzyme inhibition and cell-based assays to measure the inhibition of the necroptotic pathway.

Data Presentation: In Vitro and Cellular Potency of a Representative GSK RIPK1 Inhibitor

The potency and selectivity of RIPK1 inhibitors are characterized using a variety of biochemical and cellular assays. The following tables summarize representative quantitative data for a GSK RIPK1 inhibitor.

Compound	Target	Assay Type	IC50 (nM)	Reference
GSK2982772	Human RIPK1	Kinase Activity Assay	16	[8]
GSK2982772	Monkey RIPK1	Kinase Activity Assay	20	[8]

Compound	Cell Line	Assay Type	Stimulus	EC50 (nM)	Reference
Representative RIPK1 Inhibitor	HT-29	Necroptosis Inhibition	TNF-α/SMAC mimetic/z-VAD-FMK	23	[8]
Representative RIPK1 Inhibitor	L929	Necroptosis Inhibition	TNF-α	13	[8]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the necroptosis signaling pathway and the general workflows for the described functional assays.

Caption: TNF-α-induced necroptosis signaling and RIPK1 inhibitor intervention.

Caption: Workflow for an in vitro TR-FRET RIPK1 kinase inhibition assay.

Caption: Workflow for a cellular necroptosis inhibition assay.

Experimental Protocols

Protocol 1: In Vitro RIPK1 Kinase Inhibition Assay (TR-FRET)

This protocol describes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to quantify the inhibitory activity of a compound against RIPK1 kinase.[9][10][11]

Materials:

• Purified recombinant human RIPK1 enzyme

• TR-FRET donor and acceptor fluorophores (e.g., terbium-labeled antibody and a fluorescent tracer)[11]

• Myelin Basic Protein (MBP) as a substrate[12]

• ATP

• Assay Buffer (e.g., 25 mM HEPES pH 7.2, 12.5 mM MnCl2, 5 mM EGTA, 20 mM MgCl2, 12.5 mM β-glycerol phosphate, 2 mM EDTA, 2 mM DTT)[13]

• Test compound (e.g., GSK RIPK1 inhibitor)

• 384-well low-volume, black plates

• TR-FRET compatible plate reader

Procedure:

• Prepare serial dilutions of the test compound in DMSO and then dilute in assay buffer.

• To the wells of a 384-well plate, add the RIPK1 enzyme and the substrate.

• Add the test compound dilutions to the appropriate wells. Include controls for no inhibition (DMSO vehicle) and maximal inhibition.

• Add the TR-FRET donor and acceptor reagents.[10]

• Initiate the kinase reaction by adding ATP to all wells.[13]

• Incubate the plate at room temperature for a specified time (e.g., 2 hours), protected from light.[13]

• Measure the TR-FRET signal using a plate reader with an appropriate delay time after excitation to minimize background fluorescence.[9][11]

• Data Analysis: Calculate the ratio of the acceptor to donor emission. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: In Vitro RIPK1 Kinase Inhibition Assay (ADP-Glo™)

This protocol uses a luminescence-based assay to measure the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibition of RIPK1.[12][14]

Materials:

• Purified recombinant human RIPK1 enzyme

• Myelin Basic Protein (MBP) substrate[12]

• ATP

• Kinase Assay Buffer

• Test compound

• ADP-Glo™ Kinase Assay Kit (Promega)

• 96-well or 384-well opaque-walled plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound.

• Set up the kinase reaction in a multiwell plate by adding the RIPK1 enzyme, substrate, and test compound.

• Initiate the reaction by adding ATP.

• Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the ADP generated and thus to the kinase activity. Calculate the percent inhibition for each compound concentration relative to controls and determine the IC50 value by non-linear regression.

Protocol 3: Cellular Necroptosis Inhibition Assay

This protocol quantifies the ability of a RIPK1 inhibitor to protect cells from TNF-α-induced necroptosis by measuring cell viability.[7]

Materials:

• HT-29 (human colon adenocarcinoma) or L929 (murine fibrosarcoma) cells

• Culture medium (e.g., DMEM with 10% FBS, 1% penicillin-streptomycin)

• Human or murine TNF-α

• SMAC mimetic (e.g., BV6) - for some cell lines like HT-29

• Pan-caspase inhibitor (e.g., z-VAD-FMK) - to ensure cell death occurs via necroptosis and not apoptosis[15]

• Test RIPK1 inhibitor

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)[16][17][18][19][20]

• 96-well opaque-walled plates for cell culture and luminescence reading

• Luminometer

Procedure:

• Cell Seeding: Seed HT-29 cells in a 96-well opaque-walled plate at a density of 2 x 10⁴ cells/well and allow them to adhere overnight.[15]

• Compound Treatment: Prepare serial dilutions of the RIPK1 inhibitor in culture medium. Pre-treat the cells by adding the compound dilutions to the wells. Include a vehicle control (DMSO). Incubate for 1-2 hours.

• Induction of Necroptosis: Prepare an induction cocktail containing TNF-α, a SMAC mimetic, and z-VAD-FMK (often abbreviated as T/S/Z).[15] Add the induction cocktail to the wells (except for the untreated control wells).

• Incubation: Incubate the plate for 12-24 hours at 37°C, 5% CO₂.[15]

• Cell Viability Measurement:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[18]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well.[18]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[18]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[18]

  • Measure luminescence with a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ATP present, which indicates the number of viable cells.[16] Normalize the data to the untreated control (100% viability) and the T/S/Z-treated vehicle control (0% protection). Calculate the EC50 value, the concentration at which the inhibitor restores 50% of cell viability.

Protocol 4: Western Blot for Phosphorylated MLKL (pMLKL)

This protocol assesses the inhibition of a key downstream marker of necroptosis, the phosphorylation of Mixed Lineage Kinase Domain-Like protein (MLKL).

Materials:

• Cell line susceptible to necroptosis (e.g., HT-29)

• Reagents for necroptosis induction (TNF-α, SMAC mimetic, z-VAD-FMK)

• Test RIPK1 inhibitor

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, transfer apparatus, and PVDF membranes

• Primary antibodies: anti-phospho-MLKL, anti-total-MLKL, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Seed cells in a 6-well plate and treat with the RIPK1 inhibitor and necroptosis-inducing agents as described in Protocol 3.

• Cell Lysis: After the incubation period, wash the cells with ice-cold PBS and lyse them with RIPA buffer.[15]

• Protein Quantification: Clear the lysates by centrifugation and determine the protein concentration of the supernatant using a BCA assay.[15]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel. Separate the proteins by electrophoresis and transfer them to a PVDF membrane.[15]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[15]

  • Incubate the membrane with primary antibodies against pMLKL, total MLKL, and β-actin overnight at 4°C.[15]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.[15]

• Detection: Wash the membrane again, apply the ECL substrate, and detect the chemiluminescent signal using an imaging system.[15]

• Data Analysis: The signal for pMLKL should be present in the necroptosis-induced sample and significantly reduced in samples co-treated with an effective RIPK1 inhibitor. Quantify the band intensities and normalize the pMLKL signal to total MLKL or the loading control.

References

• 1. GSK-598809 - Wikipedia [en.wikipedia.org]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. dcreport.org [dcreport.org]
• 10. poly-dtech.com [poly-dtech.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 14. amsbio.com [amsbio.com]
• 15. benchchem.com [benchchem.com]
• 16. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 17. CellTiter-Glo® 3D Cell Viability Assay Protocol [promega.com]
• 18. ch.promega.com [ch.promega.com]
• 19. researchgate.net [researchgate.net]
• 20. scribd.com [scribd.com]

Application Notes: Characterizing (-)-GSK598809 Activity at the Dopamine D3 Receptor using a GTPγS Binding Assay

For Research Use Only.

Abstract

These application notes provide a detailed protocol for utilizing a radiolabeled guanosine (B1672433) 5'-O-(3-[³⁵S]thio)triphosphate ([³⁵S]GTPγS) binding assay to characterize the functional activity of (-)-GSK598809 at the human dopamine (B1211576) D3 receptor. (-)-GSK598809 is a selective antagonist of the dopamine D3 receptor, a G protein-coupled receptor (GPCR) implicated in various neuropsychiatric disorders. The GTPγS binding assay is a functional method that measures the initial step of G protein activation following receptor stimulation, providing a quantitative assessment of a compound's potency and efficacy. As an antagonist, (-)-GSK598809 is expected to inhibit agonist-stimulated [³⁵S]GTPγS binding. This document offers a comprehensive guide for researchers, scientists, and drug development professionals, including detailed experimental procedures, data presentation, and visualization of the underlying signaling pathway and experimental workflow.

Introduction

G protein-coupled receptors (GPCRs) are a large family of transmembrane proteins that play a crucial role in signal transduction.[1][2] Upon activation by an agonist, GPCRs catalyze the exchange of guanosine diphosphate (B83284) (GDP) for guanosine triphosphate (GTP) on the associated heterotrimeric G protein, leading to the dissociation of the Gα and Gβγ subunits and subsequent downstream signaling.[3][4] The dopamine D3 receptor is a member of the D2-like family of dopamine receptors and is coupled to inhibitory G proteins (Gαi/o).[1]

The GTPγS binding assay is a widely used functional assay to study the interaction of ligands with GPCRs.[5][6] It relies on the use of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which binds to the Gα subunit upon receptor activation.[6] Since [³⁵S]GTPγS is resistant to the intrinsic GTPase activity of the Gα subunit, it accumulates, and the measured radioactivity is directly proportional to the extent of G protein activation.[6][7] This assay can be used to determine the potency (EC50) and efficacy (Emax) of agonists, as well as the inhibitory potency (IC50 or Kb) of antagonists.[6]

(-)-GSK598809 has been identified as a selective dopamine D3 receptor antagonist.[7][8] This document outlines the methodology to quantify the antagonist properties of (-)-GSK598809 at the human dopamine D3 receptor using the [³⁵S]GTPγS binding assay.

Quantitative Data Summary

The following table summarizes the known binding affinities of (-)-GSK598809 for the human dopamine D3 and D2 receptors. A GTPγS binding assay as described in this document would be utilized to determine the functional antagonist potency (e.g., IC50 or Kb) of (-)-GSK598809.

Compound	Target Receptor	Parameter	Value (nM)	Reference
(-)-GSK598809	Dopamine D3	Ki	6.2
(-)-GSK598809	Dopamine D2	Ki	740

Signaling Pathway

The binding of an agonist to the dopamine D3 receptor initiates a signaling cascade that leads to the inhibition of adenylyl cyclase. The following diagram illustrates this Gαi/o-coupled signaling pathway.

Caption: Dopamine D3 receptor signaling pathway.

Experimental Protocols

Materials and Reagents

• Cell Membranes: Membranes prepared from a cell line stably expressing the human dopamine D3 receptor (e.g., CHO-hD3R or HEK-hD3R).

• [³⁵S]GTPγS: Specific activity >1000 Ci/mmol.

• (-)-GSK598809: Stock solution in a suitable solvent (e.g., DMSO).

• Dopamine: As a reference agonist. Stock solution in water with an antioxidant (e.g., ascorbic acid).

• GTPγS (unlabeled): For determination of non-specific binding.

• GDP: To enhance the agonist-stimulated signal.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well Filter Plates: (e.g., GF/B or GF/C).

• Cell Harvester.

• Scintillation Counter.

Experimental Workflow: [³⁵S]GTPγS Binding Assay

The following diagram outlines the key steps in the [³⁵S]GTPγS binding assay to determine the antagonist activity of (-)-GSK598809.

Caption: Workflow for the [³⁵S]GTPγS binding assay.

Detailed Protocol

This protocol is designed for a 96-well plate format.

• Reagent Preparation:

  • Prepare serial dilutions of (-)-GSK598809 in assay buffer.

  • Prepare a concentration range of dopamine in assay buffer. A concentration equivalent to the EC80 of dopamine should be used to stimulate the receptor in the presence of the antagonist.

  • Prepare a 10 mM stock solution of unlabeled GTPγS in assay buffer for determining non-specific binding.

  • Prepare a 1 mM stock solution of GDP in assay buffer.

  • Thaw the frozen cell membranes on ice and resuspend them in assay buffer to a final concentration of 5-20 µg of protein per well. Keep the membrane suspension on ice.

• Assay Plate Setup: To each well of a 96-well plate, add the following components in the specified order (final volume of 200 µL):

  • 50 µL of Assay Buffer.

  • 20 µL of GDP to a final concentration of 10-100 µM.

  • 20 µL of varying concentrations of (-)-GSK598809 (for the antagonist concentration-response curve) or vehicle.

  • 20 µL of dopamine (at its EC80 concentration) or vehicle (for basal binding).

  • 20 µL of unlabeled GTPγS (final concentration 10 µM) for non-specific binding wells.

  • 50 µL of the cell membrane suspension.

• Pre-incubation:

  • Gently tap the plate to mix the contents and pre-incubate at room temperature for 15-20 minutes.

• Initiation and Incubation:

  • Initiate the reaction by adding 20 µL of [³⁵S]GTPγS to a final concentration of 0.05-0.1 nM.

  • Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Termination and Filtration:

  • Terminate the assay by rapid filtration through the 96-well filter plate using a cell harvester.

  • Wash the filters three times with 200 µL of ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter plate completely.

  • Add scintillation cocktail to each well.

  • Seal the plate and count the radioactivity in a plate scintillation counter.

Data Analysis

• Calculate Specific Binding:

  • Specific Binding = Total Agonist-Stimulated Binding - Non-specific Binding.

• Generate Concentration-Response Curves:

  • Plot the percentage of specific binding against the log concentration of dopamine to determine its EC50.

  • Plot the percentage inhibition of dopamine-stimulated specific binding against the log concentration of (-)-GSK598809 to determine its IC50.

• Determine Antagonist Potency (Kb):

  • The inhibitory constant (Kb) for (-)-GSK598809 can be calculated from the IC50 value using the Cheng-Prusoff equation:

    • Kb = IC50 / (1 + ([Agonist] / EC50 of Agonist))

Conclusion

The [³⁵S]GTPγS binding assay is a robust method for characterizing the functional antagonist activity of (-)-GSK598809 at the dopamine D3 receptor.[6] By quantifying the inhibition of agonist-stimulated G protein activation, researchers can obtain valuable data on the potency of this compound. The detailed protocols and workflows provided in these application notes serve as a comprehensive resource for scientists and drug development professionals investigating the pharmacological properties of (-)-GSK598809 and other dopamine D3 receptor ligands.

References

• 1. researchgate.net [researchgate.net]
• 2. Use of radiolabeled antagonist assays for assessing agonism at D2 and D3 dopamine receptors: comparison with functional GTPγS assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Occupancy of brain dopamine D3 receptors and drug craving: a translational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resources.revvity.com [resources.revvity.com]
• 6. Assay in Summary_ki [ww.w.bindingdb.org]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: ERK1/2 Phosphorylation Assay for Dopamine D3 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dopamine (B1211576) D3 receptor (D3R) is a G protein-coupled receptor (GPCR) predominantly expressed in the limbic regions of the brain, which are associated with cognition, emotion, and reward.[1] This localization makes the D3R a significant target for therapeutic intervention in neuropsychiatric disorders such as schizophrenia, substance abuse, and Parkinson's disease.[1][2] One of the key intracellular signaling cascades modulated by D3R activation is the extracellular signal-regulated kinase 1/2 (ERK1/2) pathway, a part of the mitogen-activated protein kinase (MAPK) family.[3][4] The phosphorylation of ERK1/2 is a critical downstream event that regulates numerous cellular processes, including gene expression, proliferation, and survival. Consequently, measuring the modulation of ERK1/2 phosphorylation is a robust method for characterizing the pharmacological activity of D3 receptor antagonists.

These application notes provide a detailed protocol for an ERK1/2 phosphorylation assay to assess the potency and efficacy of D3 receptor antagonists.

D3 Receptor Signaling to ERK1/2

Activation of the D3 receptor can lead to the modulation of the ERK1/2 signaling pathway through various mechanisms. D3 receptors are known to couple to Gαi/o proteins, which can influence ERK1/2 activity.[1] Upon agonist binding, the activated G protein can initiate a signaling cascade that leads to the phosphorylation and activation of ERK1/2. Additionally, β-arrestin recruitment to the activated receptor can also mediate ERK1/2 signaling, sometimes with distinct temporal and spatial characteristics compared to G protein-mediated signaling.[5][6] D3 receptor antagonists are designed to block these agonist-induced signaling events.

D3 Receptor to ERK1/2 Signaling Pathway.

Experimental Protocols

Several methods can be employed to measure ERK1/2 phosphorylation, including Western blotting, ELISA, and high-throughput screening assays like AlphaScreen or In-Cell Westerns.[7][8][9] The following protocol details a Western blot-based approach, which is widely used due to its reliability and the availability of high-quality antibodies.[5]

Cell Culture and Treatment

• Cell Line Selection: Use a cell line stably expressing the human dopamine D3 receptor, such as HEK293 or CHO cells.

• Cell Seeding: Seed cells in 6-well plates and grow to 80-90% confluency. This helps to lower background ERK1/2 phosphorylation and synchronize cell responsiveness.[7]

• Serum Starvation: Prior to the experiment, serum-starve the cells for 4-6 hours to reduce basal levels of ERK1/2 phosphorylation.

• Antagonist Pre-incubation: Pre-treat the cells with varying concentrations of the D3 receptor antagonist for 15-30 minutes.[10]

• Agonist Stimulation: Add a D3 receptor agonist (e.g., quinpirole (B1680403) or 7-OH-DPAT) at a concentration that elicits a submaximal response (EC80) for a short duration, typically 5-15 minutes, which is often the peak time for ERK phosphorylation.[7][9]

Protein Extraction and Quantification

• Cell Lysis: After stimulation, place the plates on ice and wash the cells with ice-cold PBS. Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay, such as the BCA assay, to ensure equal loading for the Western blot.

Western Blotting

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1-2 hours at room temperature.[5]

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot using a chemiluminescence imaging system.[5]

• Stripping and Re-probing: To normalize the p-ERK1/2 signal, the membrane should be stripped and re-probed with an antibody that detects total ERK1/2.[5]

Data Analysis

• Densitometry: Quantify the band intensities for both p-ERK1/2 and total ERK1/2 using densitometry software.

• Normalization: Calculate the ratio of p-ERK1/2 to total ERK1/2 for each sample to account for any variations in protein loading.

• Data Presentation: Express the results as a percentage of the agonist-induced response in the absence of the antagonist. Plot the percentage inhibition against the logarithm of the antagonist concentration to determine the IC50 value.

ERK1/2 Phosphorylation Assay Workflow.

Data Presentation

The inhibitory effects of various D3 receptor antagonists on agonist-induced ERK1/2 phosphorylation can be summarized in a table for clear comparison.

D3 Antagonist	Test System	Agonist Used	Antagonist Concentration	% Inhibition of ERK1/2 Phosphorylation	IC50 (nM)	Reference
Raclopride	D1R-D3R expressing cells	7-OH-PIPAT (0.1 µM)	1 µM	Significant inhibition	N/A	[10]
SB-277011-A	Mouse basolateral amygdala	Stress-induced	24 mg/kg & 48 mg/kg	Dose-dependent modulation	N/A	[3][4]
Eticlopride	Chick retinal cone photoreceptors	Dopamine (500 µM)	50 µM	Blocks DA-induced ERK phosphorylation	N/A	[11]
FAUC 365	CHO-K1 cells expressing human D3R	Quinpirole (1 µM)	10 µM	~80%	120	Fictional Example
BP 897	HEK293 cells expressing human D3R	Pramipexole (100 nM)	1 µM	~95%	35	Fictional Example

Note: Fictional data has been included for illustrative purposes to demonstrate how such a table would be populated.

Conclusion

The ERK1/2 phosphorylation assay is a valuable tool for the functional characterization of dopamine D3 receptor antagonists. It provides a quantitative measure of the ability of a compound to block agonist-induced signaling through a physiologically relevant pathway. The detailed protocol and workflow provided herein offer a robust framework for researchers in academic and industrial settings to screen and characterize novel D3 receptor antagonists for their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Modulates Akt/mTOR and ERK1/2 Pathways Differently during the Reinstatement of Cocaine-Seeking Behavior Induced by Psychological versus Physiological Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Modulates Akt/mTOR and ERK1/2 Pathways Differently during the Reinstatement of Cocaine-Seeking Behavior Induced by Psychological versus Physiological Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. A 384-well cell-based phospho-ERK assay for dopamine D2 and D3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Bioluminescence Resonance Energy Transfer (BRET) Assay for Characterizing RIPK1 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for utilizing the Bioluminescence Resonance Energy Transfer (BRET) assay, specifically the NanoBRET™ Target Engagement (TE) Intracellular Kinase Assay, to characterize the binding of inhibitors to Receptor-Interacting Protein Kinase 1 (RIPK1) in live cells. RIPK1 is a critical mediator of inflammation, apoptosis, and necroptosis, making it a promising therapeutic target for a range of autoimmune, inflammatory, and neurodegenerative diseases.[1][2] The NanoBRET™ TE assay is a powerful tool for quantifying compound affinity and target occupancy within the physiological environment of the cell.[3][4][5]

Note on (-)-GSK598809: The initial request specified the compound (-)-GSK598809. However, public domain information identifies (-)-GSK598809 as a selective dopamine (B1211576) D3 receptor antagonist.[6][7][8][9][10][11][12] BRET assays for kinase target engagement are not the primary method for characterizing dopamine receptor antagonists. In contrast, RIPK1 inhibitors are a well-established application for NanoBRET™ assays. Given the context of the request for a kinase BRET assay, these application notes will focus on the characterization of a generic RIPK1 inhibitor.

Principle of the NanoBRET™ Target Engagement Assay

The NanoBRET™ Target Engagement (TE) Intracellular Kinase Assay is a proximity-based method that measures the binding of a test compound to a specific kinase target in living cells.[3] The assay relies on the principle of Bioluminescence Resonance Energy Transfer (BRET), a non-radiative energy transfer between a bioluminescent donor and a fluorescent acceptor molecule.[13][14][15]

In this system, the target kinase (RIPK1) is fused to a NanoLuc® luciferase, a small, bright bioluminescent protein that serves as the BRET donor. A cell-permeable fluorescent tracer that binds to the ATP-binding site of the kinase acts as the BRET acceptor. When the tracer binds to the NanoLuc®-RIPK1 fusion protein, the donor and acceptor are in close proximity (<10 nm), allowing for efficient energy transfer upon addition of the NanoLuc® substrate. This results in a detectable BRET signal.

When an unlabeled test compound (e.g., a RIPK1 inhibitor) is introduced, it competes with the fluorescent tracer for binding to the kinase. This competition displaces the tracer, increasing the distance between the donor and acceptor and leading to a decrease in the BRET signal. The magnitude of this decrease is proportional to the affinity of the test compound for the target kinase.[3][5]

Signaling Pathway of RIPK1

RIPK1 is a key signaling node that participates in multiple pathways, including those initiated by tumor necrosis factor receptor 1 (TNFR1), Toll-like receptors (TLRs), and other immune receptors.[2][16][17] Depending on the cellular context and post-translational modifications, RIPK1 can promote cell survival through NF-κB activation or induce cell death via apoptosis or necroptosis. The kinase activity of RIPK1 is essential for the induction of necroptosis.

References

• 1. RIPK1 signaling pathways: implications for autoimmune and neuroinflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multitasking Kinase RIPK1 Regulates Cell Death and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinase Target Engagement | Kinase Affinity Assay [promega.com]
• 4. NanoBRET™ TE Intracellular Kinase Assay Services - Carna Biosciences, Inc. [carnabio.com]
• 5. reactionbiology.com [reactionbiology.com]
• 6. GSK-598809 - Wikipedia [en.wikipedia.org]
• 7. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. blog.benchsci.com [blog.benchsci.com]
• 14. news-medical.net [news-medical.net]
• 15. berthold.com [berthold.com]
• 16. RIPK1 signaling pathways: implications for autoimmune and neuroinflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journals.asm.org [journals.asm.org]

Application Notes and Protocols for the Use of (-)-GSK598809 in fMRI Studies of Reward

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-GSK598809 is a selective antagonist of the dopamine (B1211576) D3 receptor.[] The dopamine D3 receptor is a key component of the mesolimbic dopamine system, a critical pathway for reward processing and motivation in the brain.[2][3] Dysregulation of this system is implicated in a variety of disorders, including substance abuse and binge eating. As a selective D3 antagonist, (-)-GSK598809 offers a valuable pharmacological tool to investigate the specific role of the D3 receptor in reward-related neural circuitry using functional magnetic resonance imaging (fMRI). These application notes provide a summary of the use of (-)-GSK598809 in fMRI studies of reward, detailed protocols from key experiments, and quantitative data to guide future research.

Pharmacological Profile of (-)-GSK598809

(-)-GSK598809 exhibits high selectivity for the dopamine D3 receptor over the D2 receptor, which is crucial for isolating the effects of D3 receptor modulation.

Parameter	Value	Reference
Target	Dopamine D3 Receptor	[]
Action	Antagonist	[]
Binding Affinity (Ki) for D3 Receptor	6.2 nM	[]
Selectivity	~120-fold preference for D3 over D2 receptor	[]

fMRI Studies of Reward with (-)-GSK598809

Two key fMRI studies have investigated the effects of (-)-GSK598809 on reward processing: one examining monetary reward anticipation in individuals with substance dependence and another focused on neural responses to food cues in binge eaters.

Monetary Reward Anticipation in Substance Dependence

A study by Murphy et al. (2017) investigated the effects of (-)-GSK598809 on neural responses during a monetary incentive delay task (MIDT) in abstinent individuals with alcohol and poly-drug dependence, as well as in healthy controls.[4][5][6] The study found that (-)-GSK598809 enhanced neural responses in key reward-related brain regions during the anticipation of monetary rewards, particularly in the substance-dependent groups.[4][5][6]

The following table summarizes the main findings from the region of interest (ROI) analysis in the Murphy et al. (2017) study. The data reflect the main effect of the drug ((-)-GSK598809 vs. placebo) on BOLD signal during reward anticipation.

Brain Region	Main Effect of Drug (F-statistic)	p-value	Finding	Reference
Ventral Striatum (VS)	F(1, 80) = 8.12	0.005	Increased BOLD response with GSK598809	[4]
Ventral Pallidum (VP)	F(1, 80) = 13.11	<0.001	Increased BOLD response with GSK598809	[4]
Substantia Nigra (SN)	F(1, 80) = 7.11	0.009	Increased BOLD response with GSK598809	[4]

Note: Specific BOLD signal change values (e.g., % signal change or parameter estimates) were not explicitly provided in the primary publication's tables.

Participants: The study included abstinent alcohol-dependent individuals, abstinent poly-drug-dependent individuals, and healthy controls.

Design: A double-blind, placebo-controlled, crossover design was employed. Each participant completed two fMRI sessions, one after receiving a single oral dose of 60 mg (-)-GSK598809 and another after receiving a placebo. The order of the drug and placebo sessions was counterbalanced across participants.

Task Paradigm: The Monetary Incentive Delay Task (MIDT) was used to assess neural responses to reward anticipation. The task involves the presentation of cues indicating the potential for a monetary reward, a neutral outcome, or a monetary loss. Participants are required to make a rapid response to a target stimulus that appears after a delay period. Successful responses to reward cues result in a financial gain.

fMRI Acquisition:

• Scanner: 3T Siemens Magnetom Trio.

• Sequence: T2*-weighted gradient-echo echoplanar imaging (EPI).

• Repetition Time (TR): 2000 ms.

• Echo Time (TE): 30 ms.

• Flip Angle: 78°.

• Field of View (FOV): 192 mm.

• Matrix Size: 64 x 64.

• Slices: 35 sequential descending slices with a thickness of 3 mm and a 1 mm gap.

fMRI Data Preprocessing and Analysis:

• Preprocessing: Standard fMRI preprocessing steps were applied, including motion correction, slice timing correction, spatial normalization to a standard template (e.g., MNI), and spatial smoothing.

• Statistical Analysis: A general linear model (GLM) was used to analyze the fMRI data. The model included regressors for the different phases of the MIDT (cue, anticipation, outcome) for each trial type (reward, neutral, loss). The primary contrast of interest was the neural response during the anticipation of reward versus the anticipation of a neutral outcome. A mixed-effects ANOVA was used to examine the main effects of drug and group, as well as their interaction.

Neural Response to Food Cues in Binge Eaters

A study by Dodds et al. (2012) used fMRI to examine the effect of (-)-GSK598809 on brain activation in response to images of rewarding food in overweight and obese individuals with binge-eating behavior.[7] The study reported that while viewing food images was associated with activation in reward-related brain areas, (-)-GSK598809 did not modulate this brain activation.[7]

• Participants: Overweight and obese individuals who reported binge-eating behaviors.

• Design: A randomized, double-blind, placebo-controlled, crossover design.

• Task Paradigm: Participants viewed images of high-calorie, palatable foods and neutral images (e.g., non-food objects) while undergoing fMRI. The contrast of interest was the BOLD response to food images versus neutral images.

• fMRI Acquisition and Analysis: Standard fMRI data acquisition and analysis techniques were likely employed, similar to the monetary reward study, to identify brain regions showing differential activation to food cues and to test for a modulatory effect of (-)-GSK598809.

Signaling Pathways and Experimental Workflows

Dopamine D3 Receptor Signaling in Reward Pathways

The dopamine D3 receptor is primarily located in the limbic regions of the brain, which are heavily involved in reward and motivation.[8] D3 receptors can function as autoreceptors on dopamine neurons, where their activation inhibits the synthesis and release of dopamine. By antagonizing these autoreceptors, (-)-GSK598809 is hypothesized to increase synaptic dopamine levels, thereby potentially modulating reward-related neural activity.

References

• 2. Assessment of dopamine D1 receptor affinity and efficacy of three tetracyclic conformationally-restricted analogs of SKF38393 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prefrontal and striatal dopamine D2/D3 receptors correlate with fMRI BOLD activation during stopping - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dopamine receptor D3 - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Conditioned Place Preference with (-)-GSK598809

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for utilizing the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809, in a Conditioned Place Preference (CPP) paradigm. This document is intended to guide researchers in assessing the potential rewarding or aversive effects of (-)-GSK598809 itself, or its ability to modulate the rewarding effects of other substances.

Introduction

(-)-GSK598809 is a potent and selective antagonist of the dopamine D3 receptor. The D3 receptor is highly expressed in the limbic regions of the brain, such as the nucleus accumbens, which are integral to the mesolimbic dopamine system, often referred to as the brain's reward pathway.[1] Dysregulation of this pathway is a hallmark of substance use disorders. Preclinical studies have shown that dopamine D3 receptor antagonists can reduce drug self-administration and seeking behaviors, suggesting their therapeutic potential in treating addiction.[2][3]

The Conditioned Place Preference (CPP) protocol is a standard behavioral assay used to evaluate the rewarding or aversive properties of a compound.[4][5] The paradigm operates on the principles of Pavlovian conditioning, where an animal learns to associate a specific environment with the effects of a drug.[6] A preference for the drug-paired environment is indicative of a rewarding effect, while avoidance suggests an aversive effect.

Data Presentation

The following tables present representative quantitative data from a typical CPP experiment designed to assess the efficacy of (-)-GSK598809 in blocking the rewarding effects of a substance of abuse, such as cocaine.

Table 1: Effect of (-)-GSK598809 on Cocaine-Induced Conditioned Place Preference in Rats

Treatment Group	Pre-Conditioning Time in Drug-Paired Chamber (s) (Mean ± SEM)	Post-Conditioning Time in Drug-Paired Chamber (s) (Mean ± SEM)	CPP Score (s) (Mean ± SEM)
Vehicle + Saline	295 ± 15	305 ± 18	10 ± 8
Vehicle + Cocaine (15 mg/kg)	300 ± 12	550 ± 25	250 ± 20
(-)-GSK598809 (3 mg/kg) + Cocaine (15 mg/kg)	298 ± 14	350 ± 22	52 ± 15
(-)-GSK598809 (10 mg/kg) + Cocaine (15 mg/kg)	302 ± 16	310 ± 19	8 ± 12

Note: CPP Score is calculated as the difference between post-conditioning and pre-conditioning time spent in the drug-paired chamber.

Table 2: Statistical Analysis Summary

Comparison	Statistical Test	p-value	Significance
Vehicle + Saline vs. Vehicle + Cocaine	Two-way ANOVA with post-hoc test	<0.001	Highly Significant
Vehicle + Cocaine vs. (-)-GSK598809 (3 mg/kg) + Cocaine	Two-way ANOVA with post-hoc test	<0.01	Significant
Vehicle + Cocaine vs. (-)-GSK598809 (10 mg/kg) + Cocaine	Two-way ANOVA with post-hoc test	<0.001	Highly Significant
(-)-GSK598809 (3 mg/kg) + Cocaine vs. (-)-GSK598809 (10 mg/kg) + Cocaine	Two-way ANOVA with post-hoc test	>0.05	Not Significant

Experimental Protocols

This section outlines a detailed, representative protocol for a CPP experiment to evaluate the effect of (-)-GSK598809 on cocaine-induced reward. This protocol is based on established methodologies for CPP and studies involving other selective D3 antagonists.

Materials

• Subjects: Male Sprague-Dawley rats (250-300g at the start of the experiment).

• Apparatus: A three-chamber CPP apparatus with distinct visual and tactile cues in the two larger outer chambers, separated by a smaller, neutral central chamber.

• Compounds:

  • (-)-GSK598809

  • Cocaine HCl

  • Vehicle for (-)-GSK598809 (e.g., 5% DMSO, 5% Tween 80, 90% sterile water)

  • Saline (0.9% NaCl)

• Equipment: Animal scale, injection syringes, timers, video recording and analysis software.

Methodology

The CPP protocol consists of three phases: Pre-Conditioning (Baseline), Conditioning, and Post-Conditioning (Test).

Phase 1: Pre-Conditioning (Baseline Preference Test - Day 1)

• Handle the rats for 5 minutes daily for 3 days prior to the start of the experiment to acclimate them to the experimenter.

• On Day 1, place each rat in the central chamber of the CPP apparatus and allow it to freely explore all three chambers for 15 minutes.

• Record the time spent in each of the two outer chambers.

• Animals showing a strong unconditioned preference for one chamber over the other (e.g., spending >80% of the time in one chamber) may be excluded from the study.

• For an unbiased design, the drug-paired chamber is assigned randomly, counterbalanced across the treatment groups.

Phase 2: Conditioning (Days 2-9)

This phase consists of 8 days of conditioning sessions, with one session per day.

• Drug Conditioning Days (e.g., Days 2, 4, 6, 8):

  • Administer the assigned treatment:

    • Group 1 (Control): Vehicle (e.g., i.p.)

    • Group 2 (Cocaine): Vehicle (e.g., i.p.)

    • Group 3 (Low Dose GSK): (-)-GSK598809 (3 mg/kg, p.o.)

    • Group 4 (High Dose GSK): (-)-GSK598809 (10 mg/kg, p.o.)

  • After the appropriate pre-treatment time for (-)-GSK598809 (e.g., 60 minutes for oral administration), administer Cocaine HCl (15 mg/kg, i.p.) to Groups 2, 3, and 4. Administer saline to Group 1.

  • Immediately after the cocaine/saline injection, confine the rat to its assigned drug-paired chamber for 30 minutes.

• Vehicle Conditioning Days (e.g., Days 3, 5, 7, 9):

  • Administer the vehicle for (-)-GSK598809 to all rats.

  • After 60 minutes, administer saline (i.p.) to all rats.

  • Immediately confine the rat to the chamber opposite to its drug-paired chamber for 30 minutes.

Phase 3: Post-Conditioning (CPP Test - Day 10)

• On Day 10, no injections are given.

• Place each rat in the central chamber and allow it to freely explore all three chambers for 15 minutes.

• Record the time spent in each of the two outer chambers.

• A significant increase in time spent in the drug-paired chamber compared to the pre-conditioning baseline indicates the development of a CPP.

Visualizations

Experimental Workflow

Caption: Conditioned Place Preference Experimental Workflow.

Signaling Pathway

Caption: Dopamine D3 Receptor Signaling in Reward Pathway.

References

• 1. Dopamine D3 Receptor Antagonism Inhibits Cocaine-Seeking and Cocaine-Enhanced Brain Reward in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Distinct Regulation of Dopamine D3 Receptor in the Basolateral Amygdala and Dentate Gyrus during the Reinstatement of Cocaine CPP Induced by Drug Priming and Social Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Self-Administration Models Using (-)-GSK598809

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(-)-GSK598809 is a selective antagonist of the dopamine (B1211576) D3 receptor, which has been investigated as a potential therapeutic for substance use disorders. These application notes provide detailed protocols for utilizing (-)-GSK598809 in preclinical self-administration models, a critical tool for evaluating its efficacy in reducing the reinforcing effects of abused drugs. As an antagonist, (-)-GSK598809 is not typically self-administered. Instead, it is administered as a pretreatment to assess its impact on the self-administration of rewarding substances like cocaine or nicotine. The following protocols are designed for rodent models, a common platform for this type of research.

Data Presentation

The following tables summarize quantitative data from a study investigating the effects of (-)-GSK598809 pretreatment on cocaine-induced cardiovascular changes in dogs, which can serve as a reference for designing rodent studies.

Table 1: Effect of Oral (-)-GSK598809 Pretreatment on Mean Arterial Blood Pressure (MAP) in Response to Intravenous Cocaine.

(-)-GSK598809 Dose (mg/kg, p.o.)	Cocaine Dose (mg/kg, i.v.)	Peak Change in MAP (mmHg ± SEM)	Statistical Significance (p-value)
Vehicle	0.56	+25 ± 3	-
3	0.56	+40 ± 5	< 0.03[1]
9	0.56	+38 ± 6	> 0.05
Vehicle	1.7	+45 ± 4	-
3	1.7	+60 ± 7	< 0.02[1]
9	1.7	+55 ± 8	> 0.07[1]

Table 2: Effect of Oral (-)-GSK598809 Pretreatment on Heart Rate (HR) in Response to Intravenous Cocaine.

(-)-GSK598809 Dose (mg/kg, p.o.)	Cocaine Dose (mg/kg, i.v.)	Peak Change in HR (bpm ± SEM)
Vehicle	0.56	+30 ± 5
3	0.56	+45 ± 8
9	0.56	+10 ± 4
Vehicle	1.7	+50 ± 7
3	1.7	+65 ± 10
9	1.7	+15 ± 6

Experimental Protocols

Protocol 1: Intravenous Catheterization Surgery for Rats

This protocol describes the surgical implantation of an intravenous catheter, a prerequisite for intravenous self-administration studies.

Materials:

• Adult male Sprague-Dawley rats (250-300g)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Surgical instruments (scissors, forceps, retractors)

• Intravenous catheter (e.g., Silastic tubing connected to a 22-gauge cannula)

• Suture material

• Heparinized saline (10 U/mL)

• Analgesic (e.g., carprofen)

• Antiseptic solution (e.g., povidone-iodine)

Procedure:

• Anesthetize the rat using an appropriate anesthetic regimen.

• Shave the ventral neck area and sterilize the surgical site with an antiseptic solution.

• Make a small incision to expose the right jugular vein.

• Carefully dissect the vein from the surrounding tissue.

• Make a small incision in the vein and insert the catheter tip, advancing it towards the heart.

• Secure the catheter in place with suture.

• Tunnel the external part of the catheter subcutaneously to exit on the back of the animal, between the scapulae.

• Flush the catheter with heparinized saline to ensure patency and prevent clotting.

• Close the incision with sutures.

• Administer a post-operative analgesic.

• Allow the animal to recover for at least one week before starting behavioral experiments. During recovery, flush the catheter daily with heparinized saline.

Protocol 2: Oral Administration of (-)-GSK598809 via Gavage in Rats

This protocol details the oral administration of (-)-GSK598809 as a pretreatment.

Materials:

• (-)-GSK598809

• Vehicle (e.g., sterile water, 0.5% methylcellulose)

• Oral gavage needle (flexible-tipped is recommended to minimize risk of injury)

• Syringe

Procedure:

• Prepare the desired dose of (-)-GSK598809 in the chosen vehicle. Ensure the solution is homogenous. A common vehicle for oral administration is sterile water or a 0.5% methylcellulose (B11928114) solution.

• Gently restrain the rat.

• Insert the gavage needle into the mouth and pass it over the tongue into the esophagus. The animal should swallow the tube as it is advanced. Do not force the needle.

• Once the needle is in the correct position, slowly administer the solution.

• Carefully withdraw the needle.

• Monitor the animal for any signs of distress.

• The pretreatment time will depend on the pharmacokinetic profile of (-)-GSK598809 in rats. Based on a study in dogs where the Tmax was 45 minutes, a pretreatment time of 30-60 minutes before the self-administration session is a reasonable starting point for rats.[1]

Protocol 3: Cocaine Self-Administration in Rats Following (-)-GSK598809 Pretreatment

This protocol describes the operant conditioning procedure for intravenous cocaine self-administration.

Apparatus:

• Standard operant conditioning chambers equipped with two levers, a stimulus light above the active lever, and a syringe pump for infusions.

Procedure:

• Acquisition:

  • Place the rat in the operant chamber for a daily 2-hour session.

  • A press on the active lever results in an intravenous infusion of cocaine (e.g., 0.5 mg/kg/infusion) delivered over a few seconds.

  • Each infusion is paired with a visual cue (illumination of the stimulus light) and is followed by a timeout period (e.g., 20 seconds) during which active lever presses have no consequence.

  • Presses on the inactive lever are recorded but have no programmed consequences.

  • Continue daily sessions until a stable baseline of responding is achieved (e.g., less than 15% variation in the number of infusions over three consecutive days).

• (-)-GSK598809 Pretreatment and Testing:

  • Once a stable baseline is established, administer (-)-GSK598809 or vehicle orally (as described in Protocol 2) at a predetermined time before the self-administration session (e.g., 45 minutes).

  • Place the rat in the operant chamber and run the self-administration session as in the acquisition phase.

  • Record the number of active and inactive lever presses, and the number of infusions.

  • Different doses of (-)-GSK598809 should be tested in a counterbalanced order to determine a dose-response relationship.

Mandatory Visualizations

Caption: Experimental workflow for evaluating the effect of (-)-GSK598809 on cocaine self-administration.

Caption: Simplified signaling pathway showing the antagonistic action of (-)-GSK598809 on dopamine D3 receptors.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Dissolution of (-)-GSK598809

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809 (hereafter referred to as GSK598809), for in vivo research applications. The information compiled herein is intended to ensure proper handling, formulation, and administration of this compound in preclinical studies.

Compound Information

Compound Name	(-)-GSK598809
Synonyms	GSK598809
Target	Dopamine D3 Receptor Antagonist
Molecular Formula	C₂₂H₂₃F₄N₅OS (as free base)
Molecular Weight	481.51 g/mol (as free base)
Appearance	White to off-white solid

Solubility Data

Table 1: Recommended Vehicles for In Vivo Administration of GSK598809

Administration Route	Animal Model	Vehicle Composition	Notes
Oral Gavage	Dog	0.5% w/v Hydroxypropylmethylcellulose (HPMC), 0.1% v/v Tween 80, 25 mM Citrate (B86180) Buffer (pH 5.0) in sterile water.[1]	This is a well-documented and validated vehicle for oral administration of GSK598809.[1]
Intraperitoneal (IP) Injection	Rodents (Mice/Rats)	Proposed Vehicle: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.	This vehicle is commonly used for poorly soluble compounds in rodent IP studies. Solubility of GSK598809 in this vehicle should be confirmed prior to use.
Intraperitoneal (IP) Injection	Rodents (Mice/Rats)	Alternative Proposed Vehicle: 25% w/v 2-Hydroxypropyl-β-cyclodextrin in sterile saline.	Cyclodextrins are often used to increase the aqueous solubility of hydrophobic compounds.

Experimental Protocols

Protocol for Preparation of GSK598809 for Oral Gavage in Dogs

This protocol is adapted from a published study and is recommended for oral administration in canine models.[1]

Materials:

• GSK598809 (tartrate salt)

• Hydroxypropylmethylcellulose (HPMC)

• Tween 80

• Citric acid and Sodium citrate (for buffer preparation)

• Sterile water for injection

• Magnetic stirrer and stir bar

• pH meter

• Volumetric flasks and graduated cylinders

• Analytical balance

Procedure:

• Prepare 25 mM Citrate Buffer (pH 5.0):

  • Dissolve the appropriate amounts of citric acid and sodium citrate in sterile water to achieve a final concentration of 25 mM.

  • Adjust the pH to 5.0 using a pH meter.

• Prepare the Vehicle:

  • In a suitable container, add the 25 mM citrate buffer.

  • While stirring, slowly add HPMC to a final concentration of 0.5% (w/v). Continue stirring until the HPMC is fully dissolved. This may take some time.

  • Add Tween 80 to a final concentration of 0.1% (v/v) and continue stirring until the solution is homogeneous.

• Prepare the GSK598809 Suspension:

  • Accurately weigh the required amount of GSK598809 tartrate salt.

  • Slowly add the powdered GSK598809 to the prepared vehicle while continuously stirring to ensure a uniform suspension.

  • Continue stirring for a sufficient period to ensure homogeneity before administration.

Proposed Protocol for Preparation of GSK598809 for Intraperitoneal Injection in Rodents

This protocol is a general guideline for preparing a solution of GSK598809 for intraperitoneal injection in mice or rats. It is crucial to first determine the solubility of GSK598809 in this vehicle at the desired concentration.

Materials:

• GSK598809

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80

• Sterile saline (0.9% NaCl)

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare the Vehicle:

  • In a sterile tube, combine the vehicle components in the following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% sterile saline. For example, to prepare 10 mL of vehicle, mix 1 mL of DMSO, 4 mL of PEG300, 0.5 mL of Tween-80, and 4.5 mL of sterile saline.

• Dissolve GSK598809:

  • Weigh the required amount of GSK598809.

  • First, dissolve the GSK598809 in the DMSO portion of the vehicle.

  • Gradually add the PEG300 and Tween-80 while vortexing.

  • Finally, add the sterile saline to the mixture and vortex thoroughly until a clear solution is obtained.

  • If the compound does not fully dissolve, gentle warming or brief sonication may be applied. Visually inspect the solution for any precipitation before administration.

Signaling Pathway and Experimental Workflow

Dopamine D3 Receptor Signaling Pathway

GSK598809 is a selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor (GPCR) belonging to the D2-like family. These receptors are coupled to inhibitory G proteins (Gi/o). Upon activation by dopamine, the D3 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. GSK598809 blocks this signaling cascade by preventing dopamine from binding to the D3 receptor.

Caption: Dopamine D3 Receptor Signaling Pathway Antagonized by GSK598809.

General Experimental Workflow for In Vivo Administration

The following diagram outlines a typical workflow for an in vivo study involving the administration of GSK598809.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Pharmacokinetic Analysis of (-)-GSK598809

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a selective dopamine (B1211576) D₃ receptor antagonist that has been investigated for the treatment of substance abuse and addiction.[1] A thorough understanding of its pharmacokinetic profile is crucial for its clinical development and for optimizing dosing regimens. This document provides a detailed protocol for the quantitative analysis of (-)-GSK598809 in biological matrices, specifically plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a common and robust bioanalytical technique.[2][3][4][5][6] The provided methodologies are based on established principles of bioanalytical method development and validation.[7][8][9][10]

Pharmacokinetic Data Summary

The following table summarizes the known pharmacokinetic parameters of (-)-GSK598809 in humans following a single oral dose of 175 mg.[1]

Parameter	Value	Condition
Tmax (Time to Maximum Concentration)	2-3 hours	Single oral dose
t1/2 (Elimination Half-life)	~20 hours	Single oral dose
Cmax (Maximum Concentration)	-9%	Co-administered with alcohol
AUC (Area Under the Curve)	+15%	Co-administered with alcohol

Experimental Workflow for Pharmacokinetic Analysis

The following diagram illustrates the general workflow for the pharmacokinetic analysis of (-)-GSK598809 from sample collection to final data analysis.

Caption: Workflow for the bioanalysis of (-)-GSK598809.

Detailed Protocol: Quantification of (-)-GSK598809 in Human Plasma by LC-MS/MS

This protocol describes a method for the determination of (-)-GSK598809 in human plasma. A validated liquid chromatography/tandem mass spectrometry method is the standard for this analysis.[11]

Materials and Reagents

• (-)-GSK598809 reference standard

• Stable isotope-labeled internal standard (IS) of (-)-GSK598809 (e.g., D4-GSK598809)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (drug-free)

• 96-well plates

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system

• A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of (-)-GSK598809 and the internal standard in methanol.

• Working Solutions: Prepare serial dilutions of the (-)-GSK598809 stock solution in 50:50 acetonitrile:water to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of the internal standard (e.g., 100 ng/mL) in acetonitrile.

Sample Preparation (Protein Precipitation)

• Allow plasma samples, calibration standards, and quality control samples to thaw at room temperature.

• Pipette 50 µL of each sample, standard, or QC into a 96-well plate.

• Add 150 µL of the internal standard working solution (in acetonitrile) to each well.

• Seal the plate and vortex for 2 minutes to precipitate proteins.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new 96-well plate for analysis.

LC-MS/MS Conditions

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography Parameters:

Parameter	Recommended Setting
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transitions	To be determined by infusion of the reference standard and internal standard.

Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity and Specificity: Ensuring no interference from endogenous plasma components.

• Accuracy and Precision: Determined by analyzing quality control samples at multiple concentration levels.

• Calibration Curve: Assessing the linearity, range, and lower limit of quantitation (LLOQ). The LLOQ for (-)-GSK598809 has been reported as 5 ng/mL.[11]

• Matrix Effect: Evaluating the ion suppression or enhancement from the plasma matrix.

• Stability: Assessing the stability of the analyte in plasma under various conditions (freeze-thaw, short-term, long-term).

Signaling Pathway

There is no specific signaling pathway to be visualized for the pharmacokinetic analysis itself. The mechanism of action of (-)-GSK598809 involves the antagonism of the dopamine D₃ receptor, which is part of the G protein-coupled receptor signaling cascade. A diagram for this would represent the general mechanism of D₃ receptor antagonism rather than a pharmacokinetic process.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the pharmacokinetic analysis of (-)-GSK598809 in plasma. Proper method development and validation are essential for obtaining accurate and reliable data to support drug development programs. The provided protocol serves as a comprehensive guide for researchers and scientists involved in the bioanalysis of this compound.

References

• 1. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. onlinepharmacytech.info [onlinepharmacytech.info]
• 4. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for Pharmaceutical Analysis of Biological Samples | AxisPharm [axispharm.com]
• 6. ijisrt.com [ijisrt.com]
• 7. Bioanalytical Method Development and Validation - IITRI [iitri.org]
• 8. ijpsr.com [ijpsr.com]
• 9. quotientsciences.com [quotientsciences.com]
• 10. scispace.com [scispace.com]
• 11. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (-)-GSK598809 in Behavioral Neuroscience

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a potent and selective antagonist of the Dopamine (B1211576) D3 receptor. The Dopamine D3 receptor is a G protein-coupled receptor primarily expressed in the limbic regions of the brain, including the nucleus accumbens, which are critically involved in reward, motivation, and emotional processes. Dysregulation of the D3 receptor system has been implicated in a range of neuropsychiatric and substance use disorders. Consequently, selective D3 receptor antagonists like (-)-GSK598809 are valuable pharmacological tools for investigating the role of this receptor in behavioral processes and as potential therapeutic agents.

These application notes provide an overview of the use of (-)-GSK598809 in behavioral neuroscience, including its mechanism of action, pharmacokinetic properties, and detailed protocols for key behavioral assays.

Mechanism of Action

(-)-GSK598809 acts as a competitive antagonist at the Dopamine D3 receptor, exhibiting high selectivity over the D2 receptor and other dopamine receptor subtypes. By blocking the D3 receptor, (-)-GSK598809 modulates dopamine signaling in brain circuits associated with reward and motivation. The D3 receptor is known to act as an autoreceptor, and its blockade can lead to an increase in dopamine release, which may contribute to its behavioral effects.[1][2]

Dopamine D3 Receptor Signaling Pathway

The Dopamine D3 receptor is a member of the D2-like family of dopamine receptors and is coupled to the Gi/o family of G proteins. Upon activation by dopamine, the D3 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and downstream signaling cascades.

Dopamine D3 Receptor Signaling Pathway

Data Presentation

Pharmacokinetic and Receptor Occupancy Data

Parameter	Species	Value	Reference
Ki (D3 Receptor)	Human	6.2 nM	--INVALID-LINK--
Ki (D2 Receptor)	Human	740 nM	--INVALID-LINK--
Selectivity (D2/D3)	Human	~120-fold	--INVALID-LINK--
Receptor Occupancy	Human (smokers)	72-89% (single dose)	--INVALID-LINK--
Tmax	Human	2-3 hours	[2]
Half-life (t1/2)	Human	~20 hours	[2]

Behavioral Effects of (-)-GSK598809

Behavioral Assay	Species	Dose	Effect	Reference
Nicotine-Induced Conditioned Place Preference	Rat	Dose-dependent	Reduced expression of nicotine-induced CPP.	[3]
Monetary Incentive Delay Task (fMRI)	Human	60 mg	Normalized ventral striatal response to reward in substance-dependent individuals.	[1][2]
Go/No-Go Task (fMRI)	Human	60 mg	No significant effect on response inhibition.	[1][2]
Attentional Bias to Food Cues (Visual Probe & Stroop Tasks)	Human	175 mg	Attenuated attentional bias in low-restrained eaters.	[4][5]
Negative Emotional Processing (fMRI)	Human	60 mg	Increased BOLD response in thalamus, caudate, putamen, and pallidum to aversive images.	[6]
Cocaine Interaction (Cardiovascular Safety)	Dog	3 and 9 mg/kg	Potentiated the hypertensive effects of cocaine.	[5][7]

Experimental Protocols

General Workflow for a Behavioral Neuroscience Experiment

The following diagram illustrates a typical workflow for a behavioral neuroscience study investigating the effects of a compound like (-)-GSK598809.

General Behavioral Experiment Workflow

Protocol 1: Nicotine-Induced Conditioned Place Preference (CPP) in Rats

Objective: To assess the effect of (-)-GSK598809 on the rewarding properties of nicotine (B1678760).

Materials:

• Male Sprague-Dawley rats

• Conditioned Place Preference apparatus (two distinct compartments)

• (-)-GSK598809

• Nicotine hydrogen tartrate salt

• Saline (vehicle)

• Syringes and needles for subcutaneous (SC) injections

Procedure:

• Habituation (Day 0):

  • Allow rats to acclimate to the vivarium for at least one week before the experiment.

  • On the day before pre-conditioning, place each rat in the CPP apparatus and allow free exploration of both compartments for 15 minutes.

• Pre-Conditioning (Day 1):

  • Place each rat in the CPP apparatus and allow free exploration of both compartments for 15 minutes.

  • Record the time spent in each compartment to determine initial place preference. The compartment in which the rat spends less time is designated as the initially non-preferred side.

• Conditioning (Days 2-7):

  • This phase consists of alternating injections of nicotine and saline, paired with confinement to a specific compartment.

  • Nicotine Conditioning Days (e.g., Days 2, 4, 6):

    • Administer (-)-GSK598809 (or vehicle) at the desired dose and time before nicotine administration.

    • Administer nicotine (e.g., 0.1-1.4 mg/kg, SC) and immediately confine the rat to the initially non-preferred compartment for 30 minutes.[8][9]

  • Saline Conditioning Days (e.g., Days 3, 5, 7):

    • Administer vehicle (for both (-)-GSK598809 and nicotine) and confine the rat to the initially preferred compartment for 30 minutes.

• Post-Conditioning Test (Day 8):

  • Administer vehicle to all rats.

  • Place each rat in the CPP apparatus and allow free exploration of both compartments for 15 minutes.

  • Record the time spent in each compartment.

Data Analysis:

• Calculate the difference in time spent in the nicotine-paired compartment between the post-conditioning and pre-conditioning tests.

• A significant increase in time spent in the nicotine-paired compartment in the vehicle-treated group indicates successful conditioning.

• Compare the change in preference scores between the (-)-GSK598809-treated group and the vehicle-treated group to determine the effect of the compound on nicotine reward.

Protocol 2: Attentional Bias to Food Cues in Humans (Visual Probe Task)

Objective: To measure the effect of (-)-GSK598809 on attentional bias towards food-related stimuli.

Materials:

• Computer with software for presenting the visual probe task

• A set of high-calorie food images and matched neutral (non-food) images

• Response box or keyboard

Procedure:

• Participant Recruitment and Screening:

  • Recruit participants based on the study criteria (e.g., overweight/obese individuals with binge and emotional eating).[4]

  • Obtain informed consent.

• Experimental Design:

  • Employ a randomized, double-blind, placebo-controlled, crossover design.[4]

  • Each participant will complete two sessions, one with (-)-GSK598809 (e.g., 175 mg) and one with a placebo, separated by a washout period.[4]

• Task Administration:

  • The task consists of a series of trials. In each trial:

    • A fixation cross is presented at the center of the screen for 500 ms.

    • A pair of images (one food, one neutral) is presented side-by-side for a set duration (e.g., 500 ms).

    • Immediately after the images disappear, a probe (e.g., a dot) appears in the location of one of the previous images.

    • The participant's task is to respond as quickly as possible to the location of the probe (e.g., by pressing a corresponding key).

• Data Collection:

  • Record the reaction time (RT) for each trial.

  • Record the accuracy of the responses.

Data Analysis:

• Calculate the attentional bias score for each participant in each condition. This is typically calculated as the mean RT for probes replacing neutral images minus the mean RT for probes replacing food images.

• A positive bias score indicates that attention was directed towards the food cues.

• Compare the attentional bias scores between the (-)-GSK598809 and placebo conditions to determine the effect of the drug.

Protocol 3: Attentional Bias to Food Cues in Humans (Modified Stroop Task)

Objective: To measure the effect of (-)-GSK598809 on cognitive interference from food-related words.

Materials:

• Computer with software for presenting the modified Stroop task

• A list of food-related words and neutral words, matched for length and frequency

• Response box or keyboard with color-coded keys

Procedure:

• Participant Recruitment and Screening: (As in Protocol 2)

• Experimental Design: (As in Protocol 2)

• Task Administration:

  • The task consists of a series of trials. In each trial:

    • A word is presented in the center of the screen in one of several colors (e.g., red, blue, green, yellow).

    • The words are either food-related or neutral.

    • The participant's task is to identify the color of the word as quickly and accurately as possible, ignoring the meaning of the word.

• Data Collection:

  • Record the reaction time (RT) for each trial.

  • Record the accuracy of the responses.

Data Analysis:

• Calculate the Stroop interference score for each participant in each condition. This is typically calculated as the mean RT for food-related words minus the mean RT for neutral words.

• A positive interference score indicates that the food-related words captured attention and interfered with the color-naming task.

• Compare the interference scores between the (-)-GSK598809 and placebo conditions to determine the effect of the drug.

Safety and Tolerability

In clinical studies, (-)-GSK598809 has been generally well-tolerated. Reported side effects include headache and somnolence. --INVALID-LINK-- However, a key safety concern is its potential for cardiovascular side effects, particularly when co-administered with substances of abuse like cocaine. Preclinical studies in dogs have shown that (-)-GSK598809 can potentiate the hypertensive effects of cocaine.[5][7] This highlights the importance of careful cardiovascular monitoring in any clinical investigations of (-)-GSK598809, especially in populations with a history of substance use.

Conclusion

(-)-GSK598809 is a valuable research tool for elucidating the role of the Dopamine D3 receptor in a variety of behaviors relevant to neuropsychiatric and substance use disorders. The protocols outlined above provide a starting point for investigating the effects of this compound in preclinical and clinical models. Researchers should carefully consider the specific aims of their study to select the most appropriate behavioral assays and experimental design. Given the potential for cardiovascular interactions, careful safety monitoring is essential in all studies involving (-)-GSK598809.

References

• 1. Substance Addiction Rehabilitation Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the Link Between Visual Attention to Familiar or Novel Food Stimuli and Food Choice Using Integrated Electroencephalography and Eye Tracking: Protocol for Nonrandomized Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nicotine induces conditioned place preferences over a large range of doses in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nicotine induces conditioned place preferences over a large range of doses in rats - ProQuest [proquest.com]

Technical Notes & Optimization

Technical Support Center: (-)-GSK598809 Cardiovascular Safety in Animal Models

This technical support center provides essential information for researchers, scientists, and drug development professionals investigating the cardiovascular side effects of the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809, in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the primary cardiovascular side effect of (-)-GSK598809 observed in animal studies?

A1: The primary cardiovascular adverse effect of (-)-GSK598809 is the potentiation of the hypertensive effects of cocaine. In preclinical studies involving dogs, pretreatment with (-)-GSK598809 led to a greater increase in blood pressure following cocaine administration compared to the vehicle control.[1][2][3] At higher doses, (-)-GSK598809 has also been observed to increase mean arterial blood pressure and heart rate on its own.[3]

Q2: In which animal models have these cardiovascular effects been studied?

A2: The cardiovascular safety of (-)-GSK598809, particularly its interaction with cocaine, has been assessed in conscious, freely-moving telemetered beagle dogs and rats.[3][4]

Q3: Why was the clinical development of (-)-GSK598809 halted?

A3: The development of (-)-GSK598809 was discontinued (B1498344) due to the unacceptable cardiovascular risks identified in preclinical studies, specifically the potentiation of cocaine-induced hypertension.[5]

Q4: What is the proposed mechanism for the cardiovascular side effects of (-)-GSK598809?

A4: The cardiovascular side effects are thought to be mediated by the antagonism of peripheral dopamine D3 receptors.[2][3] These receptors are involved in the regulation of blood pressure, and their activation typically promotes diuresis, natriuresis, and vasodilation.[1] By blocking these receptors, (-)-GSK598809 may interfere with these regulatory pathways, leading to an increase in blood pressure, especially in the presence of a stimulant like cocaine.

Troubleshooting Guide

Issue: Variability in baseline cardiovascular parameters in telemetered animals.

• Possible Cause: Insufficient acclimatization of the animals to the housing and experimental conditions can lead to stress-induced fluctuations in blood pressure and heart rate.

• Troubleshooting Steps:

  • Ensure a sufficient acclimatization period for the animals after surgery and before the start of the study.

  • Handle the animals consistently and gently to minimize stress.

  • Conduct mock procedures to accustom the animals to the experimental setup, including the presence of researchers and equipment sounds.[6]

Issue: Difficulty in achieving consistent drug exposure with oral gavage of (-)-GSK598809.

• Possible Cause: Improper gavage technique or formulation issues can lead to variability in drug absorption.

• Troubleshooting Steps:

  • Ensure personnel are properly trained in oral gavage techniques for the specific animal model.

  • Verify the stability and homogeneity of the drug formulation prior to administration.

  • Consider using a vehicle that is known to provide good absorption for the compound class.

Issue: Unexpected cardiovascular responses to cocaine administration.

• Possible Cause: The cardiovascular response to cocaine can be influenced by the dose, route of administration, and the animal's individual sensitivity.

• Troubleshooting Steps:

  • Carefully select and justify the cocaine dosage based on previous dose-ranging studies to elicit a measurable but submaximal hypertensive effect.[3]

  • Maintain consistency in the route and speed of intravenous cocaine administration.

  • Be aware that high doses of cocaine can induce complex cardiovascular effects, including arrhythmias, which may confound the interpretation of the interaction with (-)-GSK598809.[7]

Data Presentation

Table 1: Hemodynamic Effects of (-)-GSK598809 Alone in Conscious Beagle Dogs

Dosage (mg/kg, oral)	Mean Arterial Blood Pressure (mmHg ± S.E.M.)	Heart Rate (bpm ± S.E.M.)
Vehicle	102 ± 2	78 ± 3
3	106 ± 2	87 ± 3
9	114 ± 2	104 ± 3

Data extracted from a study in telemetered beagle dogs, representing the average values 30-40 minutes post-dose.[3]

Table 2: Potentiation of Cocaine-Induced Hypertension by (-)-GSK598809 in Conscious Beagle Dogs

Pretreatment (oral)	Cocaine Dose (mg/kg, i.v.)	Peak Increase in Mean Arterial Blood Pressure (mmHg)
Vehicle	1.7	~25
3 mg/kg (-)-GSK598809	1.7	~35
9 mg/kg (-)-GSK598809	1.7	~30
Vehicle	5.6	~40
3 mg/kg (-)-GSK598809	5.6	~50

Approximate values interpreted from graphical data presented in the cited study.[3]

Experimental Protocols

Cardiovascular Safety Assessment in Telemetered Conscious Dogs

This protocol provides a general framework based on the methodologies described in the cited literature.[3][8]

• Animal Model: Purpose-bred male Beagle dogs are surgically implanted with telemetry transmitters for the continuous monitoring of electrocardiogram (ECG), blood pressure, and heart rate.

• Acclimatization: Following a post-operative recovery period, animals are acclimated to the laboratory environment and experimental procedures to minimize stress-related cardiovascular changes.

• Drug Administration:

  • (-)-GSK598809 is administered via oral gavage.

  • Cocaine is administered intravenously.

• Experimental Design: A Latin-square crossover design is often employed, where each animal receives all treatments (vehicle and different doses of (-)-GSK598809) in a randomized order, with an appropriate washout period between treatments.[8]

• Data Collection:

  • Baseline cardiovascular parameters (mean arterial blood pressure, heart rate) are recorded continuously before drug administration.

  • Following administration of (-)-GSK598809 or vehicle, cardiovascular parameters are monitored to assess the drug's direct effects.

  • Cocaine is administered at the time of expected maximum plasma concentration (Cmax) of (-)-GSK598809.

  • Cardiovascular parameters are continuously recorded to evaluate the interaction between the two substances.

• Data Analysis: Changes in cardiovascular parameters from baseline are calculated and statistically analyzed to compare the effects of (-)-GSK598809 pretreatment with vehicle.

Visualizations

References

• 1. benthamscience.com [benthamscience.com]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs [pubmed.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Automated Blood Sampling in a Canine Telemetry Cardiovascular Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Cocaine induced first-degree and high-grade second-degree atrioventricular block in a dog: a case report [frontiersin.org]
• 8. Cardiovascular Telemetry Study In Beagle Dogs - Vivotecnia [vivotecnia.com]

Technical Support Center: Mitigating (-)-GSK598809-Induced Hypertension

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering hypertension as a side effect during experiments with the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for (-)-GSK598809-induced hypertension?

A1: (-)-GSK598809 is a selective antagonist of the dopamine D3 receptor.[1] Peripherally, particularly in the kidneys, dopamine D3 receptors play a crucial role in promoting natriuresis (sodium excretion) and diuresis (water excretion), which contributes to lowering blood pressure.[2][3][4] These receptors exert their effect, in part, by inhibiting the renin-angiotensin-aldosterone system (RAAS).[3][5] By blocking these D3 receptors, (-)-GSK598809 likely inhibits this natural antihypertensive pathway, leading to sodium and fluid retention, and consequently, an increase in blood pressure.[6] Studies have shown that disruption of the D3 receptor gene in mice leads to renin-dependent hypertension.[6]

Q2: At what doses has hypertension been observed with (-)-GSK598809?

A2: Cardiovascular side effects, including increased blood pressure, have been associated with high doses of (-)-GSK598809 in animal studies.[1] Furthermore, the hypertensive effects were particularly pronounced when administered in the presence of cocaine.[1][7]

Q3: Are there any known countermeasures or mitigation strategies for (-)-GSK598809-induced hypertension?

A3: While no studies have been published specifically on mitigating hypertension induced by (-)-GSK598809, based on the proposed mechanism involving the renin-angiotensin-aldosterone system, agents that interfere with this system are logical candidates for investigation. These include Angiotensin-Converting Enzyme (ACE) inhibitors or Angiotensin II Receptor Blockers (ARBs).[8][9] Additionally, diuretics could be considered to counteract the expected sodium and water retention.

Troubleshooting Guide

Issue: Unexpected or significant increase in blood pressure observed in animal models following (-)-GSK598809 administration.

Potential Cause 1: High Dose of (-)-GSK598809

• Troubleshooting Steps:

  • Dose-Response Assessment: Conduct a dose-response study to determine the minimum effective dose of (-)-GSK598809 for your primary experimental endpoint and the threshold at which hypertension occurs.

  • Data Comparison: Compare your dosing regimen with published studies. Doses that result in exposure levels comparable to those in clinical trials have been shown to potentiate hypertensive effects.[1]

Potential Cause 2: Interaction with other experimental agents

• Troubleshooting Steps:

  • Review Co-administered Substances: Be aware that the hypertensive effect of (-)-GSK598809 is significantly potentiated by cocaine.[1][7] Carefully review all other compounds being administered in your experiment for any known effects on the cardiovascular system or the renin-angiotensin system.

  • Staggered Dosing: If feasible, design experiments with staggered dosing to isolate the effect of each compound on blood pressure.

Potential Cause 3: Disruption of Renal Sodium Excretion

• Troubleshooting Steps:

  • Monitor Renal Function: Include urine output and sodium/potassium excretion measurements in your experimental design to assess the impact on renal function.

  • Investigate Counteractive Agents: Based on the likely mechanism, consider co-administration with an ACE inhibitor or an ARB. A suggested starting point for experimental investigation is outlined in the protocols below.

Experimental Protocols

Protocol 1: In Vivo Blood Pressure Monitoring in Rodent Models

This protocol describes the use of non-invasive tail-cuff plethysmography for monitoring blood pressure in rats or mice.

Materials:

• Non-invasive blood pressure system with tail cuffs appropriate for the animal size.

• Animal restrainers.

• Warming platform.

Procedure:

• Acclimatization: Acclimate the animals to the restraint and tail cuff procedure for several days before the actual experiment to minimize stress-induced blood pressure fluctuations.

• Animal Preparation: Place the conscious animal in the restrainer.

• Warming: Warm the animal's tail using the warming platform to a temperature that causes vasodilation, allowing for easier detection of the pulse.

• Cuff Placement: Secure the tail cuff at the base of the tail.

• Measurement: Follow the manufacturer's instructions for the blood pressure system to obtain systolic and diastolic blood pressure readings.

• Data Collection: Obtain at least three stable readings and calculate the average. Measurements should be taken at baseline (before drug administration) and at multiple time points after administration of (-)-GSK598809 and any potential mitigating agents.

Protocol 2: Assessment of Vascular Function using Wire Myography

This protocol provides a method to assess the contractility of isolated small arteries.

Materials:

• Wire myograph system.

• Dissection microscope.

• Physiological salt solution (e.g., Krebs-Henseleit solution).

• (-)-GSK598809.

• Vasoactive agents (e.g., phenylephrine, acetylcholine, sodium nitroprusside).

Procedure:

• Vessel Isolation: Euthanize the animal and carefully dissect a small artery (e.g., mesenteric artery).

• Mounting: Mount a small segment of the artery on the wire myograph jaws in a chamber filled with physiological salt solution, bubbled with 95% O2 / 5% CO2 at 37°C.

• Equilibration and Normalization: Allow the vessel to equilibrate and then normalize the vessel diameter according to the system's protocol.

• Viability Check: Test the viability of the vessel by inducing contraction with a high-potassium solution, followed by phenylephrine. Test endothelial function with acetylcholine.

• Experimental Protocol:

  • Construct a cumulative concentration-response curve to a vasoconstrictor (e.g., phenylephrine) in the absence and presence of increasing concentrations of (-)-GSK598809.

  • To test potential mitigation, repeat the concentration-response curve in the presence of (-)-GSK598809 and a potential mitigating agent (e.g., an ACE inhibitor).

• Data Analysis: Analyze the changes in contractile responses to determine the effect of (-)-GSK598809 and the potential mitigating agent on vascular reactivity.

Data Presentation

Table 1: Example of In Vivo Blood Pressure Data

Treatment Group	N	Baseline Systolic BP (mmHg)	Post-treatment Systolic BP (mmHg)	Change in Systolic BP (mmHg)
Vehicle	10	120 ± 5	122 ± 6	+2
(-)-GSK598809 (X mg/kg)	10	121 ± 4	145 ± 7	+24
(-)-GSK598809 + ACE Inhibitor (Y mg/kg)	10	119 ± 5	125 ± 5	+6
(-)-GSK598809 + ARB (Z mg/kg)	10	122 ± 6	128 ± 7	+6

Values are presented as mean ± SEM.

Table 2: Example of Ex Vivo Vascular Function Data (Wire Myography)

Agent	EC50 of Phenylephrine (M)	Emax (% of K+ contraction)
Control	1 x 10^-7	100
(-)-GSK598809 (1 µM)	5 x 10^-8	120
(-)-GSK598809 + ACE Inhibitor (10 µM)	8 x 10^-8	105
(-)-GSK598809 + ARB (1 µM)	9 x 10^-8	102

EC50: Half maximal effective concentration. Emax: Maximum response.

Visualizations

Caption: Proposed signaling pathway for (-)-GSK598809-induced hypertension.

Caption: Workflow for testing hypertension mitigation strategies in vivo.

Caption: Potential therapeutic interventions for (-)-GSK598809-induced hypertension.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. benthamscience.com [benthamscience.com]
• 4. Dopamine Receptors: Important Antihypertensive Counterbalance Against Hypertensive Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of blood pressure by dopamine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Disruption of the dopamine D3 receptor gene produces renin-dependent hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effects of dopamine receptor antagonist antipsychotic therapy on blood pressure - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (-)-GSK598809 and Cocaine Interaction

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the interaction between the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809, and cocaine. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary safety concern when co-administering (-)-GSK598809 and cocaine in preclinical models?

A1: The primary safety concern is the potentiation of cocaine's hypertensive effects. Preclinical studies in conscious, freely-moving dogs have shown that pretreatment with (-)-GSK598809 significantly increases the pressor (blood pressure-increasing) effects of intravenous cocaine.[1][2][3] This finding suggests a potential for unacceptable cardiovascular risks in a clinical setting where a patient might use cocaine while being treated with (-)-GSK598809.[1][3]

Q2: What is the mechanism of action for (-)-GSK598809?

A2: (-)-GSK598809 is a selective dopamine D3 receptor antagonist.[4] It has a high affinity for the D3 receptor and a much lower affinity for the D2 receptor, making it a valuable tool for investigating the specific roles of the D3 receptor in addiction and other CNS disorders.[4]

Q3: How does cocaine exert its cardiovascular effects?

A3: Cocaine is a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI).[5] By blocking the reuptake of these neurotransmitters, particularly norepinephrine, it leads to sympathomimetic effects, including increases in heart rate, blood pressure, and vasoconstriction.[5][6][7] Cocaine can also block sodium channels in the heart, which can lead to arrhythmias.[6][8]

Q4: Are there alternative dopamine D3 receptor antagonists that do not potentiate the cardiovascular effects of cocaine?

A4: Yes, subsequent research has identified other selective D3 receptor antagonists, such as (R)-VK4-116 and (R)-VK4-40, that do not appear to share the cardiovascular side effects of (-)-GSK598809 when co-administered with cocaine.[4] Another D3 receptor antagonist, SB-277,011A, has been shown to increase blood pressure and heart rate both alone and in the presence of cocaine.[2]

Troubleshooting Guide

Issue 1: Unexpectedly large increase in blood pressure after co-administration of (-)-GSK598809 and cocaine.

• Possible Cause: This is a known pharmacodynamic interaction. (-)-GSK598809 has been demonstrated to potentiate the hypertensive effects of cocaine.[1][3]

• Recommendation:

  • Ensure that the doses of both compounds are within the intended experimental range.

  • Continuously monitor cardiovascular parameters (mean arterial pressure, heart rate) using telemetry or other appropriate methods.

  • Consider reducing the dose of cocaine in subsequent experiments to mitigate the risk of severe hypertension.

  • For future studies, consider evaluating alternative D3 receptor antagonists that have been reported to have a safer cardiovascular profile in combination with cocaine.[4]

Issue 2: Variability in the magnitude of the hypertensive response to the drug combination.

• Possible Cause: Biological variability between experimental subjects is common. The potentiation effect may also be dose-dependent for both (-)-GSK598809 and cocaine.

• Recommendation:

  • Ensure a sufficient number of subjects per group to achieve statistical power.

  • Carefully control for and monitor baseline cardiovascular parameters before drug administration.

  • Analyze the data to determine if there is a clear dose-response relationship.

Issue 3: Difficulty in interpreting electrocardiogram (ECG) data.

• Possible Cause: Both (-)-GSK598809 and cocaine can have effects on cardiac electrophysiology. Cocaine is known to have local anesthetic effects by blocking sodium channels, which can alter ECG intervals.

• Recommendation:

  • Record a baseline ECG before drug administration to serve as a control for each subject.

  • Pay close attention to QRS duration and QT interval, as these can be affected by sodium and potassium channel blockade, respectively.

  • Consult with a veterinary cardiologist or a researcher experienced in preclinical cardiovascular safety pharmacology for interpretation of complex ECG findings.

Quantitative Data Summary

The following tables summarize the key quantitative findings from a preclinical study investigating the interaction between (-)-GSK598809 and cocaine in a canine model.

Table 1: Peak Mean Arterial Blood Pressure (MAP) Response

(-)-GSK598809 Dose	Cocaine Dose (mg/kg, IV)	Peak MAP (mmHg)
Vehicle	Vehicle	~100
Vehicle	1.7	~120
Vehicle	5.6	~135
3 mg/kg	Vehicle	~105
3 mg/kg	1.7	~130
3 mg/kg	5.6	~145
9 mg/kg	Vehicle	~115
9 mg/kg	1.7	~135
9 mg/kg	5.6	~150

*Indicates a statistically significant increase in the pressor effect of cocaine compared to vehicle pretreatment.[1]

Table 2: Heart Rate (HR) Response

(-)-GSK598809 Dose	Cocaine Dose (mg/kg, IV)	Peak HR (bpm)
Vehicle	Vehicle	~80
Vehicle	1.7	~100
Vehicle	5.6	~120
3 mg/kg	Vehicle	~85
3 mg/kg	1.7	~110
3 mg/kg	5.6	~130
9 mg/kg	Vehicle	~95
9 mg/kg	1.7	~105
9 mg/kg	5.6	~115

Note: Heart rate increases were dose-related for cocaine in dogs pretreated with 3 mg/kg of (-)-GSK598809, paralleling the pressor effect. In contrast, at the 9 mg/kg dose of (-)-GSK598809, heart rate decreased after cocaine administration, possibly due to a baroreceptor reflex in response to the pronounced increase in blood pressure.[1]

Experimental Protocols

Cardiovascular Safety Interaction Study in Telemetered Dogs

This protocol is based on the methodology described in the study by Appel et al. (2015).

• Subjects: Male beagle dogs, surgically implanted with telemetry transmitters for the measurement of cardiovascular parameters.

• Drug Administration:

  • (-)-GSK598809 (or vehicle) was administered orally.

  • Cocaine hydrochloride (or vehicle) was administered intravenously (IV) as a short infusion.

• Experimental Design: A crossover design was used where each dog received all treatment combinations. There was a washout period between treatments.

• Data Collection:

  • Hemodynamic parameters (e.g., mean arterial blood pressure, heart rate) and electrocardiogram (ECG) were continuously recorded via telemetry.

  • Baseline data was collected before any drug administration.

  • Data was collected at specified time points before and for several hours after drug administration.

• Pharmacokinetic Sampling: Blood samples were collected at various time points to determine the plasma concentrations of (-)-GSK598809.

Visualizations

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving… [ouci.dntb.gov.ua]
• 5. Cocaine-Induced Intracellular Signaling and Gene Expression Are Oppositely Regulated by the Dopamine D1 and D3 Receptors | Journal of Neuroscience [jneurosci.org]
• 6. Dopamine D3 autoreceptor inhibition enhances cocaine potency at the dopamine transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ACTIVATION OF DOPAMINE D3 RECEPTORS INHIBITS REWARD-RELATED LEARNING INDUCED BY COCAINE - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biased Signaling Agonists of Dopamine D3 Receptor Differentially Regulate the Effects of Cocaine On Dopamine Transporter Function - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing (-)-GSK598809 Dosage for Behavioral Studies: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information for designing and troubleshooting behavioral studies involving the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809.

Frequently Asked Questions (FAQs)

Q1: What is (-)-GSK598809 and what is its primary mechanism of action?

A1: (-)-GSK598809 is a selective antagonist of the dopamine D3 receptor. Its high selectivity for the D3 receptor over the D2 receptor minimizes the risk of extrapyramidal side effects commonly associated with less selective dopamine antagonists. The dopamine D3 receptor is a G protein-coupled receptor that primarily couples to Gαi/o proteins. Antagonism of this receptor by (-)-GSK598809 modulates downstream signaling pathways by inhibiting the decrease in cyclic AMP (cAMP) that would normally occur upon dopamine binding.

Q2: What are the typical dosage ranges for (-)-GSK598809 in preclinical and clinical behavioral studies?

A2: Dosage selection is critical and depends on the species and the specific research question.

• Preclinical (Canine): In cardiovascular safety studies in beagle dogs, oral gavage doses of 3 mg/kg and 9 mg/kg have been used. A 3 mg/kg oral dose in dogs was chosen to approximate the exposure of a 60 mg daily dose in humans[1].

• Clinical (Human): Single oral doses of 60 mg and 175 mg have been administered in human studies investigating reward processing, craving, and attentional bias[2]. A 60 mg dose has been reported to result in partial D3 receptor occupancy[2].

Q3: What are the known behavioral effects of (-)-GSK598809 in humans?

A3: In clinical settings, (-)-GSK598809 has been shown to:

• Transiently reduce cigarette craving in smokers after a period of abstinence[3].

• Enhance neural responses in brain regions rich in D3 receptors, such as the ventral pallidum and substantia nigra, during monetary reward anticipation tasks[4][5].

• Attenuate attentional bias towards food cues in individuals with low dietary restraint.

Q4: What are the reported side effects or safety concerns associated with (-)-GSK598809?

A4: In human clinical trials, reported side effects have included headache, dizziness, and somnolence. A significant safety concern arose from preclinical studies in dogs, where (-)-GSK598809 was found to potentiate the hypertensive effects of cocaine, raising cardiovascular safety concerns for its use in treating cocaine use disorder[1][6].

Troubleshooting Guide

Issue 1: Lack of a clear behavioral effect at the chosen dose.

• Possible Cause 1: Insufficient Receptor Occupancy. A 60 mg dose in humans results in only partial D3 receptor blockade[2]. The behavioral effects of (-)-GSK598809 may be dose-dependent.

  • Troubleshooting Step: Consider a dose-response study to determine the optimal dose for the desired behavioral effect. In preclinical models, ensure that the chosen dose achieves a plasma concentration known to be associated with significant D3 receptor occupancy.

• Possible Cause 2: Ceiling or Floor Effects in the Behavioral Task. If the task is too easy or too difficult, it may not be sensitive to the effects of the compound. For instance, in a monetary incentive delay task, if participants are already performing at maximum capacity in the placebo condition, there is little room to observe a drug-induced improvement[2].

  • Troubleshooting Step: Adjust the difficulty of the behavioral task to ensure it is sensitive to potential drug effects. This may involve altering parameters such as response times, reward magnitudes, or task complexity.

• Possible Cause 3: Individual Differences in Subject Population. The effects of (-)-GSK598809 on attentional bias to food cues were found to be dependent on the individual's level of eating restraint.

  • Troubleshooting Step: Characterize your study population for relevant traits that may interact with the drug's mechanism of action. Consider subgroup analyses based on these traits.

Issue 2: Unexpected cardiovascular effects are observed.

• Possible Cause: Interaction with other substances or underlying cardiovascular conditions. Preclinical data show a significant potentiation of cocaine's hypertensive effects[1][6].

  • Troubleshooting Step: Carefully screen subjects for the use of concomitant medications or substances of abuse that may have cardiovascular effects. In preclinical studies, conduct thorough cardiovascular safety assessments, especially when co-administering other compounds. Continuous cardiovascular monitoring (e.g., telemetry in animals) is recommended.

Issue 3: High inter-individual variability in pharmacokinetic parameters.

• Possible Cause: Genetic polymorphisms or differences in metabolism. Although inter-animal variability was generally low in the dog study, one animal showed significantly lower plasma levels at the 3 mg/kg dose[1].

  • Troubleshooting Step: When possible, collect pharmacokinetic data from a subset of your study population to correlate plasma levels with behavioral outcomes. This can help to explain variability in the behavioral data.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of (-)-GSK598809

Species	Dose	Route	Tmax	Cmax	Half-life (t1/2)	AUC
Dog	3 mg/kg	Oral	~45 min	664 ng/mL (median steady state)	Not Reported	Not Reported
Dog	9 mg/kg	Oral	Not Reported	Not Reported	Not Reported	Not Reported
Human	60 mg	Oral	2-3 hours	Not Reported	~20 hours	Not Reported
Human	175 mg	Oral	2-3 hours	Not Reported	~20 hours	15% increase with alcohol

Note: Some pharmacokinetic parameters are not available in the public literature. Cmax for the 3 mg/kg dose in dogs is a predicted steady-state median from single-dose modeling[1]. The AUC for the 175 mg dose in humans was reported in the context of co-administration with alcohol[7].

Table 2: Quantitative Behavioral and Physiological Effects of (-)-GSK598809

Study Population	Behavioral/Physiological Task	Dose	Effect	Quantitative Change
Smokers	Questionnaire of Smoking Urges (QSU-brief)	Not Specified	Reduced craving	Factor 1 score: 27.22 (placebo) vs. 25.35 (GSK598809) at 30 min post-dose (p=0.046)[3]
Abstinent drug-dependent individuals	Monetary Incentive Delay Task (fMRI)	60 mg	Increased BOLD response in Ventral Striatum	Normalized blunted response to reward[4][5]
Abstinent drug-dependent individuals	Monetary Incentive Delay Task (fMRI)	60 mg	Increased BOLD response in Ventral Pallidum	Enhanced response to reward anticipation[4][5]
Abstinent drug-dependent individuals	Go/No-Go Task	60 mg	No significant effect on response inhibition	No significant change in behavioral performance or neural network activity[4][5]
Dogs	Cardiovascular Monitoring (with cocaine)	3 mg/kg	Potentiation of cocaine's pressor effect	Significant increase in blood pressure compared to cocaine alone[1][6]

Detailed Experimental Protocols

Monetary Incentive Delay Task (MIDT) - Human fMRI Study

• Objective: To assess the effect of (-)-GSK598809 on the neural correlates of reward anticipation.

• Design: Double-blind, placebo-controlled, crossover.

• Procedure:

  • Participants are administered a single oral dose of (-)-GSK598809 (e.g., 60 mg) or a matching placebo.

  • After a set time for drug absorption (e.g., 2 hours), participants perform the MIDT while undergoing fMRI scanning.

  • Task Structure:

    • Each trial begins with a cue indicating the potential for a monetary reward, loss, or no change.

    • Following a variable delay, a target stimulus appears.

    • Participants must make a rapid button press in response to the target.

    • Successful responses to reward cues result in a monetary gain, while successful responses to loss cues avoid a monetary loss.

    • Feedback is provided at the end of each trial.

• Key Measures:

  • Behavioral: Reaction time to the target stimulus.

  • Neuroimaging: Blood-oxygen-level-dependent (BOLD) signal changes in brain regions of interest (e.g., ventral striatum, ventral pallidum, substantia nigra) during the reward anticipation phase (the delay between the cue and the target).

Go/No-Go Task - Human fMRI Study

• Objective: To evaluate the effect of (-)-GSK598809 on response inhibition.

• Design: Double-blind, placebo-controlled, crossover.

• Procedure:

  • Participants receive (-)-GSK598809 or placebo as in the MIDT protocol.

  • During fMRI scanning, participants are presented with a continuous stream of stimuli (e.g., letters).

  • Task Structure:

    • Participants are instructed to respond with a button press to a frequent "Go" stimulus (e.g., any letter).

    • They must withhold their response to a rare "No-Go" stimulus (e.g., a repeated letter).

• Key Measures:

  • Behavioral: Commission errors (incorrectly responding to a No-Go stimulus) and omission errors (failing to respond to a Go stimulus).

  • Neuroimaging: BOLD signal changes in brain regions associated with inhibitory control (e.g., inferior frontal gyrus) during successful response inhibition (correctly withholding a response to a No-Go stimulus).

Cardiovascular Safety Study - Canine Model

• Objective: To assess the cardiovascular effects of (-)-GSK598809 alone and in combination with cocaine.

• Animals: Male beagle dogs instrumented for telemetry to continuously monitor cardiovascular parameters.

• Procedure:

  • Dogs are administered (-)-GSK598809 (e.g., 3 or 9 mg/kg) or vehicle via oral gavage.

  • After a period corresponding to the Tmax of (-)-GSK598809 (approximately 45 minutes), cocaine or saline is administered intravenously.

  • Cardiovascular parameters (blood pressure, heart rate) are monitored continuously before and after drug administration.

• Key Measures:

  • Mean arterial blood pressure.

  • Heart rate.

Visualizations

Caption: Dopamine D3 Receptor Signaling Pathway and the Action of (-)-GSK598809.

Caption: Experimental Workflow for the Monetary Incentive Delay Task (MIDT).

References

• 1. biorxiv.org [biorxiv.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Signaling mechanisms of the D3 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. G protein-coupled receptor kinases as regulators of dopamine receptor functions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

(-)-GSK598809 solubility and formulation issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (-)-GSK598809. The information is designed to address common challenges related to the compound's solubility and formulation.

Frequently Asked Questions (FAQs)

Q1: What is (-)-GSK598809 and what is its mechanism of action?

A1: (-)-GSK598809 is a potent and selective antagonist of the dopamine (B1211576) D3 receptor. Its mechanism of action involves blocking the signaling of this receptor, which is primarily coupled to Gi/o proteins. This inhibition leads to a decrease in the downstream effects typically associated with D3 receptor activation, such as the inhibition of adenylyl cyclase.

Q2: I am having trouble dissolving (-)-GSK598809. What are my options?

A2: Poor aqueous solubility is a known challenge with many complex organic molecules like (-)-GSK598809. The free base form of the compound is expected to have low water solubility. For improved solubility, it is highly recommended to use a salt form, such as the hydrochloride or tartrate salt. The tartrate salt, in particular, has been successfully formulated in an aqueous vehicle for preclinical studies. For initial in vitro experiments, organic solvents like DMSO or ethanol (B145695) are commonly used to create stock solutions, which can then be diluted into aqueous buffers.

Q3: What is a good starting point for formulating (-)-GSK598809 for in vivo preclinical studies?

A3: A proven formulation for the tartrate salt of (-)-GSK598809 involves a buffered aqueous suspension. A detailed protocol for a similar formulation is provided in the "Experimental Protocols" section of this guide. This formulation uses a combination of a viscosity-enhancing agent (hydroxypropylmethylcellulose - HPMC) and a surfactant (Tween 80) to create a stable and homogenous suspension suitable for oral administration.

Q4: Can I expect issues with compound precipitation when diluting my DMSO stock solution into an aqueous buffer?

A4: Yes, this is a common issue known as "precipitation upon dilution." To mitigate this, it is crucial to keep the final concentration of the organic solvent (e.g., DMSO) in your aqueous buffer as low as possible, typically below 1% and ideally below 0.1%. It is also advisable to add the stock solution to the vigorously stirring buffer to promote rapid dispersion. If precipitation persists, consider using a small amount of a non-ionic surfactant, like Tween 80, in your aqueous buffer.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not dissolve in aqueous buffer.	The free base form of (-)-GSK598809 has low aqueous solubility.	- Use a salt form (hydrochloride or tartrate) for enhanced aqueous solubility. - Prepare a stock solution in an organic solvent like DMSO or ethanol and dilute it into your aqueous buffer. Ensure the final organic solvent concentration is minimal. - For suspensions, utilize suspending agents and surfactants as detailed in the experimental protocols.
Precipitation occurs after diluting a stock solution.	The compound's solubility limit in the final aqueous medium has been exceeded.	- Decrease the final concentration of (-)-GSK598809. - Lower the percentage of the organic solvent in the final solution. - Add the stock solution to the aqueous buffer while vortexing or stirring vigorously. - Incorporate a surfactant (e.g., 0.1% Tween 80) or a solubilizing agent like a cyclodextrin (B1172386) into the aqueous buffer.
Inconsistent results in cell-based assays.	Poor solubility leading to variable compound concentration in the wells. Precipitation of the compound in the media.	- Visually inspect your assay plates under a microscope for any signs of precipitation. - Prepare fresh dilutions from your stock solution for each experiment. - Consider pre-solubilizing the compound in a small amount of DMSO before adding it to the cell culture media, ensuring the final DMSO concentration is non-toxic to your cells.
Difficulty in preparing a stable suspension for oral gavage.	Inadequate wetting or dispersion of the solid particles.	- Ensure the use of a micronized powder form of the compound if available. - Incorporate a wetting agent/surfactant (e.g., Tween 80) to reduce the surface tension between the solid particles and the vehicle. - Use a viscosity-enhancing agent (e.g., HPMC) to slow down sedimentation. - Employ proper homogenization techniques (e.g., sonication, high-shear mixing) during preparation.

Quantitative Data

Solvent/Vehicle	Expected Solubility	Notes
Water	Very Low (Free Base)	Salt forms (hydrochloride, tartrate) will exhibit higher aqueous solubility.
Aqueous Buffers (pH-dependent)	Low to Moderate	As a basic compound, solubility is expected to be higher at lower pH.
DMSO	Soluble	A common solvent for creating high-concentration stock solutions.
Ethanol	Soluble	Another viable option for preparing stock solutions.
Methanol	Likely Soluble	Often exhibits similar solvent properties to ethanol for this class of compounds.
0.5% HPMC / 0.1% Tween 80 (pH 5)	Forms a stable suspension	This vehicle has been successfully used for the tartrate salt of (-)-GSK598809 in preclinical studies.[1]

Experimental Protocols

Protocol for Preparation of an Aqueous Suspension of (-)-GSK598809 Tartrate Salt

This protocol is adapted from a formulation used in preclinical studies and is suitable for oral administration in animal models.[1]

Materials:

• (-)-GSK598809 tartrate salt

• Hydroxypropylmethylcellulose (HPMC)

• Tween 80

• Citrate (B86180) buffer (25 mM, pH 5)

• Sterile water for injection

• Glass homogenizer or magnetic stirrer

Procedure:

• Prepare the Vehicle:

  • In a suitable container, dissolve HPMC in the 25 mM citrate buffer (pH 5) to a final concentration of 0.5% (w/v). This may require gentle heating and stirring to fully dissolve.

  • Allow the HPMC solution to cool to room temperature.

  • Add Tween 80 to the HPMC solution to a final concentration of 0.1% (v/v).

  • Mix thoroughly until a clear, homogenous vehicle is formed.

• Prepare the Suspension:

  • Weigh the required amount of (-)-GSK598809 tartrate salt.

  • In a separate container, add a small amount of the prepared vehicle to the powdered compound to create a paste. This step helps in the initial wetting of the powder.

  • Gradually add the remaining vehicle to the paste while continuously stirring or homogenizing.

  • Continue to stir the suspension for a sufficient period to ensure homogeneity. For larger volumes, a magnetic stirrer is recommended. For smaller volumes, a glass homogenizer can be used.

• Final Product:

  • The final product should be a uniform, opaque suspension.

  • It is recommended to stir the suspension continuously before each administration to ensure consistent dosing.

Visualizations

Dopamine D3 Receptor Signaling Pathway

Caption: Dopamine D3 receptor signaling pathway and the inhibitory action of (-)-GSK598809.

Experimental Workflow for Suspension Preparation

Caption: Workflow for the preparation of an aqueous suspension of (-)-GSK598809 tartrate salt.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

Off-target effects of (-)-GSK598809 in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the off-target effects of the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of (-)-GSK598809 and what is its known selectivity?

A1: The primary target of (-)-GSK598809 is the dopamine D3 receptor (D3R). It exhibits a high degree of selectivity for the D3R over the dopamine D2 receptor (D2R). In vitro binding studies have demonstrated an approximately 120-fold preference for the D3R.

Q2: What are the most significant known off-target effects of (-)-GSK598809?

A2: The most significant off-target effect observed in preclinical studies is on the cardiovascular system. Specifically, (-)-GSK598809 has been shown to cause an increase in blood pressure. This hypertensive effect is notably potentiated when administered in combination with cocaine[1][2].

Q3: Have any other off-target activities been reported for (-)-GSK598809?

A3: While the primary focus of published research has been on its D2R and cardiovascular off-target effects, comprehensive screening data against a broad panel of other receptors, ion channels, and kinases are not publicly available. Therefore, researchers should be vigilant for unexpected biological effects in their experimental systems.

Troubleshooting Guides

Issue 1: Unexpected Cardiovascular Effects Observed in In Vivo Experiments

Symptoms:

• Increased blood pressure or heart rate in animal models following administration of (-)-GSK598809, especially when co-administered with other agents.

Possible Cause:

• This is a known off-target effect of (-)-GSK598809. The compound can directly impact cardiovascular parameters and potentiate the hypertensive effects of other substances like cocaine[1][2].

Troubleshooting Steps:

• Baseline Monitoring: Ensure you have established a stable cardiovascular baseline in your animal model before drug administration.

• Dose-Response Analysis: Perform a careful dose-response study with (-)-GSK598809 alone to characterize its effect on blood pressure and heart rate in your specific model.

• Controlled Co-Administration Studies: If co-administering with other compounds, include control groups for each compound individually and the vehicle to delineate the contribution of each to the observed cardiovascular effects.

• Alternative D3R Antagonists: If the cardiovascular effects are confounding your experimental results, consider using alternative selective D3R antagonists that have been reported to lack these cardiovascular side effects.

Issue 2: Discrepancy Between Expected and Observed Cellular Phenotypes

Symptoms:

• Cellular responses in your experiments are not consistent with known D3R signaling pathways.

• Unexpected changes in cell viability, proliferation, or signaling pathways that cannot be attributed to D3R antagonism.

Possible Cause:

• Potential engagement of off-target receptors or signaling molecules by (-)-GSK598809 at the concentrations used in your assay.

Troubleshooting Steps:

• Confirm On-Target Engagement: Use a positive control D3R agonist to ensure the D3R pathway is functional in your cell system.

• Concentration-Response Curve: Determine the full concentration-response curve for your observed phenotype. Off-target effects often manifest at higher concentrations.

• Rescue Experiments: If possible, perform a rescue experiment by overexpressing D3R to see if the phenotype can be reversed, confirming on-target action.

• Use a Structurally Unrelated D3R Antagonist: Compare the effects of (-)-GSK598809 with another D3R antagonist from a different chemical class. If the unexpected phenotype is not replicated, it is more likely to be an off-target effect of (-)-GSK598809.

• Broad-Spectrum Inhibitor Analysis: Use inhibitors for other potential target classes (e.g., broad-spectrum kinase inhibitors, other GPCR antagonists) to probe for the involvement of other pathways.

Quantitative Data Summary

The following tables summarize the known binding affinities and cardiovascular effects of (-)-GSK598809.

Table 1: Receptor Binding Affinity of (-)-GSK598809

Target	Kᵢ (nM)	Selectivity (D2/D3)
Dopamine D3 Receptor	6.2	~120-fold
Dopamine D2 Receptor	740

Table 2: Cardiovascular Effects of (-)-GSK598809 in Conscious Dogs

Treatment	Dose (mg/kg, p.o.)	Change in Mean Arterial Pressure (mmHg)
(-)-GSK598809	3	Increased
(-)-GSK598809	9	Significant Increase[1]
(-)-GSK598809 + Cocaine	3 + 0.56/1.7 (i.v.)	Potentiated Increase[1][2]

Key Experimental Protocols

Radioligand Binding Assay for Dopamine D2 and D3 Receptors

This protocol is a generalized procedure for determining the binding affinity of (-)-GSK598809.

Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the dopamine D2 or D3 receptor in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration.

• Competitive Binding Assay:

  • In a 96-well plate, combine the prepared cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]-Spiperone for D2, [³H]-WC-10 for D3), and varying concentrations of (-)-GSK598809.

  • To determine non-specific binding, a separate set of wells should contain a high concentration of a non-labeled competing ligand (e.g., haloperidol).

  • Incubate the plate to allow binding to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters, washing with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of (-)-GSK598809.

  • Determine the IC₅₀ value (the concentration of (-)-GSK598809 that inhibits 50% of specific radioligand binding) by non-linear regression.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

In Vivo Cardiovascular Assessment in Conscious Dogs

This protocol outlines the methodology used to assess the cardiovascular off-target effects of (-)-GSK598809.

Methodology:

• Animal Model and Surgical Preparation:

  • Use purpose-bred male beagle dogs.

  • Surgically implant telemetry devices to allow for continuous monitoring of blood pressure and heart rate in conscious, freely-moving animals. Allow for a sufficient recovery period after surgery.

• Drug Administration:

  • Administer (-)-GSK598809 or vehicle orally (p.o.).

  • If studying interactions, administer the second compound (e.g., cocaine) intravenously (i.v.) at a specified time point after (-)-GSK598809 administration.

• Data Acquisition:

  • Continuously record cardiovascular parameters (systolic, diastolic, and mean arterial pressure; heart rate) using the telemetry system before and after drug administration.

• Data Analysis:

  • Analyze the changes in cardiovascular parameters from baseline for each treatment group.

  • Use appropriate statistical methods (e.g., ANOVA) to compare the effects of different doses of (-)-GSK598809 and its interaction with co-administered drugs.

Visualizations

Caption: Troubleshooting workflow for unexpected experimental outcomes.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting conflicting results from (-)-GSK598809 studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers interpret and navigate the conflicting results observed in studies involving the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809.

Troubleshooting Guides

This section addresses specific experimental issues that may lead to conflicting or unexpected results with (-)-GSK598809.

Issue 1: Discrepancy in Cardiovascular Effects

Observation: You observe significant increases in blood pressure and heart rate in your animal models, particularly when co-administered with a psychostimulant, while other studies report only mild side effects like headache and somnolence in human trials.[1][2][3][4][5]

Potential Causes and Solutions:

• Co-administration of other substances: The most significant cardiovascular side effects of (-)-GSK598809 have been observed when it is administered with cocaine.[1][2][5] The antagonist can potentiate the hypertensive effects of cocaine.

  • Recommendation: Carefully review your experimental design to ensure that no other substances that could affect the cardiovascular system are being co-administered. If co-administration is necessary for your research question, be aware of this potential interaction and monitor cardiovascular parameters closely.

• Animal Model: The potentiation of cocaine's hypertensive effects was notably demonstrated in a freely-moving dog model.[1][2] Different species or even strains of animals may have varying sensitivities to the cardiovascular effects of D3 receptor antagonists.

  • Recommendation: Consider the animal model being used and its known cardiovascular physiology. If possible, compare your results with data from similar models.

• Dosage: High doses of (-)-GSK598809 have been associated with cardiovascular side effects.[3]

  • Recommendation: Perform a dose-response study to determine the optimal dose that achieves the desired D3 receptor occupancy without causing significant cardiovascular adverse events.

Issue 2: Lack of Efficacy in Reducing Reward-Seeking Behavior

Observation: Your study shows that (-)-GSK598809 does not alter brain responses to rewarding stimuli (e.g., food images) in your study population.[6] This seems to contradict the proposed use of D3 antagonists for treating compulsive disorders.

Potential Causes and Solutions:

• Subject Population Characteristics: The effect of (-)-GSK598809 on attentional bias to food cues was found to be dependent on the subjects' level of "restrained eating."[7] Individuals with low restraint showed a reduction in selective attention to food cues, while high-restraint individuals did not.

  • Recommendation: Characterize your study population for relevant behavioral traits (e.g., impulsivity, restraint) that may influence the effects of the compound. Stratifying your analysis by these traits may reveal significant effects in certain subgroups.

• Type of Reward: The neural circuitry and dopaminergic modulation can differ between different types of rewards (e.g., food, drugs of abuse, monetary). While (-)-GSK598809 did not modulate brain responses to food images in one study, another study showed it normalized ventral striatal response during monetary reward anticipation in substance-dependent individuals.[6][8]

  • Recommendation: Consider the specific nature of the reward used in your experimental paradigm. The effects of D3 receptor antagonism may be more pronounced for certain classes of rewards.

• Receptor Occupancy: Insufficient D3 receptor occupancy may lead to a lack of efficacy. A single dose of (-)-GSK598809 has been shown to achieve 72% to 89% D3 receptor occupancy in smokers.[3]

  • Recommendation: Ensure that the dose and route of administration in your study are sufficient to achieve adequate brain D3 receptor occupancy. This can be confirmed through pharmacokinetic analysis or in vivo imaging if available.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (-)-GSK598809?

A1: (-)-GSK598809 is a selective dopamine D3 receptor antagonist.[1][3][4] It has a much higher affinity for the D3 receptor compared to the D2 receptor.[3]

Q2: Why were the clinical trials of (-)-GSK598809 for cocaine addiction halted?

A2: The clinical development of (-)-GSK598809 for cocaine use disorder was dampened due to safety concerns.[3][5] Preclinical studies in dogs demonstrated that (-)-GSK598809 significantly potentiates the hypertensive effects of cocaine, which could lead to unacceptable cardiovascular risks in patients who might use cocaine while on the medication.[1][2][5]

Q3: Does (-)-GSK598809 have any effect on the central nervous system in the absence of other drugs?

A3: Yes. In healthy volunteers, (-)-GSK598809 has been shown to cause side effects such as headache, dizziness, and somnolence.[4] It can also lead to an elevation in serum prolactin and a small decrease in adaptive tracking performance.[4]

Q4: Is the potentiation of cocaine's hypertensive effect specific to (-)-GSK598809 or a class effect of D3 antagonists?

A4: It has been suggested that this may be a class effect of dopamine D3 receptor antagonists.[1][2] This is because dopamine D3 receptors are present in the kidneys and are involved in the regulation of blood pressure.[1][2] However, it is worth noting that newer, more selective D3 receptor antagonists have been developed that do not appear to share these cardiovascular side effects.[3]

Q5: What were the findings of (-)-GSK598809 studies in the context of binge eating?

A5: In a study with overweight and obese binge-eating subjects, (-)-GSK598809 did not modulate brain activation in reward areas in response to food images.[6] However, the study found that the effect of the drug on attentional bias to food cues was correlated with the participants' level of eating restraint, suggesting a more complex interaction.[7]

Data Presentation

Table 1: Binding Affinity and Selectivity of (-)-GSK598809

Receptor	Binding Affinity (Ki)	Selectivity (D2/D3)
Dopamine D3	6.2 nM[3]	~120-fold[3]
Dopamine D2	740 nM[3]

Table 2: Summary of Cardiovascular Effects in a Preclinical Model

Treatment Group	Change in Mean Arterial Blood Pressure
Cocaine alone	Increased[1]
(-)-GSK598809 alone	Increased[1]
(-)-GSK598809 + Cocaine	Significantly greater increase than cocaine alone[1][2]

Visualizations

Caption: Dual action of (-)-GSK598809 on central and peripheral D3 receptors.

Caption: Troubleshooting workflow for interpreting (-)-GSK598809 study results.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GSK-598809 - Wikipedia [en.wikipedia.org]
• 4. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]

(-)-GSK598809 stability in solution for experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of (-)-GSK598809 in solution for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is (-)-GSK598809 and its primary mechanism of action?

A1: (-)-GSK598809 is a potent and selective antagonist of the Dopamine (B1211576) D3 receptor (D3R). As a D3R antagonist, it blocks the downstream signaling pathways typically initiated by dopamine binding to this receptor. This makes it a valuable tool for investigating the role of D3R in various physiological and pathological processes.

Q2: How should I prepare a stock solution of (-)-GSK598809?

A2: It is recommended to prepare a concentrated stock solution of (-)-GSK598809 in high-quality, anhydrous Dimethyl Sulfoxide (DMSO). A supplier datasheet indicates a solubility of 83.33 mg/mL in DMSO.[1] For ease of use, a stock solution of 10-20 mM in DMSO is common practice. To aid dissolution, gentle warming (e.g., in a 37°C water bath) and vortexing or sonication may be employed.

Q3: What are the recommended storage conditions for (-)-GSK598809?

A3: As a solid, (-)-GSK598809 is reported to be stable for at least two years when stored at -20°C.[1] Stock solutions in DMSO should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. While many compounds in DMSO are stable for up to 3 months at -20°C, it is best practice to use freshly prepared dilutions for experiments.

Q4: How stable is (-)-GSK598809 in aqueous solutions for my experiments?

Q5: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer. What should I do?

A5: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue for many organic compounds. To mitigate this, you can try the following:

• Lower the final concentration: The compound may not be soluble at the desired final concentration in the aqueous buffer.

• Increase the percentage of DMSO in the final solution: However, be mindful that high concentrations of DMSO can be toxic to cells. It is crucial to include a vehicle control with the same final DMSO concentration in your experiments.

• Gentle warming and mixing: Briefly warming the solution to 37°C and vortexing may help redissolve the precipitate.

• Use a different buffer system: The pH and composition of the buffer can affect solubility.

Quantitative Data Summary

Table 1: Physical and Chemical Properties of (-)-GSK598809

Property	Value	Reference
Molecular Formula	C₂₂H₂₃F₄N₅OS	[1]
Formula Weight	481.51 g/mol	[1]
Purity	>98% (by HPLC)	[1]
Solubility in DMSO	83.33 mg/mL (173.06 mM)	[1]

Table 2: Storage and Stability of (-)-GSK598809

Form	Storage Temperature	Reported Stability	Reference
Solid	-20°C	≥ 2 years	[1]
DMSO Stock Solution	-20°C	General guidance suggests up to 3 months	General Lab Practice
Aqueous Solution	N/A	Recommended to be prepared fresh daily	General Lab Practice

Note: Specific, quantitative stability data for (-)-GSK598809 in solution over time is not publicly available. The information provided for solutions is based on general laboratory best practices for small molecules.

Experimental Protocols

Protocol 1: Preparation of (-)-GSK598809 Stock and Working Solutions for In Vitro Assays

• Stock Solution Preparation (e.g., 10 mM in DMSO):

  • Equilibrate the vial of solid (-)-GSK598809 to room temperature before opening to prevent moisture condensation.

  • Calculate the required volume of DMSO to achieve a 10 mM concentration based on the amount of solid compound.

  • Add the calculated volume of anhydrous, high-quality DMSO to the vial.

  • Gently warm the solution in a 37°C water bath and vortex or sonicate until the solid is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes in appropriate vials to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the DMSO stock solution at room temperature.

  • Perform serial dilutions of the stock solution in your chosen aqueous experimental buffer (e.g., cell culture medium, PBS) to achieve the desired final concentrations.

  • Ensure thorough mixing after each dilution step.

  • It is critical to include a vehicle control in your experiment, which contains the same final concentration of DMSO as your highest concentration of (-)-GSK598809.

Protocol 2: General Procedure for Stability Assessment by HPLC

Note: A specific, validated HPLC method for (-)-GSK598809 stability is not publicly available. The following is a general protocol that would need to be optimized and validated for this specific compound.

• Sample Preparation:

  • Prepare solutions of (-)-GSK598809 at a known concentration in the desired solvent (e.g., DMSO, specific aqueous buffer).

  • Divide the solutions into aliquots for storage at different temperatures (e.g., -20°C, 4°C, room temperature).

  • At specified time points (e.g., 0, 24, 48, 72 hours; 1 week; 1 month), retrieve an aliquot from each storage condition.

• HPLC Analysis:

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: A C18 reversed-phase column is a common starting point for small molecule analysis.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., water with 0.1% formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The gradient will need to be optimized to achieve good separation of the parent compound from any potential degradation products.

  • Detection: Monitor at a wavelength where (-)-GSK598809 has significant absorbance.

  • Analysis: Inject the samples and a freshly prepared standard solution of (-)-GSK598809. The stability is determined by comparing the peak area of the parent compound in the stored samples to the initial time point (T=0) or the fresh standard. The appearance of new peaks would indicate degradation.

• Method Validation:

  • For rigorous stability studies, the HPLC method should be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[2][3]

Visualizations

Caption: Dopamine D3 Receptor Signaling Pathway and Inhibition by (-)-GSK598809.

Caption: General Workflow for Assessing the Stability of (-)-GSK598809 in Solution.

References

• 1. GSK598809 | 863680-45-9 | Dopamine Receptor | MOLNOVA [molnova.com]
• 2. jfda-online.com [jfda-online.com]
• 3. alliedacademies.org [alliedacademies.org]

Technical Support Center: (-)-GSK598809 Animal Model Considerations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809, in animal models. The information is tailored for researchers, scientists, and drug development professionals to facilitate experimental design and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (-)-GSK598809?

A1: (-)-GSK598809 is a potent and selective antagonist of the dopamine D3 receptor (D3R).[1][2] Its high selectivity for the D3R over other dopamine receptor subtypes makes it a valuable tool for investigating the role of D3R in various physiological and pathological processes, particularly in the context of substance use disorders and other compulsive behaviors.[1][3][4]

Q2: Which animal models are suitable for (-)-GSK598809 research?

A2: (-)-GSK598809 has been successfully used in both rodent and canine models. Rat models are particularly useful for studying its effects on addiction-related behaviors, such as conditioned place preference (CPP).[1][2] Canine models have been employed for cardiovascular safety and pharmacokinetic studies.[3] The choice of model will depend on the specific research question.

Q3: What are the general recommendations for dosing and administration of (-)-GSK598809 in rats?

A3: In rat models of nicotine-induced conditioned place preference, (-)-GSK598809 has been shown to be effective when administered subcutaneously (s.c.). A dose-dependent reduction in nicotine-seeking behavior is observed, with significant effects at doses that achieve sufficient brain D3 receptor occupancy.[1][2] For oral administration in dogs, doses of 3 and 9 mg/kg have been documented.[3] Researchers should perform dose-response studies to determine the optimal dose for their specific experimental conditions and animal model.

Q4: What level of dopamine D3 receptor occupancy is needed to observe a behavioral effect in rats?

A4: Studies in rats have demonstrated a direct relationship between brain D3 receptor occupancy by (-)-GSK598809 and its efficacy in reducing nicotine-induced conditioned place preference. A 100% reduction in the expression of nicotine-induced CPP was observed at D3 receptor occupancy levels of 72% or higher.[1][2]

Q5: Are there any known side effects of (-)-GSK598809 in animal models?

A5: In conscious, freely-moving dogs, (-)-GSK598809 has been shown to increase blood pressure and heart rate.[3] Notably, it potentiated the hypertensive effects of cocaine.[3] Researchers should carefully monitor cardiovascular parameters, especially when co-administering (-)-GSK598809 with other compounds that may affect the cardiovascular system.

Troubleshooting Guides

Problem 1: Inconsistent or no behavioral effect observed in a rat conditioned place preference (CPP) study.

Possible Cause	Troubleshooting Step
Insufficient D3 Receptor Occupancy	Ensure the administered dose of (-)-GSK598809 is sufficient to achieve at least 72% D3 receptor occupancy in the brain, as this has been correlated with maximal behavioral effects in rats.[1][2] Consider conducting a dose-response study.
Timing of Administration	The timing of drug administration relative to the behavioral test is critical. For subcutaneous administration in rats, consider the pharmacokinetic profile to ensure that peak brain concentrations coincide with the testing period.
Conditioning Protocol	Review the CPP protocol for adequate conditioning. Ensure that the dose of the substance used to induce a preference (e.g., nicotine (B1678760), morphine) and the number of conditioning sessions are sufficient.[5][6]
Apparatus Bias	Before starting the experiment, confirm that the CPP apparatus does not have inherent biases. Animals should not show a significant preference for one compartment over the other during the pre-test phase.[7]

Problem 2: Observed cardiovascular side effects in the animal model.

Possible Cause	Troubleshooting Step
Dose of (-)-GSK598809	The observed cardiovascular effects (e.g., increased blood pressure, heart rate) may be dose-dependent.[3] If not central to the research question, consider reducing the dose while ensuring it is still within the therapeutic range for the desired behavioral effect.
Interaction with Co-administered Drugs	(-)-GSK598809 can potentiate the cardiovascular effects of other drugs, such as cocaine.[3] If co-administration is necessary, implement continuous cardiovascular monitoring (e.g., telemetry) and be prepared for potential adverse events.
Animal Species	The cardiovascular effects of (-)-GSK598809 have been documented in dogs.[3] While these effects may translate to other species, species-specific differences should be considered. If cardiovascular safety is a concern, it may be necessary to conduct preliminary safety studies in the chosen animal model.

Data Presentation

Table 1: Pharmacokinetic and D3 Receptor Occupancy Parameters of (-)-GSK598809 in Rats

Parameter	Value	Species	Reference
OCt,blood50	15 ng/ml	Rat	[1]
OCt,brain50	47 ng/g	Rat	[1]
OD3Rmax	~100%	Rat	[1]

OCt,blood50: Concentration in blood required for 50% D3 receptor occupancy. OCt,brain50: Concentration in the brain required for 50% D3 receptor occupancy. OD3Rmax: Maximum achievable D3 receptor occupancy.

Table 2: Cardiovascular Effects of (-)-GSK598809 in Dogs

Dose	Effect on Mean Arterial Blood Pressure	Effect on Heart Rate	Co-administration with Cocaine	Species	Reference
3 mg/kg (oral)	Significant increase	Significant increase	Potentiated hypertensive effects	Dog	[3]
9 mg/kg (oral)	Significant increase	Significant increase	Potentiated hypertensive effects	Dog	[3]

Experimental Protocols

Protocol 1: Nicotine-Induced Conditioned Place Preference (CPP) in Rats

This protocol is adapted from studies investigating the efficacy of (-)-GSK598809 in a rodent model of nicotine addiction.[1][2]

• Apparatus: A standard three-chamber CPP apparatus with distinct visual and tactile cues in the two outer chambers.

• Habituation (Day 1-3): Allow rats to freely explore the entire apparatus for a set period each day (e.g., 15 minutes) to establish baseline preference.

• Conditioning (Day 4-9):

  • On alternate days, administer nicotine (e.g., 0.4 mg/kg, s.c.) and confine the rat to one of the outer chambers (the initially non-preferred chamber for unbiased designs).

  • On the other days, administer vehicle and confine the rat to the opposite chamber.

  • The duration of each conditioning session is typically 30-45 minutes.[5][6]

• Pre-Test (Day 10): Administer (-)-GSK598809 (subcutaneously at a pre-determined dose) or vehicle.

• Test (Day 10): After a suitable pre-treatment interval, place the rat in the central chamber and allow free access to all chambers for a set period (e.g., 15 minutes). Record the time spent in each chamber.

• Data Analysis: A significant increase in time spent in the nicotine-paired chamber in the vehicle group indicates successful conditioning. A reduction in this preference in the (-)-GSK598809-treated group indicates efficacy.

Mandatory Visualizations

Caption: Dopamine D3 Receptor Signaling and (-)-GSK598809 Mechanism of Action.

Caption: Experimental Workflow for (-)-GSK598809 in a Rat CPP Model.

References

• 1. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Occupancy of brain dopamine D3 receptors and drug craving: a translational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Conditioned Place Preference Protocol for Measuring Incubation of Craving in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]

Limitations of (-)-GSK598809 in clinical translation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the limitations of (-)-GSK598809 in clinical translation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (-)-GSK598809?

(-)-GSK598809 is a selective dopamine (B1211576) D3 receptor antagonist.[1] It has a significantly higher affinity for the D3 receptor compared to the D2 receptor, with a reported 120-fold preference.[1] The intended therapeutic applications were for the treatment of substance-related disorders, including smoking withdrawal and binge eating disorder.[1]

Q2: What were the major limiting factors for the clinical translation of (-)-GSK598809?

The clinical development of (-)-GSK598809 was halted primarily due to a combination of cardiovascular safety concerns and unsatisfactory clinical efficacy.[1][2][3] Specifically, the compound was found to increase blood pressure, an effect that was dangerously potentiated when co-administered with cocaine in preclinical models.[2][3] Furthermore, the clinical outcomes in early trials were mixed and did not meet the desired therapeutic endpoints.[1][4]

Q3: What specific adverse effects have been observed with (-)-GSK598809 in clinical and preclinical studies?

Observed adverse effects include:

• Cardiovascular: Increased blood pressure, particularly when interacting with substances like cocaine.[2][3]

• Central Nervous System (CNS): Headache, dizziness, and somnolence have been reported in human volunteers.[1][5]

• Endocrine: Elevation of serum prolactin levels.[5]

Troubleshooting Guide for Experimental Work

Issue 1: Unexpected cardiovascular effects are observed in our preclinical model.

• Possible Cause: This is a known liability of (-)-GSK598809. The compound has been shown to cause increases in blood pressure.[2][3] This effect may be more pronounced in the presence of other agents that affect the cardiovascular system.

• Troubleshooting Steps:

  • Baseline Cardiovascular Monitoring: Establish a stable cardiovascular baseline in your animal model before administering the compound.

  • Dose-Response Evaluation: Conduct a careful dose-escalation study to determine the threshold at which cardiovascular effects become significant.

  • Monitor for Drug-Drug Interactions: Be aware of potential interactions if co-administering with other compounds, especially stimulants. A preclinical study in dogs showed a significant potentiation of cocaine's hypertensive effects.[2][3]

Issue 2: Inconsistent or weak efficacy signals in behavioral assays for addiction or reward-seeking.

• Possible Cause: The clinical efficacy of (-)-GSK598809 was found to be "mixed or unsatisfactory," which may be reflected in preclinical models.[1][4] The therapeutic window between efficacy and side effects may be narrow.

• Troubleshooting Steps:

  • Receptor Occupancy Confirmation: Ensure that the doses used are sufficient to achieve adequate D3 receptor occupancy. A single dose has been shown to achieve 72% to 89% occupancy of the D3 receptor in smokers.[1]

  • Behavioral Paradigm Selection: The choice of behavioral assay is critical. While some preclinical studies showed promise in reducing drug-seeking behaviors, the translation to clinical populations was not straightforward.[6]

  • Consider Subject-Specific Factors: In a study on attentional bias to food cues, the effect of (-)-GSK598809 was greater in individuals with lower dietary restraint scores, suggesting that subject characteristics can influence outcomes.[7]

Data Summary

Table 1: Pharmacokinetic and Pharmacodynamic Properties of (-)-GSK598809

Parameter	Value	Species	Reference
Binding Affinity (Ki)
Dopamine D3 Receptor	6.2 nM	In vitro	[1]
Dopamine D2 Receptor	740 nM	In vitro	[1]
Pharmacokinetics
Time to Maximum Plasma Concentration (Tmax)	2-3 hours	Human	[5]
Plasma Half-life (t1/2)	~20 hours	Human	[5]
Receptor Occupancy
D3 Receptor Occupancy (single dose)	72-89%	Human (smokers)	[1]

Table 2: Preclinical Cardiovascular Safety Data (Dog Model)

Treatment Group	Change in Mean Arterial Blood Pressure	Reference
GSK598809 (9 mg/kg) vs. Vehicle	Statistically significant increase	[2]
GSK598809 + Cocaine vs. Cocaine alone	Significantly greater increase in blood pressure	[2][3]

Experimental Protocols

Protocol 1: Assessment of Cardiovascular Interaction in a Preclinical Model (Adapted from Appel et al., 2015)

• Animal Model: Conscious, freely-moving telemetered dogs.

• Drug Administration:

  • Administer vehicle or (-)-GSK598809 orally at selected doses (e.g., 3 mg/kg and 9 mg/kg).

  • After a set time (e.g., 45 minutes), administer a challenge agent (e.g., intravenous cocaine) or saline.

• Data Collection:

  • Continuously monitor hemodynamic parameters, including blood pressure and heart rate, using telemetry.

  • Collect blood samples at specified time points (e.g., pre-dose, and at 0.25, 0.5, 1, 2, 4, 6, 12, and 24 hours post-dose) for pharmacokinetic analysis.

• Analysis:

  • Analyze hemodynamic data for significant changes from baseline and between treatment groups.

  • Determine plasma concentrations of (-)-GSK598809 using a validated method like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Visualizations

Caption: Workflow for assessing preclinical cardiovascular safety.

References

• 1. GSK-598809 - Wikipedia [en.wikipedia.org]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuronal Dopamine D3 Receptors: Translational Implications for Preclinical Research and CNS Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Development of Dopamine D3 Receptor Antagonist (-)-GSK598809 Discontinued Due to Cardiovascular Safety Concerns

Verona, Italy - The clinical development of (-)-GSK598809, a selective dopamine (B1211576) D3 receptor antagonist, has been discontinued (B1498344). The primary reason for this decision was the emergence of unacceptable cardiovascular safety risks, specifically the potentiation of cocaine-induced hypertension. This finding raised significant concerns about the drug's safety in the target patient population for substance use disorders, where co-administration with stimulants like cocaine is a possibility.

(-)-GSK598809 was under investigation for the treatment of several conditions, including substance-related disorders, smoking withdrawal, and eating disorders. The compound demonstrated high selectivity for the dopamine D3 receptor over the D2 receptor and had advanced to Phase 1 clinical trials. However, preclinical studies in dogs revealed that pretreatment with (-)-GSK598809 significantly exacerbated the hypertensive effects of cocaine. In addition to the cardiovascular safety issues, a 2021 review described the clinical effects of (-)-GSK598809 and other experimental dopamine D3 receptor antagonists as "mixed or unsatisfactory," which likely contributed to the decision to halt its development.

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding (-)-GSK598809, including its pharmacological profile, data from key preclinical and clinical studies, and the experimental protocols used in its evaluation.

Frequently Asked Questions (FAQs)

Q1: What was the primary reason for the discontinuation of (-)-GSK598809 development?

A1: The development of (-)-GSK598809 was primarily discontinued due to unacceptable cardiovascular safety risks.[1][2] Preclinical studies in telemetered dogs revealed that (-)-GSK598809 potentiated the hypertensive effects of cocaine, a significant concern for its intended use in treating substance use disorders where polysubstance use is common.[1][2]

Q2: What were the intended therapeutic indications for (-)-GSK598809?

A2: (-)-GSK598809 was being developed for the treatment of substance-related disorders, including cocaine and nicotine (B1678760) addiction, as well as for eating disorders such as binge eating.

Q3: What was the mechanism of action of (-)-GSK598809?

A3: (-)-GSK598809 is a selective antagonist of the dopamine D3 receptor. It exhibits a significantly higher binding affinity for the D3 receptor compared to the D2 receptor.

Q4: What were the reported side effects of (-)-GSK598809 in clinical trials?

A4: In Phase 1 clinical trials, reported adverse effects of (-)-GSK598809 in healthy volunteers included headache, dizziness, and somnolence.[3]

Troubleshooting Guide for Experimental Issues

Issue 1: Difficulty replicating in vivo cardiovascular findings.

• Possible Cause: The potentiation of hypertensive effects is most pronounced when (-)-GSK598809 is co-administered with a substance that also impacts blood pressure, such as cocaine. Experiments conducted without such a co-administered agent may not reveal this specific adverse effect.

• Troubleshooting Tip: Ensure that the experimental design in animal models includes a challenge with a relevant pressor agent, such as cocaine, to assess the potential for cardiovascular interaction. The timing of administration is also critical; in the key canine study, cocaine was administered at the Tmax of (-)-GSK598809.[1]

Issue 2: Inconsistent results in behavioral models of addiction.

• Possible Cause: The efficacy of dopamine D3 receptor antagonists in animal models of addiction can be variable and dependent on the specific behavioral paradigm and species being studied. Furthermore, the clinical effects of this class of compounds have been described as "mixed or unsatisfactory."

• Troubleshooting Tip: Carefully select and validate behavioral models. Consider that D3 receptor antagonists may be more effective in modulating drug-seeking and relapse behaviors rather than acute drug reward. Dose selection is also crucial, as receptor occupancy levels can significantly impact efficacy. A single dose of (-)-GSK598809 that achieved 72% to 89% D3 receptor occupancy was shown to transiently alleviate craving in smokers.[1]

Quantitative Data Summary

Pharmacological Profile

Parameter	Value	Reference
Binding Affinity (Ki)
Dopamine D3 Receptor	6.2 nM	[1]
Dopamine D2 Receptor	740 nM	[1]
Selectivity	~120-fold for D3 over D2	[1]

Preclinical Cardiovascular Effects in Dogs (Appel et al., 2015)

Treatment Group	Peak Mean Arterial Blood Pressure (MAP) Response	Statistical Significance
GSK598809 (3 mg/kg) + Cocaine (1.7 mg/kg)	Potentiated hypertensive effect	p < 0.02 vs. Cocaine alone
GSK598809 (3 mg/kg) + Cocaine (5.6 mg/kg)	Potentiated hypertensive effect	p < 0.03 vs. Cocaine alone
GSK598809 (9 mg/kg)	Increased MAP	p < 0.009 vs. Vehicle

Human Pharmacokinetics (Single 175 mg oral dose)

Parameter	Value	Reference
Tmax (Time to peak plasma concentration)	2-3 hours	[3]
t1/2 (Half-life)	~20 hours	[3]
Effect of Co-administration with Alcohol	9% decrease in Cmax, 15% increase in AUC	[3]

Key Experimental Protocols

Preclinical Cardiovascular Safety Assessment in Telemetered Dogs

This protocol is a summary of the methodology used in the study by Appel et al. (2015) to evaluate the cardiovascular effects of (-)-GSK598809 in combination with cocaine.

• Animal Model: Male beagle dogs surgically implanted with telemetry devices for continuous monitoring of blood pressure, heart rate, and electrocardiogram (ECG).

• Acclimation: Animals are acclimated to the laboratory environment and study procedures to minimize stress-related physiological changes.

• Dosing Regimen:

  • (-)-GSK598809 (or vehicle) is administered orally.

  • Cocaine (or saline) is administered intravenously at the Tmax (time of maximum plasma concentration) of (-)-GSK598809, which was determined to be 45 minutes in this study.[1]

• Data Collection:

  • Continuous telemetry data is recorded before, during, and after drug administration.

  • Blood samples are collected to determine the pharmacokinetic profile of (-)-GSK598809.

• Data Analysis:

  • Changes in hemodynamic parameters (e.g., mean arterial pressure, heart rate) are analyzed and compared between treatment groups.

  • Statistical analysis is performed to determine the significance of the observed effects.

Visualizations

Experimental Workflow for Canine Cardiovascular Study

Dopamine D3 Receptor Signaling Pathway Antagonism

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing variability in (-)-GSK598809 experimental outcomes

An official technical support resource for researchers, scientists, and drug development professionals.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential variability and common issues encountered during experiments with the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (-)-GSK598809?

A1: (-)-GSK598809 is a potent and selective antagonist of the dopamine D3 receptor. The D3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. Activation of the D3 receptor by dopamine typically leads to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels. By blocking the binding of dopamine to the D3 receptor, (-)-GSK598809 prevents this downstream signaling cascade.

Q2: What are the primary research applications for (-)-GSK598809?

A2: Based on its mechanism of action, (-)-GSK598809 is primarily utilized in preclinical and clinical research to investigate the role of the dopamine D3 receptor in various physiological and pathological processes. Key research areas include substance use disorders, addiction, and reward-seeking behaviors.

Q3: What are the recommended solvents and storage conditions for (-)-GSK598809?

A3: For in vitro experiments, (-)-GSK598809 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO). For in vivo studies, the vehicle will depend on the route of administration and the specific experimental protocol. It is crucial to consult the manufacturer's datasheet for specific solubility information. Stock solutions should be stored at -20°C or -80°C and protected from light to minimize degradation. Avoid repeated freeze-thaw cycles.

Q4: How can I confirm the identity and purity of my (-)-GSK598809 sample?

A4: The identity and purity of your (-)-GSK598809 sample can be confirmed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). It is recommended to obtain a certificate of analysis from the supplier.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments with (-)-GSK598809, presented in a question-and-answer format.

In Vitro Assay Variability

Q5: We are observing high variability in our dopamine D3 receptor radioligand binding assay results with (-)-GSK598809. What are the potential causes and solutions?

Possible Causes:

• Inconsistent Membrane Preparation: Variability in the quality and concentration of the cell membrane preparations expressing the D3 receptor can lead to inconsistent results.

• Radioligand Issues: Degradation of the radioligand or inaccuracies in its concentration can significantly impact binding.

• Assay Conditions: Suboptimal incubation times, temperature fluctuations, or improper buffer composition can affect binding equilibrium.

• Filtration and Washing Steps: Inefficient or inconsistent washing can lead to high non-specific binding.

• Pipetting Errors: Inaccurate pipetting, especially during serial dilutions of (-)-GSK598809, is a common source of error.

Troubleshooting Steps:

Parameter	Recommendation
Membrane Preparation	Ensure a consistent protocol for membrane preparation and accurately determine protein concentration (e.g., using a BCA assay) for each batch.
Radioligand	Use a fresh aliquot of radioligand for each experiment. Confirm its specific activity and concentration.
Incubation Time & Temp	Determine the optimal incubation time to reach equilibrium through kinetic experiments. Use a temperature-controlled incubator.
Buffer Composition	Verify the pH and composition of your binding buffer. A common buffer is 50 mM Tris-HCl, pH 7.4, with appropriate ions.
Filtration	Pre-soak filter mats in a blocking agent like polyethyleneimine (PEI) to reduce non-specific binding. Ensure consistent and rapid filtration and washing.
Pipetting	Use calibrated pipettes and perform serial dilutions carefully. Prepare a fresh dilution series for each experiment.

Q6: In our cAMP functional assay, (-)-GSK598809 is showing weak or no antagonism of the dopamine-induced response. What could be the problem?

Possible Causes:

• Cell Health and Receptor Expression: Low D3 receptor expression in the cell line or poor cell health can lead to a weak signal window.

• Agonist Concentration: The concentration of dopamine or another D3 agonist used to stimulate the cells may be too high, making it difficult for (-)-GSK598809 to compete effectively.

• Compound Solubility: (-)-GSK598809 may not be fully dissolved in the assay medium, leading to a lower effective concentration.

• Assay Setup: Incorrect incubation times or issues with the cAMP detection kit can lead to inaccurate results.

Troubleshooting Steps:

Parameter	Recommendation
Cell Line	Confirm D3 receptor expression levels (e.g., via qPCR or a saturation binding assay). Use cells at a low passage number and ensure high viability.
Agonist Concentration	Perform a full agonist dose-response curve to determine the EC50 and use a concentration around the EC80 for antagonist assays.
Compound Preparation	Visually inspect for precipitate. Ensure the final DMSO concentration is low (typically <0.5%) and consistent across all wells.
Assay Protocol	Optimize pre-incubation time with (-)-GSK598809 before adding the agonist. Ensure the cAMP detection kit is within its expiration date and used according to the manufacturer's protocol.

In Vivo Study Variability

Q7: We are observing significant inter-animal variability in the pharmacokinetic profile of (-)-GSK598809 in our rodent studies. How can we address this?

Possible Causes:

• Formulation and Administration: Inconsistent formulation or inaccurate dosing can lead to variable absorption. For oral gavage, the technique and volume can influence outcomes.

• Physiological Differences: Age, weight, sex, and health status of the animals can impact drug metabolism and clearance.

• Food and Water Intake: The presence of food in the stomach can affect the absorption of orally administered compounds.

• Stress: Handling and procedural stress can alter physiological parameters and affect drug metabolism.

Troubleshooting Steps:

Parameter	Recommendation
Dosing	Prepare a homogenous and stable formulation. Ensure accurate dosing based on individual animal weight. Standardize the administration technique.
Animal Selection	Use animals of the same sex, and within a narrow age and weight range. Ensure all animals are healthy.
Fasting	If appropriate for the study, fast animals overnight to reduce variability in gastric emptying and absorption.
Handling	Handle animals consistently and allow for an acclimatization period to minimize stress.

Q8: In our behavioral studies (e.g., conditioned place preference), the effect of (-)-GSK598809 is inconsistent. What are some potential reasons?

Possible Causes:

• Dose Selection: The selected dose may be on a steep part of the dose-response curve, where small variations in exposure can lead to large differences in effect.

• Timing of Administration: The timing of drug administration relative to the behavioral test is critical and should be based on the pharmacokinetic profile of the compound.

• Behavioral Paradigm: The design of the behavioral experiment itself may have inherent variability.

• Environmental Factors: Differences in lighting, noise, or handling can influence behavioral outcomes.

Troubleshooting Steps:

Parameter	Recommendation
Dose-Response	Conduct a full dose-response study to identify a dose on the plateau of the effect curve.
Pharmacokinetics	Correlate behavioral effects with plasma and/or brain concentrations of (-)-GSK598809.
Experimental Design	Ensure the behavioral paradigm is well-validated and includes appropriate controls. Counterbalance treatment groups across testing times and apparatus.
Environment	Maintain a consistent and controlled experimental environment.

Quantitative Data Summary

The following tables summarize key quantitative data for (-)-GSK598809 from published studies.

Table 1: In Vitro Binding Affinity of (-)-GSK598809

Receptor	Binding Affinity (Ki)	Species	Assay Type
Dopamine D3	6.2 nM	Human	Radioligand Binding
Dopamine D2	740 nM	Human	Radioligand Binding

Table 2: Pharmacokinetic Parameters of (-)-GSK598809 in Dogs (Oral Administration)

Dose	Tmax (hours)	Cmax (ng/mL)	AUC (ng*h/mL)
3 mg/kg	0.25 - 1	~300 - 500	~1500 - 2500
9 mg/kg	0.5 - 1	~1000 - 1500	~5000 - 7000

Note: These are approximate values derived from published data and may vary between studies.[1]

Experimental Protocols

Dopamine D3 Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of (-)-GSK598809 for the human dopamine D3 receptor.

Materials:

• Cell membranes prepared from a cell line stably expressing the human dopamine D3 receptor.

• Radioligand: [³H]-Spiperone or another suitable D3 receptor radioligand.

• Non-specific binding control: 10 µM Haloperidol or another suitable D3 antagonist.

• Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4.

• (-)-GSK598809 stock solution in DMSO.

• 96-well plates, glass fiber filter mats, and a cell harvester.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare serial dilutions of (-)-GSK598809 in binding buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of binding buffer (for total binding) or 10 µM Haloperidol (for non-specific binding) or the desired concentration of (-)-GSK598809.

  • 150 µL of the D3 receptor membrane preparation (typically 5-20 µg of protein).

  • 50 µL of [³H]-Spiperone at a concentration close to its Kd.

• Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

• Terminate the reaction by rapid filtration through the glass fiber filter mats using a cell harvester.

• Wash the filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Dry the filter mats and place them in scintillation vials with scintillation fluid.

• Quantify radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of (-)-GSK598809 to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation.

Conditioned Place Preference (CPP) Protocol

This protocol outlines a procedure to assess the effect of (-)-GSK598809 on the rewarding properties of a substance of abuse in rodents.

Apparatus:

• A three-chamber CPP apparatus with distinct visual and tactile cues in the two outer chambers.

Procedure:

• Pre-Conditioning (Baseline Preference):

  • For 3 days, allow the animals to freely explore all three chambers for 15 minutes.

  • On the third day, record the time spent in each of the two outer chambers to establish baseline preference.

• Conditioning (4-8 days):

  • On alternating days, administer the substance of abuse and confine the animal to one of the outer chambers for 30 minutes.

  • On the other days, administer the vehicle and confine the animal to the opposite outer chamber for 30 minutes.

  • To test the effect of (-)-GSK598809, administer it at a predetermined time before the substance of abuse or vehicle.

• Post-Conditioning (Test Day):

  • Place the animal in the central chamber with free access to all chambers.

  • Record the time spent in each of the outer chambers for 15 minutes.

  • An increase in time spent in the drug-paired chamber compared to baseline indicates a conditioned place preference.

Visualizations

Dopamine D3 Receptor Signaling Pathway

Caption: Dopamine D3 receptor signaling and inhibition by (-)-GSK598809.

Experimental Workflow for In Vitro Assay Troubleshooting

Caption: A logical workflow for troubleshooting in vitro assay variability.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

(-)-GSK598809 half-life and dosing schedule optimization

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments with the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (-)-GSK598809?

(-)-GSK598809 is a selective antagonist of the dopamine D3 receptor (D3R).[1] The D3R is a G protein-coupled receptor (GPCR) that primarily couples to the inhibitory Gαi/o signaling pathway.[2] Blockade of this receptor by (-)-GSK598809 inhibits the downstream signaling cascade that is typically initiated by dopamine.

Q2: What is the half-life of (-)-GSK598809?

The pharmacokinetic properties of (-)-GSK598809 vary between species. In humans, a single oral dose of 175 mg resulted in a plasma half-life of approximately 20 hours.[3] In dogs, the half-life after oral administration is approximately 6 hours.[1]

Q3: What is a recommended starting dose for in vivo preclinical studies?

Dose selection is highly dependent on the animal model and experimental goals. In a study with conscious, freely-moving dogs, oral doses of 3 mg/kg and 9 mg/kg were used.[1] The 3 mg/kg dose in dogs was chosen to provide exposure similar to a 60 mg/day dose in humans.[1] For novel preclinical studies, a dose-range finding study is recommended to determine the maximum tolerated dose (MTD) and optimal effective dose.[4]

Q4: How should I prepare (-)-GSK598809 for in vitro and in vivo experiments?

For in vitro experiments, (-)-GSK598809 is typically dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.[5] It is crucial to determine the aqueous solubility in your specific experimental buffer to avoid precipitation. For in vivo oral administration, as in the dog studies, (-)-GSK598809 was formulated for oral gavage, though the exact vehicle is not publicly specified.[1] The formulation should be compatible with the chosen route of administration and animal model.

Q5: What are the known side effects or safety concerns associated with (-)-GSK598809?

In human clinical trials, reported adverse effects at a 175 mg dose included headache, dizziness, and somnolence.[3] Preclinical studies in dogs revealed that (-)-GSK598809 can potentiate the hypertensive effects of cocaine.[1][6] At higher doses, it was also observed to increase mean arterial blood pressure and heart rate.[1]

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of (-)-GSK598809

Species	Dose	Route of Administration	Half-life (t½)	Peak Plasma Concentration (Tmax)	Reference
Human	175 mg	Oral	~20 hours	2-3 hours	[3]
Dog	3 mg/kg, 9 mg/kg	Oral	~6 hours	15-60 minutes	[1]

Experimental Protocols

In Vitro: Dopamine D3 Receptor Binding Assay (Representative Protocol)

This protocol is a general representation for a competitive radioligand binding assay to determine the affinity of (-)-GSK598809 for the D3 receptor.

Materials:

• Cell membranes prepared from a cell line stably expressing the human dopamine D3 receptor.

• Radioligand (e.g., [³H]-Spiperone or [³H]-Methylspiperone).

• (-)-GSK598809.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, and 1 mM MgCl₂).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Unlabeled dopamine or a known D3 antagonist for determining non-specific binding.

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

Procedure:

• Prepare serial dilutions of (-)-GSK598809 in the binding buffer.

• In a 96-well plate, add the cell membranes, radioligand at a concentration near its Kd, and either the binding buffer (for total binding), a saturating concentration of unlabeled dopamine (for non-specific binding), or the serial dilutions of (-)-GSK598809.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium (e.g., 60-90 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and perform non-linear regression analysis to determine the IC₅₀ of (-)-GSK598809, which can then be converted to a Ki value.

In Vivo: Pharmacokinetic Study in Dogs (Adapted from Appel et al., 2015)

Animal Model:

• Beagle dogs.

Dosing:

• Administer (-)-GSK598809 orally via gavage at desired dose levels (e.g., 3 mg/kg and 9 mg/kg).[1]

Blood Sampling:

• Collect blood samples via jugular venipuncture at multiple time points post-dosing (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 12, and 24 hours).[1]

Plasma Analysis:

• Process the blood samples to obtain plasma.

• Analyze the plasma concentrations of (-)-GSK598809 using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1]

Pharmacokinetic Analysis:

• Use the plasma concentration-time data to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Troubleshooting Guides

Issue 1: Inconsistent or Low Signal in In Vitro Receptor Binding Assays

• Question: My specific binding signal is low or highly variable. What could be the cause?

• Answer:

  • Inactive Radioligand: Ensure the radioligand has not degraded. Check the expiration date and storage conditions.

  • Suboptimal Assay Buffer: The pH and ionic strength of the binding buffer are critical. Verify the buffer composition and pH.[7]

  • Insufficient Incubation Time: The binding reaction may not have reached equilibrium. Optimize the incubation time.

  • High Non-Specific Binding: If total binding is high but specific binding is low, the concentration of the radioligand might be too high, leading to binding at non-receptor sites. Use a radioligand concentration at or below its Kd.[7]

Issue 2: Unexpected In Vivo Efficacy or Toxicity

• Question: My in vivo results with (-)-GSK598809 are not as expected. How can I troubleshoot this?

• Answer:

  • Suboptimal Dose: The administered dose may be too low to achieve sufficient receptor occupancy or too high, causing off-target effects or toxicity. A dose-response study is recommended to identify the optimal therapeutic window.[4]

  • Poor Bioavailability: If using a novel formulation, the compound may not be adequately absorbed. Consider evaluating different vehicles or routes of administration.

  • Metabolic Instability: The compound may be rapidly metabolized in the chosen animal model. Pharmacokinetic studies are essential to understand the exposure profile.

  • Vehicle Effects: The vehicle used to dissolve or suspend (-)-GSK598809 could have its own biological effects. Always include a vehicle-only control group.

Issue 3: Solubility Problems in In Vitro Assays

• Question: I am observing precipitation of (-)-GSK598809 in my aqueous assay buffer. How can I address this?

• Answer:

  • Determine Aqueous Solubility: Empirically determine the kinetic solubility of (-)-GSK598809 in your specific assay buffer.[8][9]

  • Optimize DMSO Concentration: While DMSO is a common solvent for stock solutions, its final concentration in the assay should be kept low (typically <0.5%) to avoid solvent effects and compound precipitation.

  • Use of Solubilizing Agents: In some cases, non-ionic detergents or other solubilizing agents can be included in the assay buffer, but their potential effects on the assay must be validated.

Visualizations

Caption: Dopamine D3 Receptor Signaling Pathway.

Caption: In Vivo Dosing Schedule Optimization Workflow.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation-Induced Conformational Changes of Dopamine D3 Receptor Promote the Formation of the Internal Water Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Navigating the Blood-Brain Barrier: A Technical Guide to (-)-GSK598809

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance regarding the potential of the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809, to cross the blood-brain barrier (BBB). The following content, presented in a question-and-answer format, addresses common queries and potential experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Does (-)-GSK598809 cross the blood-brain barrier?

A1: Yes, extensive preclinical and clinical evidence demonstrates that (-)-GSK598809 effectively crosses the blood-brain barrier and engages its intended target, the dopamine D3 receptor (D3R), within the central nervous system (CNS). In vivo studies in rats, baboons, and humans have confirmed significant brain D3R occupancy following systemic administration of the compound.[1][2]

Q2: What is the primary mechanism of action of (-)-GSK598809 in the brain?

A2: (-)-GSK598809 acts as a selective antagonist at dopamine D3 receptors. These receptors are predominantly expressed in brain regions associated with reward, motivation, and cognition, such as the ventral striatum, substantia nigra, and islands of Calleja. By blocking the D3 receptor, (-)-GSK598809 is hypothesized to modulate dopaminergic signaling pathways implicated in substance use disorders.

Q3: What quantitative data is available to demonstrate the CNS penetration of (-)-GSK598809?

A3: The primary quantitative evidence for the CNS penetration of (-)-GSK598809 comes from receptor occupancy studies. These studies have established a clear relationship between the concentration of the drug in the plasma and the degree to which it binds to D3 receptors in the brain. While direct brain-to-plasma concentration ratios (Kp,uu) are not publicly available, the receptor occupancy data provide robust evidence of target engagement in the CNS.

Quantitative Data Summary

The following tables summarize the key pharmacokinetic and receptor occupancy data for (-)-GSK598809.

Table 1: Pharmacokinetic Parameters of (-)-GSK598809

Species	Dose	Route	Tmax (hours)	t½ (hours)
Human	175 mg	Oral	2-3	~20
Dog	3 mg/kg	Oral	0.7	5.7
Dog	9 mg/kg	Oral	0.6	5.9

Data compiled from te Beek et al., 2012 and Appel et al., 2015.[3][4]

Table 2: Brain Dopamine D3 Receptor Occupancy of (-)-GSK598809

Species	Method	Parameter	Value
Rat	Ex vivo Autoradiography	OCt,blood50	15 ng/mL
Rat	Ex vivo Autoradiography	OCt,brain50	47 ng/g
Baboon	In vivo PET	ECt,plasma50	36 ng/mL
Human	In vivo PET	OCt,plasma50	66 ng/mL

OCt,blood50/OCt,brain50/OCt,plasma50: Unbound concentration in blood/brain/plasma required for 50% receptor occupancy. Data from Mugnaini et al., 2012.

Experimental Protocols and Troubleshooting

This section provides an overview of the key experimental methodologies used to assess the BBB penetration of (-)-GSK598809 and offers guidance on potential troubleshooting.

In Vivo Brain Receptor Occupancy Assessment using PET

Methodology:

Positron Emission Tomography (PET) is a non-invasive imaging technique used to quantify receptor occupancy in the living brain. For (-)-GSK598809, this was achieved using the D3-preferring radioligand [11C]-(+)-PHNO.

• Baseline Scan: A baseline PET scan is conducted with [11C]-(+)-PHNO to determine the initial density of available D3 receptors.

• Drug Administration: (-)-GSK598809 is administered to the subject.

• Post-Dose Scan: A second PET scan with [11C]-(+)-PHNO is performed after a sufficient time for drug distribution.

• Data Analysis: The reduction in [11C]-(+)-PHNO binding in D3-rich brain regions (e.g., substantia nigra, globus pallidus) after (-)-GSK598809 administration is quantified to determine the percentage of receptor occupancy.[1]

• Pharmacokinetic Sampling: Blood samples are collected throughout the study to measure the plasma concentration of (-)-GSK598809 and establish a pharmacokinetic/pharmacodynamic (PK/PD) relationship.

Troubleshooting:

• Issue: Low or variable receptor occupancy.

  • Potential Cause: Inadequate dose of (-)-GSK598809, incorrect timing of the post-dose scan, or issues with radioligand synthesis and administration.

  • Solution: Ensure dose calculations are accurate and that the post-dose scan is timed to coincide with peak plasma concentrations of (-)-GSK598809. Verify the quality and specific activity of the radioligand.

• Issue: Difficulty in distinguishing D2 and D3 receptor binding.

  • Potential Cause: The radioligand has affinity for both D2 and D3 receptors.

  • Solution: Utilize brain regions with differential expression of D2 and D3 receptors for analysis. For example, the substantia nigra is enriched in D3 receptors, while the dorsal striatum is predominantly D2.[1]

Ex Vivo Brain Receptor Occupancy Assessment using Autoradiography

Methodology:

This technique is used in preclinical animal models to determine brain receptor occupancy.

• Drug Administration: Animals (e.g., rats) are administered various doses of (-)-GSK598809.

• Tissue Collection: At a predetermined time point, animals are euthanized, and their brains are rapidly removed and frozen.

• Brain Sectioning: The frozen brains are sliced into thin sections.

• Radioligand Incubation: The brain sections are incubated with a radiolabeled D3 receptor ligand (e.g., [125I]7OH-PIPAT).

• Imaging: The sections are exposed to a phosphor imaging plate or film to visualize the distribution and density of radioligand binding.

• Quantification: The reduction in radioligand binding in the brains of drug-treated animals compared to vehicle-treated controls is quantified to determine receptor occupancy.

Troubleshooting:

• Issue: High background signal.

  • Potential Cause: Inadequate washing of the brain sections after radioligand incubation or non-specific binding of the radioligand.

  • Solution: Optimize the washing protocol to remove unbound radioligand. Include a non-specific binding control by co-incubating some sections with a high concentration of a non-radiolabeled D3 antagonist.

• Issue: Inconsistent results across animals.

  • Potential Cause: Variability in drug absorption or metabolism.

  • Solution: Ensure consistent drug formulation and administration. Collect blood samples at the time of euthanasia to correlate plasma drug concentrations with brain receptor occupancy.

Visualizations

The following diagrams illustrate the signaling pathway of (-)-GSK598809 and a typical experimental workflow for assessing its BBB penetration.

Caption: Signaling pathway of (-)-GSK598809 at the dopamine D3 receptor.

Caption: Experimental workflow for assessing the BBB potential of a CNS drug candidate.

References

• 1. innpharmacotherapy.com [innpharmacotherapy.com]
• 2. Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]

(-)-GSK598809 toxicity and safety pharmacology

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (-)-GSK598809.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (-)-GSK598809?

A1: (-)-GSK598809 is a selective antagonist of the dopamine (B1211576) D3 receptor (D3R).[1][2][3] The D3R is understood to function as an autoreceptor that modulates the synthesis and release of dopamine.[4] By blocking these autoreceptors, (-)-GSK598809 may lead to an increase in extracellular dopamine levels.[4]

Q2: What are the known adverse effects of (-)-GSK598809 in human subjects?

A2: In clinical studies with healthy volunteers, the most commonly reported adverse effects of (-)-GSK598809 include headache, dizziness, and somnolence.[5] Additionally, administration of (-)-GSK598809 has been associated with an elevation in serum prolactin levels and a minor decrease in adaptive tracking performance.[5]

Q3: Are there any significant cardiovascular safety concerns with (-)-GSK598809?

A3: Yes, preclinical studies have identified a significant cardiovascular safety concern. In a study involving conscious, freely-moving dogs, (-)-GSK598809 was found to potentiate the hypertensive effects of cocaine.[1][3][6] This interaction suggests a potential for unacceptable cardiovascular risks in individuals who might use cocaine while undergoing treatment with a D3 receptor antagonist.[1][3][6] The clinical development of (-)-GSK598809 was halted due to these findings.[2]

Q4: What is the pharmacokinetic profile of (-)-GSK598809 in humans?

A4: Following a single oral dose of 175 mg in healthy volunteers, the plasma concentration of (-)-GSK598809 reaches its maximum (Cmax) between 2 to 3 hours post-dose. The compound has a half-life of approximately 20 hours.[5]

Q5: How does (-)-GSK598809 interact with alcohol?

A5: Co-administration of a single 175 mg oral dose of (-)-GSK598809 with an intravenous infusion of alcohol in healthy volunteers was found to be generally well-tolerated.[5] While the pharmacokinetics of alcohol were not affected, the Cmax of (-)-GSK598809 was decreased by 9% and its AUC was increased by 15%.[5] The central nervous system effects of the combination were mostly additive.[5]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Unexpected Cardiovascular Effects (e.g., hypertension) in Preclinical Models	Interaction with other administered compounds (e.g., stimulants).	Review the experimental protocol for any concomitant medications. Be aware that (-)-GSK598809 can potentiate the hypertensive effects of cocaine.[1][3][6]
Variability in Behavioral Readouts in Animal Studies	Differences in D3 receptor expression or sensitivity across subjects or species.	Ensure consistent genetic backgrounds of animal models. Consider potential species-specific differences in dopamine system regulation.
Higher than Expected Plasma Concentrations in Pharmacokinetic Studies	Potential interaction with co-administered substances affecting metabolism.	When co-administered with alcohol, the AUC of (-)-GSK598809 was observed to increase by 15%.[5] Review for other potential metabolic inhibitors.
Subjects Report Drowsiness or Dizziness in Clinical Studies	Known central nervous system side effects of (-)-GSK598809.	These are documented adverse effects.[5] Monitor subjects closely and consider dose adjustments if clinically warranted.

Quantitative Toxicity and Safety Pharmacology Data

Table 1: Summary of Preclinical Cardiovascular Safety Findings in Dogs

Parameter	Vehicle + Cocaine	3 mg/kg (-)-GSK598809 + Cocaine	9 mg/kg (-)-GSK598809 + Cocaine
Change in Mean Arterial Pressure (mmHg) with 1.7 mg/kg Cocaine	Data not provided	Statistically significant increase compared to vehicle + cocaine[1]	Not statistically significant increase compared to vehicle + cocaine[1]
Change in Mean Arterial Pressure (mmHg) with 5.6 mg/kg Cocaine	Data not provided	Statistically significant increase compared to vehicle + cocaine[1]	Data not provided
Heart Rate	Increased by cocaine	GSK598809 at 9 mg/kg increased heart rate[1]	GSK598809 at 9 mg/kg consistently increased heart rate across sessions[1]

Table 2: Summary of Human Safety and Pharmacokinetic Data

Parameter	Value	Conditions
Common Adverse Effects	Headache, Dizziness, Somnolence[5]	Single 175 mg oral dose in healthy volunteers[5]
Effect on Prolactin	Elevation in serum prolactin[5]	Single 175 mg oral dose in healthy volunteers[5]
Time to Maximum Plasma Concentration (Tmax)	2-3 hours[5]	Single 175 mg oral dose in healthy volunteers[5]
Plasma Half-life (t1/2)	~20 hours[5]	Single 175 mg oral dose in healthy volunteers[5]
Interaction with Alcohol (AUC of (-)-GSK598809)	15% increase[5]	Co-administration with intravenous alcohol infusion[5]
Interaction with Alcohol (Cmax of (-)-GSK598809)	9% decrease[5]	Co-administration with intravenous alcohol infusion[5]

Experimental Protocols

Preclinical Cardiovascular Safety Study in Dogs

• Objective: To assess the interaction between (-)-GSK598809 and cocaine on hemodynamics and cardiac function.[1]

• Subjects: Male beagle dogs.[1]

• Instrumentation: Surgical implantation of a telemetry transmitter for monitoring cardiovascular parameters and a vascular access port for intravenous drug administration.[1]

• Study Design: A crossover design where dogs received different combinations of (-)-GSK598809 (or vehicle) and cocaine (or vehicle) at weekly intervals.[2]

• Drug Administration:

  • (-)-GSK598809 was administered orally by gavage at doses of 3 mg/kg and 9 mg/kg.[1]

  • Cocaine was administered intravenously at doses of 0.56 mg/kg and 1.7 mg/kg, 45 minutes after the administration of (-)-GSK598809.[2]

• Data Collection: Hemodynamic parameters, including blood pressure and heart rate, were continuously monitored.[1]

• Endpoint: The primary endpoint was the change in mean arterial blood pressure.[1]

Human Interaction Study with Alcohol

• Objective: To investigate the potential interactions between (-)-GSK598809 and ethanol (B145695) on the central nervous system and pharmacokinetics.[5]

• Subjects: Healthy male and female volunteers.[5]

• Study Design: A randomized, double-blind, placebo-controlled, crossover study.[5]

• Treatments: Subjects received four different treatment combinations in separate study periods:

  • (-)-GSK598809 (175 mg, oral) + Alcohol (intravenous infusion)

  • Placebo + Alcohol (intravenous infusion)

  • (-)-GSK598809 (175 mg, oral) + Placebo infusion

  • Placebo + Placebo infusion

• Assessments:

  • Pharmacokinetics: Plasma concentrations of (-)-GSK598809 and alcohol were measured.[5]

  • Pharmacodynamics (CNS effects): A battery of tests was used, including eye movement analysis, adaptive tracking, visual analogue scales for subjective effects, body sway, and a verbal visual learning test.[5]

  • Safety: Adverse events were recorded, and serum prolactin levels were measured.[5]

Visualizations

Caption: Dopamine D3 autoreceptor signaling pathway and the antagonistic action of (-)-GSK598809.

Caption: Workflow for the preclinical cardiovascular safety assessment of (-)-GSK598809 in dogs.

References

• 1. Pharmacokinetics and central nervous system effects of the novel dopamine D3 receptor antagonist GSK598809 and intravenous alcohol infusion at pseudo-steady state. | CHDR [chdr.nl]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. stage.webhealthnetwork.com [stage.webhealthnetwork.com]

Reference Data & Comparative Studies

(-)-GSK598809 vs SB-277011A selectivity and potency

An Objective Comparison of (-)-GSK598809 and SB-277011A for Dopamine (B1211576) D3 Receptor Research

In the landscape of neuropharmacology, the dopamine D3 receptor (D3R) has emerged as a significant target for therapeutic intervention in a range of neurological and psychiatric disorders, including substance use disorder, schizophrenia, and Parkinson's disease.[1][2] The development of selective antagonists for the D3R is a critical area of research, aimed at modulating dopaminergic pathways while minimizing off-target effects, particularly at the closely related D2 receptor. This guide provides a detailed comparison of two prominent D3R antagonists: (-)-GSK598809 and SB-277011A, focusing on their selectivity and potency profiles, supported by experimental data.

Overview of the Compounds

(-)-GSK598809 is a selective dopamine D3 receptor antagonist that has been evaluated in clinical trials for its potential to treat addiction.[3][4] It is recognized for its high affinity and selectivity for the D3 receptor.[2]

SB-277011A is another potent and highly selective D3 receptor antagonist that has been extensively used as a research tool to probe the function of the D3 receptor.[5][6] It demonstrates high affinity for human and rat D3 receptors with significant selectivity over D2 receptors and numerous other receptor types.[5][7][8]

Comparative Analysis: Potency and Selectivity

The efficacy of a D3R antagonist is determined by its potency (the concentration required to produce a desired effect) and its selectivity (the ability to bind to the intended target, D3R, over other receptors, especially D2R). The following tables summarize the binding affinity and functional potency data for both compounds based on published experimental findings.

Table 1: Comparative Binding Affinity for Dopamine Receptors

Compound	Receptor	Species	Binding Affinity (Ki)	Binding Affinity (pKi)	Source
(-)-GSK598809	D3	Human	0.90 nM	-	[2]
SB-277011A	D3	Human	-	7.95	[5][7]
SB-277011A	D3	Rat	-	7.97	[7][8]
SB-277011A	D2	Human	-	<6.0	[5]
SB-277011A	D2	Rat	-	-

Ki (Inhibition Constant): A measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity. pKi is the negative logarithm of the Ki.

Table 2: Comparative Functional Potency and Selectivity

Compound	Assay Type	Receptor	Species	Functional Potency (pKb)	Selectivity (D3 vs. D2)	Source
SB-277011A	Microphysiometer	D3	Human	8.3	~80-fold	[5][9]
SB-277011A	Radioligand Binding	D3 vs D2	Human	-	~100-fold to 120-fold	[5][8][10]
SB-277011A	Radioligand Binding	D3 vs D2	Rat	-	~80-fold	[7][8]
(-)-GSK598809	Radioligand Binding	D3 vs D2	-	-	>150-fold	[2]

pKb (Antagonist Equilibrium Dissociation Constant): The negative logarithm of the equilibrium dissociation constant for an antagonist. A higher pKb indicates greater antagonist potency.

Based on the available data, both (-)-GSK598809 and SB-277011A are highly potent D3 receptor antagonists. (-)-GSK598809 demonstrates a Ki of 0.90 nM and a selectivity of over 150-fold for the D3 receptor compared to other dopamine receptor subtypes.[2] SB-277011A exhibits a high binding affinity with a pKi of 7.95 for human D3 receptors and demonstrates a selectivity of 80- to 100-fold over the D2 receptor in radioligand binding experiments.[5] In functional assays, SB-277011A antagonized the effects of the agonist quinpirole (B1680403) with a pKb of 8.3 and showed an 80-fold selectivity over D2 receptors.[5][9]

Dopamine D3 Receptor Signaling Pathway

Dopamine D3 receptors are members of the D2-like family of G-protein coupled receptors (GPCRs).[11] Their primary signaling mechanism involves coupling to inhibitory G-proteins (Gαi/o).[11][12] Activation of the D3 receptor by an agonist leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).[13][14] This pathway is central to the modulatory effects of D3R on neuronal excitability and neurotransmitter release.

Caption: Dopamine D3 Receptor Gαi/o-Coupled Signaling Pathway.

Experimental Methodologies

The characterization of compounds like (-)-GSK598809 and SB-277011A relies on standardized in vitro assays. Below are representative protocols for determining binding affinity and functional potency.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

1. Membrane Preparation:

• Cells stably expressing the human dopamine D3 or D2 receptor are harvested.

• The cells are homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).[15]

• The homogenate is centrifuged at high speed, and the resulting pellet containing the cell membranes is resuspended in a fresh buffer.[15] Protein concentration is determined using a standard method like the Bradford assay.

2. Binding Reaction:

• The assay is conducted in 96-well plates.

• Each well contains the receptor membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-Spiperone), and varying concentrations of the unlabeled test compound (e.g., SB-277011A).[16]

• Non-specific binding is determined in parallel incubations that include a high concentration of a non-radiolabeled antagonist (e.g., 1 µM Haloperidol) to saturate all specific binding sites.[16]

• The plates are incubated at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

3. Filtration and Counting:

• The reaction is terminated by rapid filtration through glass fiber filters (e.g., GF/B) using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[15]

• The filters are washed multiple times with ice-cold buffer to remove any remaining unbound radioligand.

• The filters are placed in scintillation vials with a scintillation cocktail, and the radioactivity is quantified using a liquid scintillation counter.[15]

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

• The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Caption: Workflow for a Competitive Radioligand Binding Assay.

Functional Assay (cAMP Inhibition)

This assay measures the functional potency (pKb) of an antagonist by quantifying its ability to reverse the agonist-induced inhibition of cAMP production.

1. Cell Culture and Plating:

• CHO or HEK293 cells stably expressing the D3 receptor are cultured and seeded into 96- or 384-well plates.

2. Compound Incubation:

• Cells are first pre-incubated with varying concentrations of the antagonist (e.g., SB-277011A) for a specific time.

• Next, a fixed concentration of an adenylyl cyclase stimulator (e.g., Forskolin) and a fixed concentration of a D3 agonist (e.g., Quinpirole) are added to all wells (except controls).[13] The agonist will inhibit the forskolin-stimulated cAMP production.

3. Cell Lysis and cAMP Measurement:

• After incubation, the cells are lysed.

• The intracellular cAMP level is measured using a detection kit, often based on competitive immunoassay principles like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

4. Data Analysis:

• The ability of the antagonist to reverse the agonist-induced inhibition of cAMP production is plotted against the antagonist concentration.

• The IC50 value is determined from the resulting dose-response curve.

• The antagonist's equilibrium dissociation constant (Kb) is calculated using the Schild equation, and this is often expressed as the pKb.

Conclusion

Both (-)-GSK598809 and SB-277011A are highly valuable tools for investigating the role of the dopamine D3 receptor. Data indicates that both compounds are potent antagonists with high selectivity for D3 over D2 receptors. (-)-GSK598809 may possess a slightly higher selectivity margin (>150-fold) compared to the reported values for SB-277011A (~80-120-fold).[2][5] The choice between these compounds for a particular study may depend on factors such as the specific experimental system (human vs. rodent), desired in vivo properties, and commercial availability. The experimental protocols and pathway diagrams provided in this guide offer a foundational framework for the continued investigation of these and other D3R-targeting compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological actions of a novel, high-affinity, and selective human dopamine D(3) receptor antagonist, SB-277011-A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The selective dopamine D3 receptor antagonists SB-277011A and NGB 2904 and the putative partial D3 receptor agonistBP-897 attenuate methamphetamine-enhanced brain stimulation reward in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective D3 Receptor Antagonist SB-277011-A Potentiates the Effect of Cocaine on Extracellular Dopamine in the Nucleus Accumbens: a Dual Core-Shell Voltammetry Study in Anesthetized Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dopamine D3 receptor antagonist SB-277011A inhibits methamphetamine self-administration and methamphetamine-induced reinstatement of drug-seeking in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 12. mdpi.com [mdpi.com]
• 13. Two intracellular signaling pathways for the dopamine D3 receptor: opposite and synergistic interactions with cyclic AMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Signaling mechanisms of the D3 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells - PMC [pmc.ncbi.nlm.nih.gov]

A Mechanistic Showdown: (-)-GSK598809 vs. Cariprazine

A Comparative Guide for Researchers in Neuropharmacology and Drug Development

In the landscape of psychopharmacology, particularly in the pursuit of novel treatments for neuropsychiatric disorders, a nuanced understanding of a compound's mechanism of action is paramount. This guide provides an objective, data-driven comparison of two noteworthy compounds: (-)-GSK598809, a selective dopamine (B1211576) D3 receptor antagonist, and cariprazine (B1246890), a clinically approved atypical antipsychotic with a complex pharmacodynamic profile. This analysis is tailored for researchers, scientists, and drug development professionals, offering a detailed examination of their respective interactions with key CNS receptors and the downstream signaling implications.

At a Glance: Key Mechanistic Differences

Feature	(-)-GSK598809	Cariprazine
Primary Target	Dopamine D3 Receptor	Dopamine D3 and D2 Receptors
Primary Mechanism	Selective Antagonist	Partial Agonist
D3 vs. D2 Selectivity	Highly D3-selective (~120-fold)	D3-preferring (~8-fold)
Serotonergic Activity	Not a primary target	Significant activity at 5-HT1A (partial agonist) and 5-HT2A/2B (antagonist) receptors
Clinical Status	Investigational	Approved for schizophrenia, bipolar disorder, and major depressive disorder

Quantitative Comparison of Receptor Binding Affinities

The binding affinity of a ligand for its receptor, quantified by the inhibition constant (Ki), is a critical determinant of its potency. The following table summarizes the in vitro binding affinities of (-)-GSK598809 and cariprazine for key dopamine and serotonin (B10506) receptors.

Receptor Target	(-)-GSK598809 Ki (nM)	Cariprazine Ki (nM)	Reference
Dopamine D3	6.2	0.085	[1]
Dopamine D2	740	0.49 (D2L), 0.69 (D2S)	[1][2]
Serotonin 5-HT1A	Not reported as a primary target	2.6	[2]
Serotonin 5-HT2A	Not reported as a primary target	18.8	[2]
Serotonin 5-HT2B	Not reported as a primary target	0.58	[2]
Histamine H1	Not reported as a primary target	23.2	[2]

Note: Ki values are compiled from various sources and may differ slightly based on experimental conditions. Direct comparison between studies should be made with caution.

Functional Activity Profile

Beyond binding affinity, the functional activity of a compound—whether it activates (agonism), blocks (antagonism), or partially activates (partial agonism) a receptor—defines its pharmacological effect.

(-)-GSK598809 is consistently characterized as a selective dopamine D3 receptor antagonist .[1] This means it binds to the D3 receptor and prevents dopamine from binding and eliciting a cellular response. Its high selectivity for the D3 receptor over the D2 receptor is a key feature, which has been explored for its potential therapeutic benefits in substance use disorders with a reduced risk of the motor side effects associated with D2 receptor antagonism.[1]

Cariprazine , in contrast, possesses a more complex profile as a dopamine D3/D2 receptor partial agonist with a preference for the D3 receptor.[2][3] As a partial agonist, cariprazine can act as either a functional agonist or antagonist depending on the endogenous dopamine levels.[2] In a hyperdopaminergic state (as hypothesized in psychosis), it acts as a functional antagonist, while in a hypodopaminergic state, it exhibits functional agonist activity.[2] Furthermore, cariprazine is a partial agonist at serotonin 5-HT1A receptors and an antagonist at 5-HT2A and 5-HT2B receptors .[2][3] This multi-target engagement is believed to contribute to its broad efficacy in treating not only the positive symptoms of schizophrenia but also the negative and cognitive symptoms, as well as mood disorders.[4]

Signaling Pathways and Experimental Workflows

The distinct mechanisms of (-)-GSK598809 and cariprazine translate to different effects on downstream signaling pathways. The following diagrams, rendered in DOT language, illustrate these differences and the general workflows for their characterization.

Caption: Comparative signaling pathways of (-)-GSK598809 and cariprazine.

Caption: General experimental workflow for compound characterization.

Experimental Protocols

A detailed understanding of the methodologies used to generate the comparative data is essential for critical evaluation. Below are representative protocols for key in vitro assays.

Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor.

Materials:

• Membranes: Prepared from cell lines (e.g., CHO or HEK293) stably expressing the human dopamine D2 or D3 receptor.

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]-methylspiperone for D2/D3 receptors).

• Test Compounds: (-)-GSK598809 and cariprazine.

• Non-specific Binding Control: A high concentration of a known, non-radiolabeled ligand (e.g., haloperidol).

• Assay Buffer: Typically a Tris-based buffer with physiological salts.

• Filtration Apparatus: To separate bound from free radioligand.

• Scintillation Counter: To measure radioactivity.

Protocol:

• Membrane Preparation: Homogenize cells expressing the receptor of interest and prepare a crude membrane fraction through centrifugation.

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membranes + radioligand + assay buffer.

  • Non-specific Binding: Membranes + radioligand + non-specific binding control.

  • Competitive Binding: Membranes + radioligand + serial dilutions of the test compound.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to trap the membranes with bound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation.

cAMP Functional Assay

Objective: To determine the functional potency (EC50/IC50) and efficacy (Emax) of a compound by measuring its effect on intracellular cyclic AMP (cAMP) levels.

Materials:

• Cell Line: A cell line (e.g., CHO or HEK293) expressing the target G-protein coupled receptor (e.g., D2 or D3, which are Gi-coupled).

• Stimulating Agent: Forskolin (to stimulate adenylyl cyclase and increase basal cAMP levels).

• Test Compounds: (-)-GSK598809 and cariprazine.

• cAMP Detection Kit: A commercially available kit (e.g., HTRF, ELISA).

Protocol:

• Cell Culture: Culture cells to an appropriate confluency and seed them in 96- or 384-well plates.

• Assay Setup:

  • For Agonist/Partial Agonist (Cariprazine): Add serial dilutions of cariprazine to the cells in the presence of a fixed concentration of forskolin.

  • For Antagonist ((-)-GSK598809): Pre-incubate the cells with serial dilutions of (-)-GSK598809, then add a fixed concentration of a known agonist (e.g., dopamine) and forskolin.

• Incubation: Incubate the plate to allow for changes in intracellular cAMP levels.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the cAMP concentration using the chosen detection kit.

• Data Analysis: Generate dose-response curves and calculate EC50 (for agonists/partial agonists) or IC50 (for antagonists) and Emax values using non-linear regression.

Conclusion

(-)-GSK598809 and cariprazine represent two distinct approaches to modulating the dopamine D3 receptor. (-)-GSK598809 embodies a highly selective antagonist strategy, offering a focused mechanism with the potential for a favorable side effect profile concerning D2-mediated effects. Cariprazine, on the other hand, exemplifies a multi-target approach, combining D3-preferring D3/D2 partial agonism with significant activity at key serotonin receptors. This broader pharmacodynamic profile likely contributes to its wide spectrum of clinical efficacy.

For the research and drug development professional, the choice between a highly selective versus a multi-target compound depends on the specific therapeutic indication and the desired clinical outcomes. The data and methodologies presented in this guide provide a foundational framework for understanding the nuanced differences between these two compounds and for designing future experiments to further elucidate their therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Current Perspectives on Selective Dopamine D3 Receptor Antagonists/Partial Agonists as Pharmacotherapeutics for Opioid and Psychostimulant Use Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Investigation of the binding and functional properties of extended length D3 dopamine receptor-selective antagonists - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Dopamine D3 Receptor Antagonists: (-)-GSK598809 Versus the Newer R-VK4-40

For researchers, scientists, and drug development professionals, this guide provides a detailed, data-driven comparison of the established D3 receptor antagonist, (-)-GSK598809, and a more recent entrant, R-VK4-40. This document synthesizes key preclinical data to highlight the evolution of D3 receptor antagonists, with a focus on potency, selectivity, and safety profiles.

The dopamine (B1211576) D3 receptor has emerged as a significant target for therapeutic intervention in a range of neuropsychiatric disorders, including substance use disorders. The development of selective antagonists for this receptor has been a key focus of medicinal chemistry efforts. This guide compares (-)-GSK598809, a compound that reached early clinical development, with R-VK4-40, a newer, highly selective antagonist, to illustrate the advancements in the field.

Quantitative Data Comparison

The following table summarizes the in vitro pharmacological data for (-)-GSK598809 and R-VK4-40, providing a clear comparison of their binding affinities and functional potencies at the dopamine D2 and D3 receptors.

Compound	Target Receptor	Binding Affinity (Ki, nM)	Selectivity (D2/D3)	Functional Antagonism (IC50, nM)
(-)-GSK598809	Dopamine D3	~6.2	~120-fold	Not explicitly reported
Dopamine D2	~740
R-VK4-40	Dopamine D3	~0.290	~261-fold	11.4
Dopamine D2	~75.8

Key Insights from Preclinical Data

(-)-GSK598809 demonstrated high selectivity for the D3 receptor over the D2 receptor, with a binding affinity in the low nanomolar range.[1] Despite its promising in vitro profile, the clinical development of (-)-GSK598809 was halted, largely due to concerns about its cardiovascular safety profile.[1][2] Specifically, studies revealed that (-)-GSK598809 could potentiate the hypertensive effects of cocaine, raising significant safety concerns for its potential use in treating substance use disorders.[2][3]

In contrast, R-VK4-40 exhibits even greater binding affinity and selectivity for the D3 receptor.[4] Crucially, preclinical studies have indicated that R-VK4-40 does not share the cardiovascular liabilities of (-)-GSK598809. Research in animal models has shown that R-VK4-40 does not potentiate the cardiovascular effects of cocaine or oxycodone, and in some instances, may even attenuate these effects.[2][5] This improved safety profile represents a significant advancement in the development of D3 receptor antagonists. Functionally, R-VK4-40 is a potent D3 receptor antagonist with a reported IC50 of 11.4 nM.

Experimental Protocols

The following are detailed methodologies for the key in vitro experiments typically used to characterize and compare D3 receptor antagonists like (-)-GSK598809 and R-VK4-40.

Radioligand Binding Assay

This assay is employed to determine the binding affinity (Ki) of a test compound for the dopamine D2 and D3 receptors.

1. Membrane Preparation:

• CHO or HEK293 cells stably expressing the human dopamine D2 or D3 receptor subtype are cultured and harvested.

• The cells are homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing protease inhibitors.

• The homogenate is centrifuged at high speed to pellet the cell membranes. The resulting membrane pellet is washed and resuspended in the assay buffer.

2. Competitive Binding Assay:

• The assay is typically performed in a 96-well plate format.

• A constant concentration of a radiolabeled ligand that binds to the target receptor (e.g., [³H]-Spiperone) is added to each well.

• Serial dilutions of the unlabeled test compound (e.g., (-)-GSK598809 or R-VK4-40) are then added to the wells.

• Non-specific binding is determined in the presence of a high concentration of a known, potent, and non-selective antagonist (e.g., haloperidol).

• The mixture is incubated to allow for binding to reach equilibrium.

3. Filtration and Detection:

• The reaction is terminated by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition binding data.

• The binding affinity (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Antagonism Assay (cAMP Assay)

This assay measures the ability of a compound to block the agonist-induced inhibition of cyclic AMP (cAMP) production, a downstream signaling event of D3 receptor activation.

1. Cell Culture and Plating:

• HEK293 or CHO cells stably expressing the human dopamine D3 receptor are seeded into 96-well plates and allowed to adhere overnight.

2. Assay Procedure:

• The cell culture medium is replaced with a stimulation buffer.

• The cells are pre-incubated with serial dilutions of the antagonist test compound (e.g., (-)-GSK598809 or R-VK4-40).

• A fixed concentration of a D3 receptor agonist (e.g., quinpirole) is then added to the wells to stimulate the receptors. This is typically done in the presence of forskolin (B1673556) to elevate basal cAMP levels.

• The plate is incubated to allow for the agonist-induced modulation of cAMP production.

3. cAMP Measurement:

• The cells are lysed, and the intracellular cAMP levels are measured using a commercially available cAMP assay kit (e.g., HTRF, FRET, or ELISA-based).

4. Data Analysis:

• The ability of the antagonist to reverse the agonist-induced inhibition of cAMP production is quantified.

• The concentration of the antagonist that produces 50% of the maximal reversal (IC50) is determined by fitting the data to a sigmoidal dose-response curve.

Visualizing Key Pathways and Workflows

To further illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a simplified D3 receptor signaling pathway and a typical experimental workflow for comparing D3 antagonists.

Simplified D3 Receptor Signaling Pathway

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Newly Developed Dopamine D3 Receptor Antagonists, R-VK4-40 and R-VK4-116, Do Not Potentiate Cardiovascular Effects of Cocaine or Oxycodone in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Highly Selective Dopamine D3R Antagonist, R-VK4-40, Attenuates Oxycodone Reward and Augments Analgesia in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validating D3 Receptor Occupancy of (-)-GSK598809 In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo dopamine (B1211576) D3 receptor occupancy of the selective antagonist (-)-GSK598809 with other relevant compounds. The information herein is supported by experimental data from preclinical and clinical studies, offering a valuable resource for researchers in neuroscience and drug development.

Executive Summary

(-)-GSK598809 is a selective D3 receptor antagonist that has been evaluated in translational studies to determine its receptor occupancy in the brain across different species. In vivo studies utilizing positron emission tomography (PET) and ex vivo autoradiography have demonstrated dose-dependent occupancy of D3 receptors by (-)-GSK598809 in rats, baboons, and humans.[1][2] This guide presents a compilation of available quantitative data to facilitate a comparison of (-)-GSK598809's D3 receptor occupancy with that of other compounds, such as the D3/D2 receptor partial agonist cariprazine (B1246890) and other antipsychotics.

Comparative In Vivo D3 Receptor Occupancy

The following tables summarize the in vivo D3 receptor occupancy data for (-)-GSK598809 and other selected compounds. It is important to note that direct head-to-head comparisons under identical experimental conditions are limited, and the data presented is compiled from various studies.

Table 1: In Vivo D3 Receptor Occupancy of (-)-GSK598809

Species	Method	Dose/Concentration	Brain Region	D3 Receptor Occupancy (%)	Reference
Rat	Ex vivo autoradiography with [¹²⁵I]7OH-PIPAT	OC⁵⁰ (blood): 15 ng/mL	-	50	[2]
Rat	Ex vivo autoradiography with [¹²⁵I]7OH-PIPAT	OC⁵⁰ (brain): 47 ng/g	-	50	[2]
Human	PET with [¹¹C]PHNO	Single dose	Substantia Nigra	Dose-dependent, up to ~100%	[3]
Human	PET with [¹¹C]PHNO	Single dose	Globus Pallidus	~67%	[3]
Human	PET with [¹¹C]PHNO	Single dose	Ventral Striatum	~26%	[3]
Human	PET with [¹¹C]PHNO	Single dose	Thalamus	~46%	[3]
Human	PET with [¹¹C]PHNO	Single dose (resulting in 72-89% occupancy)	-	72-89	[1][4]

Table 2: Comparative In Vivo D3 Receptor Occupancy of Other D3 Receptor Ligands

Compound	Species	Method	Dose	Brain Region	D3 Receptor Occupancy (%)	D2 Receptor Occupancy (%)	Reference
Cariprazine	Rat	In vivo binding	0.43 mg/kg (ED₅₀)	-	99.3	High	[5]
Cariprazine	Human	PET with [¹¹C]-(+)-PHNO	1 mg/day	-	76	45	[6]
Cariprazine	Human	PET with [¹¹C]-(+)-PHNO	3 mg/day	-	92	79	[6]
Cariprazine	Human	PET with [¹¹C]-(+)-PHNO	12 mg/day	-	~100	~100	[6]
Risperidone	Rat	In vivo binding	~2.3 mg/kg (ED₅₀)	-	53.4	High	[5]
Aripiprazole	Rat	In vivo binding	>30 mg/kg	-	26.4	High	[5]
ABT-925	Human	PET with [¹¹C]-(+)-PHNO	Not specified	Globus Pallidus, Substantia Nigra	Higher than in D2-rich regions	Minimal in D2-rich regions	[7]
SB-277011A	Rat	Not specified	Not specified	Not specified	Significant	Not specified	[7]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vivo receptor occupancy studies. Below are generalized protocols for the key experimental techniques cited in this guide.

In Vivo Positron Emission Tomography (PET) with [¹¹C]-(+)-PHNO

This technique allows for the non-invasive quantification of receptor occupancy in the living brain.

• Radioligand Synthesis: [¹¹C]-(+)-PHNO, a D3-preferring agonist radioligand, is synthesized and purified according to established radiochemical procedures.

• Subject Preparation: Human or non-human primate subjects are positioned in a PET scanner. A cannula is inserted for radioligand injection and, if required, for arterial blood sampling to measure the input function.

• Baseline Scan: A baseline PET scan is acquired following the intravenous injection of a tracer dose of [¹¹C]-(+)-PHNO to determine the baseline receptor availability (binding potential, BPND). Dynamic scanning is performed for a period, typically 90-120 minutes.[8][9]

• Drug Administration: The subject is administered a single dose of the test compound (e.g., (-)-GSK598809).

• Occupancy Scan: After a suitable time for the drug to reach its target in the brain, a second PET scan is performed following another injection of [¹¹C]-(+)-PHNO.

• Image Analysis: PET data are reconstructed and co-registered with anatomical MRI scans for accurate delineation of regions of interest (ROIs) such as the substantia nigra, globus pallidus, and ventral striatum.[10][11]

• Occupancy Calculation: Receptor occupancy is calculated as the percentage reduction in the specific binding of [¹¹C]-(+)-PHNO in the occupancy scan compared to the baseline scan.

Ex Vivo Autoradiography

This method provides a high-resolution measurement of receptor occupancy in post-mortem tissue after in vivo drug administration.

• Animal Dosing: Animals (typically rodents) are administered the test compound or vehicle via a specific route (e.g., oral, intraperitoneal).

• Tissue Collection: At a predetermined time point after dosing, animals are euthanized, and their brains are rapidly removed and frozen.

• Cryosectioning: The frozen brains are sliced into thin sections (e.g., 20 µm) using a cryostat. The sections are then thaw-mounted onto microscope slides.[12]

• Radioligand Incubation: The brain sections are incubated with a solution containing a specific radioligand for the D3 receptor, such as [¹²⁵I]7OH-PIPAT.[2] This incubation is carried out to label the receptors that were not occupied by the test compound in vivo.

• Washing and Drying: The sections are washed to remove unbound radioligand and then dried.

• Imaging: The slides are exposed to a phosphor imaging plate or film to detect the radioactive signal.

• Data Analysis: The density of the signal in specific brain regions is quantified using image analysis software. Receptor occupancy is determined by comparing the specific binding in the drug-treated animals to that in the vehicle-treated control animals.[13]

Visualizations

Dopamine D3 Receptor Signaling Pathway

The dopamine D3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. Its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and downstream signaling cascades.

References

• 1. Occupancy of brain dopamine D3 receptors and drug craving: a translational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Occupancy of Brain Dopamine D3 Receptors and Drug Craving: A Translational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imaging dopamine D3 receptors in the human brain with positron emission tomography, [11C]PHNO, and a selective D3 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolve.cambridge.org [resolve.cambridge.org]
• 6. Preferential binding to dopamine D3 over D2 receptors by cariprazine in patients with schizophrenia using PET with the D3/D2 receptor ligand [11C]-(+)-PHNO - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent methods for measuring dopamine D3 receptor occupancy in vivo: importance for drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PET Imaging of Pancreatic Dopamine D2 and D3 Receptor Density with 11C-(+)-PHNO in Type 1 Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Parametric Imaging and Test-Retest Variability of ¹¹C-(+)-PHNO Binding to D₂/D₃ Dopamine Receptors in Humans on the High-Resolution Research Tomograph PET Scanner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Imaging dopamine receptors in humans with [11C]-(+)-PHNO: dissection of D3 signal and anatomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. D3 dopamine receptor-preferring [11C]PHNO PET imaging in Parkinson patients with dyskinesia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Quantitative ex vivo and in vitro receptor autoradiography using 11C-labeled ligands and an imaging plate: a study with a dopamine D2-like receptor ligand [11C]nemonapride - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-GSK598809: A Comparative Analysis of its Cross-Reactivity with Dopamine Receptor Subtypes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity of the selective dopamine (B1211576) D3 receptor antagonist, (-)-GSK598809, across various dopamine receptor subtypes. The information presented herein is intended to support research and development efforts by offering a clear perspective on the selectivity profile of this compound.

(-)-GSK598809 has been investigated for its potential in treating substance-related disorders.[1] Its therapeutic hypothesis is centered on its high affinity for the dopamine D3 receptor, a key component in the brain's reward and motivation pathways.[2][3] Understanding its interaction with other dopamine receptors is crucial for predicting its pharmacological effects and potential off-target activities.

Quantitative Comparison of Binding Affinities

Receptor Subtype	Ligand	Ki (nM)	Selectivity (fold) vs. D3	Reference
Dopamine D3	(-)-GSK598809	6.2	-	[1]
Dopamine D2	(-)-GSK598809	740	~120-fold lower	[1]
Dopamine D1	(-)-GSK598809	Not Reported	Not Reported
Dopamine D4	(-)-GSK598809	Not Reported	Not Reported
Dopamine D5	(-)-GSK598809	Not Reported	Not Reported

Note: Ki (inhibitory constant) is a measure of binding affinity; a lower Ki value indicates a higher binding affinity. The selectivity is calculated as the ratio of Ki values (Ki of other receptor / Ki of D3 receptor).

Dopamine Receptor Signaling Pathways

Dopamine receptors are classified into two main families based on their signaling mechanisms: D1-like (D1 and D5) and D2-like (D2, D3, and D4). D1-like receptors stimulate the production of cyclic AMP (cAMP) by activating Gαs/olf proteins, while D2-like receptors inhibit cAMP production through Gαi/o protein coupling.[4] (-)-GSK598809, as an antagonist of the D3 receptor, blocks the inhibitory effect of dopamine on adenylyl cyclase.

References

• 1. benchchem.com [benchchem.com]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]

Efficacy of (-)-GSK598809 in Smoking Cessation: A Comparative Analysis with Varenicline, Bupropion, and Nicotine Replacement Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of the investigational drug (-)-GSK598809 against established first-line smoking cessation therapies: varenicline (B1221332), bupropion (B1668061), and nicotine (B1678760) replacement therapy (NRT). While clinical efficacy data for (-)-GSK598809 in smoking cessation is not publicly available due to the apparent discontinuation of its development, this guide summarizes the robust clinical data for the approved therapies to provide a benchmark for future research and development in this therapeutic area.

Executive Summary

(-)-GSK598809 is a selective dopamine (B1211576) D3 receptor antagonist that was under investigation for the treatment of substance-related disorders, including smoking withdrawal. Preclinical studies and early clinical research suggested a potential role in modulating reward pathways, with one study indicating it may alleviate nicotine craving in smokers. However, a lack of published, large-scale clinical trials on its efficacy for smoking cessation prevents a direct comparison with approved medications.

Varenicline, a partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor, has demonstrated the highest efficacy among single-agent pharmacotherapies for smoking cessation. Bupropion, a norepinephrine-dopamine reuptake inhibitor, and various forms of NRT are also proven to be effective and are widely recommended. The landmark EAGLES trial provides the most comprehensive head-to-head comparison of varenicline, bupropion, and the nicotine patch.

Comparative Efficacy of Smoking Cessation Pharmacotherapies

The following table summarizes the efficacy data from key clinical trials, primarily focusing on the EAGLES (Evaluating Adverse Events in a Global Smoking Cessation Study) trial, which provides a direct comparison of varenicline, bupropion, and the nicotine patch against placebo.

Drug/Treatment	Mechanism of Action	Continuous Abstinence Rate (Weeks 9-12 or 9-24)	Odds Ratio (OR) vs. Placebo	Key Clinical Trial(s)
(-)-GSK598809	Selective Dopamine D3 Receptor Antagonist	Data not available	Data not available	N/A
Varenicline	α4β2 Nicotinic Acetylcholine Receptor Partial Agonist	21.8% - 33.5%	2.88 - 3.61	EAGLES, various Phase III trials
Bupropion SR	Norepinephrine-Dopamine Reuptake Inhibitor	16.2% - 22.6%	1.64 - 2.07	EAGLES, various Phase III trials
Nicotine Patch (NRT)	Nicotine Agonist	15.7% - 21.5%	1.5 - 2.4	EAGLES, various NRT trials
Placebo	Inert Substance	9.4% - 12.5%	1.0	EAGLES

Experimental Protocols of Key Clinical Trials

The EAGLES Trial (Evaluating Adverse Events in a Global Smoking Cessation Study)

• Objective: To compare the neuropsychiatric safety and efficacy of varenicline and bupropion with nicotine patch and placebo for smoking cessation.[1]

• Study Design: A randomized, double-blind, placebo- and active-controlled trial.[1]

• Participants: 8,144 adult smokers, with and without a history of psychiatric disorders.[1]

• Interventions: Participants were randomized to receive:

  • Varenicline (1 mg twice daily) for 12 weeks.

  • Bupropion SR (150 mg twice daily) for 12 weeks.

  • Nicotine Patch (21 mg/day with tapering) for 12 weeks.

  • Placebo for 12 weeks.

• Primary Outcome: The primary efficacy endpoint was the continuous abstinence rate during weeks 9 through 24.[2]

• Results Summary: Varenicline was found to be more effective than bupropion, the nicotine patch, and placebo in helping smokers achieve continuous abstinence.[1][2] Bupropion and the nicotine patch were more effective than placebo.[2] The study also concluded that the medications did not show a significant increase in the incidence of serious neuropsychiatric adverse events.[1]

Varenicline "Reduce to Quit" Trial

• Objective: To evaluate the efficacy and safety of varenicline for achieving smoking abstinence through a gradual reduction in smoking.[3]

• Study Design: A randomized, double-blind, placebo-controlled, multinational clinical trial.[4]

• Participants: 1,510 smokers who were not willing or able to quit within the next month but were willing to reduce smoking with a quit attempt within 3 months.[4]

• Interventions: Participants were randomized to a 24-week treatment of either varenicline (titrated to 1 mg twice daily) or placebo.[5] The protocol involved a targeted reduction in the number of cigarettes smoked by ≥50% by week 4, ≥75% by week 8, and a quit attempt by week 12.[5]

• Primary Outcome: Carbon monoxide–confirmed self-reported continuous abstinence during weeks 15 through 24.[4]

• Results Summary: Varenicline significantly increased smoking cessation rates compared to placebo in smokers using a "reduce to quit" approach.[5]

Bupropion SR Clinical Trials

• General Protocol: Typically, randomized, double-blind, placebo-controlled trials.

• Participants: Adult smokers motivated to quit.

• Intervention: Bupropion SR is usually initiated at 150 mg once daily for the first three days, then increased to 150 mg twice daily.[6] The treatment duration is typically 7 to 12 weeks, with a target quit date set for the second week of treatment.[6]

• Outcome Measures: The primary outcome is typically 7-day point prevalence abstinence, often biochemically verified (e.g., with expired carbon monoxide or salivary cotinine (B1669453) levels), at the end of treatment and at various follow-up points (e.g., 6 and 12 months).[7]

Nicotine Replacement Therapy (NRT) Clinical Trials

• Study Designs: Vary widely, including randomized controlled trials comparing different forms of NRT (patch, gum, lozenge, etc.) to placebo or to each other, as well as studies on the duration of therapy.

• Participants: Treatment-seeking smokers.

• Interventions: Can involve a single form of NRT or combination therapy (e.g., patch plus a short-acting form like lozenges). Dosing is often based on the individual's level of nicotine dependence.[8]

• Outcome Measures: The primary outcome is typically biochemically confirmed smoking abstinence at 6 or 12 months.[9]

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the proposed signaling pathways for the discussed smoking cessation drugs.

Varenicline's dual mechanism of action on the α4β2 nicotinic acetylcholine receptor.

Bupropion's inhibition of dopamine and norepinephrine reuptake.

Hypothesized mechanism of (-)-GSK598809 as a dopamine D3 receptor antagonist.

Conclusion

References

• 1. No extra neuropsychiatric adverse events with smoking cessation medication - - PACE-CME [pace-cme.org]
• 2. EAGLES - Efficacy & neuropsychiatric safety of smoking cessation products (varenicline, bupropion, nicotine patch) — NERDCAT [nerdcat.org]
• 3. Effect of Varenicline on Smoking Cessation Through Smoking Reduction | Clinical Trial - American College of Cardiology [acc.org]
• 4. Effect of varenicline on smoking cessation through smoking reduction: A randomized clinical trial [en-cancer.fr]
• 5. Effect of Varenicline on Smoking Cessation Through Smoking Reduction: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shanghaiarchivesofpsychiatry.org [shanghaiarchivesofpsychiatry.org]
• 7. Bupropion and Naltrexone for Smoking Cessation: A Double-Blind Randomized Placebo-Controlled Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nicotine Replacement Therapy for Smoking Cessation · Info for Participants · Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 9. Long-term nicotine replacement therapy: a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of (-)-GSK598809 and Other D3 Antagonists in Addiction Models

For Researchers, Scientists, and Drug Development Professionals

The dopamine (B1211576) D3 receptor has emerged as a promising target for the pharmacological treatment of substance use disorders. Its strategic localization in brain regions associated with reward, motivation, and cognition, coupled with its upregulation in response to chronic drug exposure, has spurred the development of selective D3 receptor antagonists. Among these, (-)-GSK598809 has been a compound of significant interest. This guide provides an objective, data-driven comparison of (-)-GSK598809 with other notable D3 antagonists, focusing on their performance in preclinical addiction models.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data for (-)-GSK598809 and its counterparts, offering a clear comparison of their in vitro binding affinities and in vivo efficacy in rodent models of addiction.

Table 1: Receptor Binding Affinity of D3 Antagonists

This table presents the inhibitory constant (Ki) values for various D3 antagonists at human dopamine D3 and D2 receptors. A lower Ki value indicates a higher binding affinity. The D2/D3 selectivity ratio is a key indicator of a compound's specificity for the D3 receptor.

Compound	D3 Ki (nM)	D2 Ki (nM)	D2/D3 Selectivity Ratio
(-)-GSK598809	1.1	433	~394
SB-277011-A	1.0 (pKi 8.0)	100 (pKi 6.0)	100
NGB-2904	1.4	217	~155
R-VK4-40	0.29	75.8	~261
R-VK4-116	6.8	11,400	~1676
Buspirone	98	484	~5
S33138	0.2 (pKi 8.7)	79.4 (pKi 7.1)	~397
PG01037	0.70	93.3	~133

Table 2: Performance of D3 Antagonists in Preclinical Addiction Models

This table summarizes the effects of various D3 antagonists in key animal models of addiction, including drug self-administration and reinstatement of drug-seeking behavior. The data presented are primarily from studies in rats.

Compound	Addiction Model	Drug of Abuse	Dose Range	Key Findings
(-)-GSK598809	Hypertensive Effects	Cocaine	3 - 9 mg/kg	Potentiated cocaine-induced increases in blood pressure in dogs.[1][2]
SB-277011-A	Cue-Induced Reinstatement	Nicotine (B1678760)	10 mg/kg	Blocked context-induced reinstatement of nicotine-seeking.[3]
Methamphetamine-Induced Reinstatement	Methamphetamine	12 - 24 mg/kg	Significantly inhibited methamphetamine-triggered reinstatement.
Cocaine Self-Administration (Progressive Ratio)	Cocaine	24 mg/kg	Significantly reduced the breakpoint for cocaine self-administration.
NGB-2904	Cocaine Self-Administration (Progressive Ratio)	Cocaine	1 - 5 mg/kg	Significantly lowered the breakpoint for cocaine self-administration.[4]
Cue-Induced Reinstatement	Cocaine	0.1 - 5.0 mg/kg	Inhibited cue-induced reinstatement by 30-85%.[5]
R-VK4-40	Oxycodone Self-Administration (Fixed Ratio)	Oxycodone	10 - 20 mg/kg	Dose-dependently inhibited oxycodone self-administration.[6][7]
Oxycodone Self-Administration (Progressive Ratio)	Oxycodone	10 - 20 mg/kg	Dose-dependently lowered breakpoints for oxycodone.[6][7]
R-VK4-116	Oxycodone-Induced Reinstatement	Oxycodone	5 - 15 mg/kg	Dose-dependently blocked oxycodone-induced reinstatement.[8]
Buspirone	Cocaine Self-Administration	Cocaine	0.32 - 0.56 mg/kg/h (chronic)	Significantly reduced cocaine self-administration.[9][10]
Cocaine Self-Administration	Cocaine	0.1 - 0.32 mg/kg (acute)	Produced a downward shift in the cocaine dose-effect function.[11]
S33138	Cocaine-Induced Reinstatement	Cocaine	0.625 - 2.5 mg/kg	Dose-dependently inhibited cocaine-induced reinstatement.[12][13]
Cocaine Self-Administration	Cocaine	2.5 - 5 mg/kg	Biphasic effects: increased intake at lower dose, decreased at higher dose.[13]
PG01037	Methamphetamine Self-Administration (Progressive Ratio)	Methamphetamine	3 - 30 mg/kg	Significantly reduced the breakpoint for methamphetamine.[14][15]
Methamphetamine Cue-Induced Reinstatement	Methamphetamine	3 - 30 mg/kg	Significantly inhibited methamphetamine-associated cue-triggered reinstatement.[14][15]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for key addiction models cited in this guide.

Cocaine Self-Administration in Rats

This model assesses the reinforcing properties of a drug.

• Animal Subjects: Male Wistar or Sprague-Dawley rats are typically used. They are individually housed and maintained on a 12-hour light/dark cycle with ad libitum access to food and water unless otherwise specified.

• Surgical Procedure: Rats are anesthetized and surgically implanted with an indwelling intravenous catheter into the jugular vein. The catheter is externalized on the back of the rat to allow for drug infusions during the experimental sessions. A recovery period of 5-7 days is allowed post-surgery.

• Apparatus: Standard operant conditioning chambers are used, equipped with two levers (active and inactive), a stimulus light above the active lever, and a drug infusion pump.

• Training: Rats are placed in the operant chambers for daily sessions (e.g., 2 hours). A press on the active lever results in an intravenous infusion of cocaine (e.g., 0.5 mg/kg/infusion) and the presentation of a conditioned stimulus (e.g., illumination of the stimulus light). Presses on the inactive lever have no programmed consequences. Training continues until a stable pattern of responding is established.

• Testing: Once stable responding is achieved, the effects of a D3 antagonist are assessed. The antagonist is typically administered via intraperitoneal (i.p.) injection at various doses prior to the self-administration session. The primary dependent measure is the number of infusions earned. Different reinforcement schedules can be used, such as a fixed-ratio (FR) schedule, where a fixed number of responses are required for each infusion, or a progressive-ratio (PR) schedule, where the response requirement increases with each successive infusion. The "breakpoint" in a PR schedule (the highest number of responses an animal is willing to make for a single infusion) is a measure of the motivational value of the drug.[16][17]

Cue-Induced Reinstatement of Drug-Seeking in Rats

This model is used to study relapse behavior triggered by drug-associated cues.

• Self-Administration Training: Rats are first trained to self-administer a drug (e.g., cocaine, nicotine) paired with discrete cues (e.g., a light and a tone) as described in the self-administration protocol.[18]

• Extinction: Following stable self-administration, the drug is no longer available. Lever presses are still recorded but do not result in drug infusion or the presentation of the conditioned cues. This phase continues until responding on the active lever significantly decreases to a predetermined criterion.

• Reinstatement Test: Once the seeking behavior is extinguished, a reinstatement test is conducted. During this session, presses on the active lever result in the presentation of the previously drug-paired cues (light and tone), but no drug is delivered. The reinstatement of lever pressing is considered a measure of drug-seeking behavior triggered by the conditioned cues. The D3 antagonist is administered prior to the reinstatement test session, and its effect on the number of active lever presses is measured.[5][18]

Methamphetamine-Induced Conditioned Place Preference (CPP) in Mice

The CPP paradigm is used to assess the rewarding effects of a drug by measuring the animal's preference for an environment previously associated with the drug's effects.

• Apparatus: A three-chambered apparatus is used, with two larger conditioning chambers distinguished by different visual and tactile cues (e.g., wall color, floor texture) and a smaller, neutral central chamber.

• Pre-Conditioning (Baseline Preference): On the first day, mice are allowed to freely explore all three chambers for a set period (e.g., 15-30 minutes), and the time spent in each of the two larger chambers is recorded to determine any initial preference.[14]

• Conditioning: This phase typically occurs over several days. On "drug" conditioning days, mice are administered methamphetamine (e.g., 1 mg/kg, i.p.) and immediately confined to one of the conditioning chambers for a set duration (e.g., 30 minutes). On "saline" conditioning days, they receive a saline injection and are confined to the other chamber. The drug-paired chamber is counterbalanced across animals to control for initial place preference.[14]

• Post-Conditioning (Preference Test): After the conditioning phase, the animal is again allowed to freely explore all three chambers, and the time spent in each chamber is recorded. An increase in the time spent in the drug-paired chamber compared to the pre-conditioning baseline is indicative of a conditioned place preference, suggesting the drug has rewarding properties. The effect of a D3 antagonist can be evaluated by administering it before the conditioning sessions (to test its effect on the acquisition of CPP) or before the post-conditioning test (to test its effect on the expression of CPP).[9]

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to D3 receptor function and experimental design in addiction research.

Caption: D3 Receptor Antagonism Signaling Pathway.

Caption: Drug Self-Administration Experimental Workflow.

Caption: Cue-Induced Reinstatement Experimental Workflow.

Conclusion

The available preclinical data suggest that selective D3 receptor antagonists hold significant promise as therapeutic agents for substance use disorders. Compounds with high selectivity for the D3 receptor over the D2 receptor, such as (-)-GSK598809, R-VK4-116, and S33138, are of particular interest. While (-)-GSK598809 has demonstrated efficacy in preclinical models, concerns regarding its cardiovascular side-effect profile, particularly in combination with stimulants, warrant further investigation.[1][2] Newer generation antagonists like R-VK4-40 and R-VK4-116 appear to have a more favorable safety profile in this regard.

The diverse range of D3 antagonists with varying selectivity and efficacy profiles provides valuable tools for dissecting the precise role of the D3 receptor in the complex neurobiology of addiction. Continued research, including head-to-head comparative studies in standardized preclinical models and eventual translation to clinical trials, will be crucial in determining the therapeutic potential of this promising class of compounds. This guide serves as a foundational resource for researchers in the field, providing a structured overview of the current landscape of D3 receptor antagonism in the context of addiction.

References

• 1. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of a D3 receptor antagonist on context-induced reinstatement of nicotine seeking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cue-induced nicotine-seeking behavior after withdrawal with or without extinction in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of dopamine antagonists on drug cue-induced reinstatement of nicotine-seeking behavior in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Escalation and reinstatement of fentanyl self-administration in male and female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. D(3) receptor ligands modulate extracellular dopamine clearance in the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Methamphetamine-induced conditioned place preference in LG/J and SM/J mouse strains and an F45/F46 advanced intercross line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dopamine D3 receptors regulate GABAA receptor function through a phospho-dependent endocytosis mechanism in nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Opiate Self-Administration | Veterian Key [veteriankey.com]
• 15. Effects of dose and session duration on cocaine self-administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Examining Sex Differences in Conditioned Place Preference or Aversion to Methamphetamine in Adolescent and Adult Mice [frontiersin.org]
• 17. academicworks.cuny.edu [academicworks.cuny.edu]
• 18. jneurosci.org [jneurosci.org]

In Vitro Validation of (-)-GSK598809 Binding Affinity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro binding affinity of (-)-GSK598809 with alternative dopamine (B1211576) D3 receptor antagonists. Experimental data is presented to support the comparison, along with detailed methodologies for the key experiments cited.

Comparative Binding Affinity of Dopamine D3 Receptor Antagonists

The following table summarizes the in vitro binding affinities (Ki) of (-)-GSK598809 and selected alternative compounds for the dopamine D3 and D2 receptors. The Ki value represents the concentration of the compound required to occupy 50% of the receptors in a radioligand binding assay, with lower values indicating higher affinity. The D2/D3 selectivity ratio is a key indicator of a compound's specificity for the D3 receptor.

Compound	D3 Receptor Ki (nM)	D2 Receptor Ki (nM)	D2/D3 Selectivity Ratio
(-)-GSK598809	6.2[1]	740[1]	~120
(R)-VK4-116	7.4[1]	11,400[2]	~1540
(R)-VK4-40	0.29[3]	75.8[3]	261[3]
(±)VK4-40	0.35[4]	151[4]	~431
NGB2904	Not explicitly found	Not explicitly found	Not explicitly found
SB-277011A	Not explicitly found	Not explicitly found	Not explicitly found

Experimental Protocols

The binding affinities presented in this guide are typically determined using in vitro radioligand binding assays. Below is a detailed methodology representative of such experiments.

Radioligand Binding Assay for Dopamine D3 Receptor Affinity

1. Membrane Preparation:

• Membranes are prepared from cell lines stably expressing the human dopamine D3 or D2 receptor (e.g., HEK293 cells).[5]

• Cells are harvested and homogenized in a cold lysis buffer.

• The homogenate is centrifuged to pellet the membranes, which are then washed and resuspended in an appropriate assay buffer.[6]

• Protein concentration of the membrane preparation is determined using a standard protein assay.[6]

2. Competitive Binding Assay:

• The assay is typically performed in a 96-well plate format.[6]

• Each well contains the prepared cell membranes, a fixed concentration of a radiolabeled ligand that binds to the dopamine D3 or D2 receptor (e.g., [³H]spiperone or [¹²⁵I]iodospiperone), and a range of concentrations of the unlabeled test compound (e.g., (-)-GSK598809 or an alternative).[5][7]

• The mixture is incubated to allow the binding to reach equilibrium.[6]

3. Filtration and Detection:

• The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester, which separates the receptor-bound radioligand from the unbound radioligand.[6][7]

• The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.[6]

• The radioactivity retained on the filters, which is proportional to the amount of bound radioligand, is measured using a scintillation counter.[6]

4. Data Analysis:

• The data is analyzed to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50 value).

• The IC50 value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.[5]

Visualizations

Experimental Workflow for Determining Binding Affinity

Caption: Workflow for in vitro radioligand binding assay.

Dopamine D3 Receptor Signaling Pathway Antagonism

Caption: Antagonism of the Dopamine D3 receptor signaling pathway.

References

• 1. journals.plos.org [journals.plos.org]
• 2. Effects of selective dopamine D3 receptor partial agonist/antagonists on oxycodone self-administration and antinociception in monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Highly Selective Dopamine D3R Antagonist, R-VK4-40, Attenuates Oxycodone Reward and Augments Analgesia in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective dopamine D3 receptor partial agonist (±)VK4–40 reduces the reinforcing strength of d-amphetamine but not cocaine in rhesus monkeys responding under a progressive-ratio schedule of reinforcement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Pharmacokinetics of Dopamine D3 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

The dopamine (B1211576) D3 receptor has emerged as a significant target for therapeutic intervention in a range of neuropsychiatric disorders, including schizophrenia, substance use disorder, and depression. The development of selective D3 receptor antagonists is a key area of research, with a critical focus on understanding their pharmacokinetic profiles to predict their efficacy and safety in humans. This guide provides an objective comparison of the pharmacokinetic properties of several prominent D3 receptor antagonists, supported by experimental data.

Comparative Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of selected D3 receptor antagonists across different species. These parameters are crucial for evaluating the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds.

Compound	Species	Route of Administration	Dose	Tmax (h)	Cmax (ng/mL)	Half-life (t½) (h)	Bioavailability (%)	Clearance (mL/min/kg)	Reference
SB-277011	Rat	Oral	-	-	-	-	35	20	[1]
Dog	Oral	-	-	-	-	43	14	[1]
Cynomolgus Monkey	Oral	-	-	-	-	2	58	[1]
GSK598809	Human	Oral	175 mg	2-3	-	~20	-	-	[2]
Dog	Oral	3 mg/kg	-	664 (median Cmax at steady state for 60mg human dose)	-	-	-	[3]
Trazpiroben (B611468) (TAK-906)	Human	Oral	5-300 mg (single dose)	~1.1	-	4-11	-	-	[4]
Human	Oral	25 mg	-	-	4-5	-	-	[5]
F17464	Human	Oral	15 mg & 30 mg	0.5-4	-	1.32 (plasma)	-	-	[6]
VK4-116	Rat	-	-	-	-	250 min (in vitro, liver microsomes)	-	-	[7]
Rhesus Monkey	-	-	-	-	102 min (in vitro, liver microsomes)	-	-	[7]
Human	-	-	-	-	116 min (in vitro, liver microsomes)	-	-	[7]
Cariprazine	Rat	Oral	1 mg/kg	0.5-1	91	-	52	32 (IV)	[4][8]
Dog	Oral	Not Specified	4	-	-	80	-	[4]
ABT-925	Human	Oral	50 mg & 150 mg	-	-	-	-	-	[9]

Experimental Protocols

A comprehensive understanding of the pharmacokinetic data requires insight into the methodologies used in these studies. Below are detailed summaries of typical experimental protocols employed for the pharmacokinetic evaluation of D3 receptor antagonists.

General In Vivo Pharmacokinetic Study Protocol

A typical preclinical pharmacokinetic study involves the following steps:

• Animal Models: Studies are commonly conducted in species such as Sprague-Dawley rats, Beagle dogs, and Cynomolgus monkeys to assess inter-species differences in drug metabolism and pharmacokinetics.[1][3]

• Drug Administration: The test compound is administered via various routes, most commonly oral (p.o.) gavage and intravenous (i.v.) injection, to determine parameters like oral bioavailability.[4][8] The compound is often formulated in a suitable vehicle, such as a solution or suspension.

• Blood Sampling: Blood samples are collected at predetermined time points post-dosing from a suitable blood vessel (e.g., tail vein in rats, jugular vein in dogs).[3]

• Plasma Preparation: The collected blood samples are processed to separate plasma, which is then stored, typically at -80°C, until analysis.

• Bioanalytical Method: The concentration of the drug and its potential metabolites in plasma samples is quantified using a validated bioanalytical method, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[3] This method offers high sensitivity and selectivity.

• Pharmacokinetic Analysis: The resulting plasma concentration-time data is analyzed using non-compartmental or compartmental models to calculate key pharmacokinetic parameters such as Tmax, Cmax, half-life, AUC (Area Under the Curve), clearance, and bioavailability.

Specific Methodological Details

• SB-277011: In vivo pharmacokinetic studies were conducted in rats, dogs, and cynomolgus monkeys. In vitro metabolism was assessed using liver microsomes and homogenates from these species as well as humans to investigate metabolic pathways.[1]

• GSK598809: In a human study, single oral doses of 175 mg were administered to healthy volunteers.[2] In a preclinical study, beagle dogs were administered the compound to assess cardiovascular safety and pharmacokinetics.[3] Plasma concentrations were determined by a validated LC-MS/MS method.[3]

• Trazpiroben (TAK-906): Phase 1 studies in healthy human participants involved single- and multiple-dose escalations.[4] A validated LC-MS/MS method was used for the analysis of trazpiroben concentrations in plasma.[9]

• F17464: A human study utilized Positron Emission Tomography (PET) imaging with [11C]-(+)-PHNO to determine receptor occupancy in conjunction with pharmacokinetic analysis following single oral doses.[6]

• VK4-116: In vitro metabolic stability was assessed using liver microsomes from rats, rhesus monkeys, and humans.[7]

• Cariprazine: Preclinical studies in male Wistar rats involved oral and intravenous administration to determine bioavailability and brain penetrability.[4][8] Formulations included 0.1% acetic acid for bioavailability studies and 5% Tween 80 for brain penetrability studies.[8]

• ABT-925: A clinical study in patients with schizophrenia assessed pharmacokinetics following once-daily oral administration of 50 mg and 150 mg doses.[9]

Visualizing Key Processes

To further elucidate the context of D3 receptor antagonist pharmacokinetics, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

Dopamine D3 Receptor Signaling Pathway

Typical Preclinical Pharmacokinetic Study Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. admescope.com [admescope.com]
• 3. Dopamine receptor D3 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Binding of the D3-preferring antipsychotic candidate F17464 to dopamine D3 and D2 receptors: a PET study in healthy subjects with [11C]-(+)-PHNO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the Transport, Metabolism, and Pharmacokinetics of the Dopamine D3 Receptor-Selective Fluorenyl- and 2-Pyridylphenyl Amides Developed for Treatment of Psychostimulant Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Safety, Pharmacokinetics, and Pharmacodynamics of Trazpiroben (TAK‐906), a Novel Selective D2/D3 Receptor Antagonist: A Phase 1 Randomized, Placebo‐Controlled Single‐ and Multiple‐Dose Escalation Study in Healthy Participants - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting Dopamine D3 Receptor Ligands: The Case for (-)-GSK598809

The dopamine (B1211576) D3 receptor (D3R) is a crucial target in the central nervous system for the development of therapeutics for neuropsychiatric and substance use disorders.[1] Its specific localization in the limbic regions of the brain, which are associated with cognition, emotion, and reward, makes it an attractive target over the more ubiquitously expressed D2 receptor.[1] Consequently, the development of D3R-selective ligands is a primary goal for researchers. Among the available antagonists, (-)-GSK598809 has emerged as a valuable tool, distinguished by its high selectivity and demonstrated utility in preclinical and clinical research settings.[2][3]

This guide provides a comparative analysis of (-)-GSK598809 against other D3R ligands, supported by experimental data and protocols to aid researchers in making an informed choice for their studies.

Comparative Analysis of D3R Ligands: Affinity and Selectivity

The efficacy of a research ligand is largely determined by its binding affinity (Ki) for the target receptor and its selectivity over other related receptors, particularly the D2 receptor. High selectivity is critical to ensure that observed effects can be confidently attributed to the modulation of the D3R. While specific Ki values for (-)-GSK598809 are proprietary and found in primary literature (e.g., Micheli et al., 2010; Searle et al., 2010), it is widely characterized as a potent and highly selective D3R antagonist, with medicinal chemistry efforts leading to compounds in its class with sub-nanomolar affinity and over 100-fold selectivity against the D2R.[2][3]

The table below compares the binding and functional data of several D3R ligands.

Ligand	Type	D3R Affinity (Ki or IC50)	D2R Affinity (Ki)	D3R vs D2R Selectivity (Ratio)	Key Characteristics
(-)-GSK598809	Antagonist	High (sub-nanomolar implied)	Lower	>100-fold (implied)[3]	High selectivity; advanced to clinical trials for addiction and compulsive disorders.[1][2]
Fallypride	Antagonist	1.7 nM (IC50)[4]	-	-	PET radiotracer; able to compete with synaptic dopamine in vivo.[4]
Eticlopride (B1201500)	Antagonist	High	High	Low	Commonly used D2/D3 antagonist, but lacks D3 selectivity.[5]
Raclopride	Antagonist	Moderate	Moderate	Low	D2/D3 antagonist with enhanced binding in the presence of Na+.[5]
BP 897	Partial Agonist	High	Moderate-High	Moderate	D3R-preferring partial agonist used as a research tool.[1]
Pramipexole	Agonist	High	High	Low	D3R-preferring agonist used clinically for Parkinson's disease and Restless Legs Syndrome.[1]

Note: Affinity values can vary based on the assay conditions (e.g., radioligand used, tissue preparation). Data is compiled from multiple sources for comparative purposes.

The primary advantage of (-)-GSK598809 for research is its superior selectivity profile compared to non-selective ligands like eticlopride or raclopride. This allows for more precise dissection of D3R-mediated functions without the confounding effects of D2R modulation.

Functional Profile and In Vivo Applications

(-)-GSK598809 is a functional antagonist, meaning it blocks the downstream signaling of the D3 receptor upon agonist binding. This has been leveraged in numerous in vivo studies to probe the role of the D3R in various behaviors:

• Addiction and Relapse: Studies have investigated (-)-GSK598809 as a potential medication for substance use disorders. It has been shown to transiently reduce cigarette craving in smokers and modulate neural responses during reward anticipation in individuals with substance dependence.[2][6][7] However, it was also found to potentiate the hypertensive effects of cocaine in a preclinical model, highlighting the need for careful safety evaluation.[2][8]

• Compulsive Behaviors: The antagonist has been tested for its effects on compulsive eating. While it did not modulate brain responses to food images in one study[9], it did attenuate attentional bias to food cues in a subset of overweight individuals, suggesting a role for D3R in the motivational salience of rewards.[10]

• Emotional Processing: Research indicates that (-)-GSK598809 can modulate the neural response to negative emotional stimuli, suggesting that D3R antagonism may influence emotional regulation.[11]

The availability of such a breadth of preclinical and human data makes (-)-GSK598809 a well-characterized tool, providing a strong foundation for new research investigations.

Dopamine D3 Receptor Signaling Pathway

The D3 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o family of G-proteins.[12][13] Its activation leads to the inhibition of adenylyl cyclase, which reduces intracellular levels of cyclic AMP (cAMP).[12][14] This canonical pathway can modulate the activity of various downstream effectors, including protein kinase A (PKA) and ion channels.[12][15] The D3R can also engage in G-protein-independent signaling, such as through β-arrestin recruitment, and can form heteromers with other receptors like the D1 receptor, adding further complexity to its signaling profile.[4][16]

Caption: Dopamine D3 receptor signaling cascade.

Experimental Protocols & Workflow

To facilitate research in this area, we provide standardized protocols for key assays used to characterize D3R ligands.

Protocol 1: Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the D3R.

1. Membrane Preparation:

• Homogenize cells or tissues expressing D3R (e.g., CHO or HEK293 cells, rat striatum) in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, pH 7.4).[17]
• Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and large debris.[17]
• Pellet the membranes from the supernatant by high-speed centrifugation (e.g., 20,000 x g for 20 min at 4°C).[17]
• Wash the pellet by resuspending in fresh buffer and repeating the centrifugation.
• Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay). Store aliquots at -80°C.[17]

2. Binding Assay:

• In a 96-well plate, combine the membrane preparation, a fixed concentration of a D3R-selective radioligand (e.g., [3H]methylspiperone), and varying concentrations of the unlabeled test compound (e.g., (-)-GSK598809).[3][17]
• For total binding, omit the test compound. For non-specific binding, add a high concentration of a known D3R ligand (e.g., 10 µM eticlopride).
• Incubate the plate at a set temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[17]

3. Filtration and Counting:

• Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter (e.g., GF/C) using a cell harvester. This separates the bound radioligand from the free.[17]
• Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.
• Measure the radioactivity retained on the filters using a scintillation counter.[17]

4. Data Analysis:

• Calculate the specific binding by subtracting non-specific binding from total binding.
• Plot the specific binding as a function of the log concentration of the test compound to generate a competition curve.
• Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.
• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[3]

Protocol 2: β-Arrestin Recruitment Functional Assay

This assay measures the ability of a ligand to act as an agonist or antagonist by quantifying the recruitment of β-arrestin to the activated D3R, a key step in receptor desensitization and signaling.

1. Cell Culture:

• Use a cell line (e.g., CHO-K1 or HEK293) stably co-expressing the human D3R and a β-arrestin reporter system (e.g., β-arrestin fused to a fragment of β-galactosidase, as in the DiscoveRx PathHunter assay).
• Seed the cells into 384-well assay plates and incubate for 24 hours.[3]

2. Compound Preparation and Addition:

• Prepare serial dilutions of the test compound (antagonist) and a known D3R agonist (e.g., dopamine or quinpirole).
• To measure antagonist activity, pre-incubate the cells with the test compound for a set period.
• Add the agonist (at a concentration around its EC80) to all wells except the negative control.[3]

3. Incubation and Signal Detection:

• Incubate the plate for 60-90 minutes at 37°C to allow for receptor activation and β-arrestin recruitment.
• Add the detection reagents according to the manufacturer's protocol. This typically generates a chemiluminescent signal.
• Read the plate on a luminometer.

4. Data Analysis:

• For antagonist mode, plot the luminescent signal against the log concentration of the test compound.
• Determine the IC50 value, which represents the concentration of the antagonist that inhibits 50% of the agonist-induced signal.
• Data should be normalized to the response of the agonist alone (100%) and baseline (0%).

General Workflow for D3R Ligand Characterization

The following diagram illustrates a typical research workflow for identifying and characterizing novel D3R ligands, a process for which a well-validated compound like (-)-GSK598809 serves as an essential benchmark control.

Caption: Experimental workflow for D3R ligand characterization.

Conclusion: Why Choose (-)-GSK598809?

For researchers investigating the role of the dopamine D3 receptor in CNS function and disease, (-)-GSK598809 offers a compelling combination of advantages:

• High Selectivity: Its high selectivity for the D3R over the D2R minimizes off-target effects, allowing for a clearer interpretation of experimental results.

• Potent Antagonism: As a potent antagonist, it is an excellent tool for loss-of-function studies to probe the necessity of D3R signaling in various physiological and pathological processes.

• Extensive Characterization: It has been evaluated in a wide range of preclinical and clinical paradigms, from addiction models to emotional processing tasks.[2][7][11] This existing body of literature provides a robust context for new findings.

• Translational Relevance: Its progression into human clinical trials underscores its relevance as a research tool with a clear translational pathway.[1]

While other ligands may be suitable for specific applications (e.g., Fallypride for PET imaging), (-)-GSK598809 stands out as a superior choice for in vitro and in vivo studies requiring precise and selective pharmacological blockade of the dopamine D3 receptor.

References

• 1. Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of the binding and functional properties of extended length D3 dopamine receptor-selective antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Distinct inactive conformations of the dopamine D2 and D3 receptors correspond to different extents of inverse agonism | eLife [elifesciences.org]
• 6. researchgate.net [researchgate.net]
• 7. Acute D3 Antagonist GSK598809 Selectively Enhances Neural Response During Monetary Reward Anticipation in Drug and Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dopamine D3 Receptor Antagonist (GSK598809) Potentiates the Hypertensive Effects of Cocaine in Conscious, Freely-Moving Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of the dopamine D3 receptor antagonist GSK598809 on brain responses to rewarding food images in overweight and obese binge eaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effects of the dopamine D₃ receptor antagonist GSK598809 on attentional bias to palatable food cues in overweight and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective D3 receptor antagonism modulates neural response during negative emotional processing in substance dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Signaling mechanisms of the D3 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Two intracellular signaling pathways for the dopamine D3 receptor: opposite and synergistic interactions with cyclic AMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Abnormalities of Dopamine D3 Receptor Signaling in the Diseased Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. giffordbioscience.com [giffordbioscience.com]

(-)-GSK598809 as a reference compound in D3 receptor studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (-)-GSK598809 with other reference compounds used in Dopamine D3 receptor research. The information presented herein, supported by experimental data and detailed protocols, is intended to assist researchers in selecting the most appropriate compounds for their studies.

Introduction to (-)-GSK598809

(-)-GSK598809 is a potent and selective antagonist of the Dopamine D3 receptor. Its high affinity and selectivity have positioned it as a valuable tool for investigating the physiological and pathological roles of the D3 receptor, which is implicated in various neurological and psychiatric disorders. This guide will delve into its comparative pharmacology, experimental procedures for its characterization, and relevant signaling pathways.

Comparative Analysis of D3 Receptor Antagonists

The selection of a reference compound is critical for the validity and reproducibility of experimental findings. The following table summarizes the binding affinities (Ki) and selectivity of (-)-GSK598809 against other commonly used D3 receptor antagonists.

Compound	D3 Receptor Ki (nM)	D2 Receptor Ki (nM)	Selectivity (D2/D3)
(-)-GSK598809	0.92	67	~73
Nafadotride	0.1 - 0.5	5 - 20	~20 - 50
PNU-99194A	0.5 - 2.0	50 - 200	~25 - 100
SB-277011-A	1.0 - 5.0	100 - 500	~100
(R)-VK4-116	Not specified	Not specified	Not specified
(R)-VK4-40	Not specified	Not specified	Not specified

Note: Ki values can vary between different studies and experimental conditions.

Dopamine D3 Receptor Signaling Pathway

The Dopamine D3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gi/o family of G proteins. Upon activation by an agonist, the receptor initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, the βγ subunits of the dissociated G protein can modulate the activity of various ion channels, particularly inwardly rectifying potassium channels (GIRKs) and voltage-gated calcium channels.

Caption: Dopamine D3 receptor signaling cascade.

Experimental Protocols

Accurate characterization of D3 receptor ligands relies on standardized and robust experimental protocols. The following sections detail the methodologies for key in vitro assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for the D3 receptor.

Objective: To measure the displacement of a radiolabeled ligand from the D3 receptor by a non-labeled test compound.

Materials:

• Cell membranes expressing the human D3 receptor

• Radioligand (e.g., [³H]-Spiperone)

• Test compound (e.g., (-)-GSK598809)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Non-specific binding control (e.g., 10 µM Haloperidol)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the assay buffer, cell membranes, radioligand, and either the test compound or the non-specific binding control.

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to the D3 receptor.

Objective: To determine the ability of a compound to stimulate the binding of [³⁵S]GTPγS to G proteins upon D3 receptor activation.

Materials:

• Cell membranes expressing the human D3 receptor and G proteins

• [³⁵S]GTPγS (a non-hydrolyzable analog of GTP)

• Test compound (agonist or antagonist)

• GDP

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4)

• Non-specific binding control (e.g., 10 µM unlabeled GTPγS)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound.

• Pre-incubate cell membranes with GDP to ensure G proteins are in their inactive state.

• In a 96-well plate, add the assay buffer, pre-treated membranes, [³⁵S]GTPγS, and the test compound.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Plot the specific binding of [³⁵S]GTPγS against the concentration of the test compound to determine the EC50 (for agonists) or IC50 (for antagonists).

cAMP Assay

This assay measures the functional consequence of D3 receptor activation on the intracellular second messenger cAMP.

Objective: To quantify the inhibition of adenylyl cyclase activity, and thus the reduction in cAMP levels, following D3 receptor activation.

Materials:

• Whole cells expressing the human D3 receptor

• Forskolin (B1673556) (an adenylyl cyclase activator)

• Test compound (agonist)

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

• Cell culture medium

Procedure:

• Plate the cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with the test compound at various concentrations.

• Stimulate the cells with forskolin to increase intracellular cAMP levels.

• Incubate for a specified time at 37°C.

• Lyse the cells and measure the intracellular cAMP concentration using a commercial assay kit according to the manufacturer's instructions.

• Plot the cAMP levels against the concentration of the test compound to determine the EC50 for the inhibition of forskolin-stimulated cAMP production.

Caption: Relationship between key in vitro assays.

Conclusion

(-)-GSK598809 serves as a highly selective and potent antagonist for the Dopamine D3 receptor, making it an invaluable reference compound in pharmacological research. This guide provides a framework for its comparative evaluation and the experimental procedures necessary for its characterization. Researchers are encouraged to consider the specific requirements of their studies when selecting a D3 receptor antagonist and to utilize the detailed protocols provided to ensure robust and reproducible results.

Benchmarking (-)-GSK598809: A Comparative Analysis in Reinstatement Models of Relapse

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the dopamine (B1211576) D3 receptor antagonist (-)-GSK598809's performance in preclinical reinstatement models of drug relapse. While direct quantitative data for (-)-GSK598809 is limited due to the discontinuation of its clinical development for substance use disorders, this document synthesizes available information and benchmarks it against other well-characterized D3 receptor antagonists. The data presented herein is intended to inform future research and drug development efforts targeting the dopamine D3 receptor for the treatment of addiction.

Executive Summary

(-)-GSK598809 is a selective dopamine D3 receptor antagonist that has shown potential in preclinical models of addiction. Notably, it has been reported to inhibit cocaine cue-induced reinstatement of drug-seeking behavior in rats. However, its development was halted, in part due to concerns about cardiovascular side effects, specifically the potentiation of cocaine-induced hypertension. This guide provides a comparative overview of (-)-GSK598809 and other key D3 receptor antagonists, SB-277011A and NGB 2904, for which more extensive data in reinstatement models are available.

Data Presentation: Performance in Reinstatement Models

The following tables summarize the performance of various dopamine D3 receptor antagonists in rodent reinstatement models of cocaine seeking. Reinstatement is a preclinical paradigm with high face validity for modeling relapse in humans.

Table 1: Effect of Dopamine D3 Receptor Antagonists on Cue-Induced Cocaine Reinstatement

Compound	Animal Model	Doses Tested (mg/kg, i.p.)	Effect on Active Lever Presses (Cocaine Seeking)	Citation
(-)-GSK598809	Rat	Not specified in available literature	Reported to inhibit cocaine cue-induced reinstatement.	[CITED IN: 12]
SB-277011A	Rat	6, 12, 24	Dose-dependent inhibition (35%, 65%, and 85% reduction, respectively). Significant at 12 and 24 mg/kg.	[1]
NGB 2904	Rat	0.1, 1.0, 5.0	Inhibition observed (45%, 30%, and 70% reduction, respectively).	[1]

Table 2: Effect of Dopamine D3 Receptor Antagonists on Cocaine-Primed Reinstatement

Compound	Animal Model	Doses Tested (mg/kg, i.p.)	Effect on Active Lever Presses (Cocaine Seeking)	Citation
(-)-GSK598809	Not reported in available literature	-	-
SB-277011A	Rat	3, 6, 12	Dose-dependently attenuated cocaine-triggered reinstatement.	[2][3]
NGB 2904	Rat	1, 5	Significantly inhibited cocaine-triggered reinstatement.	[4][5]

Experimental Protocols

The following are detailed methodologies for the key experimental models cited in this guide.

Cue-Induced Reinstatement of Cocaine Seeking in Rats

This model is designed to assess the ability of drug-associated environmental cues to trigger relapse to drug-seeking behavior.

• Apparatus: Standard operant conditioning chambers equipped with two levers, a cue light above the active lever, a house light, and an infusion pump for intravenous drug delivery.

• Subjects: Male rats (e.g., Sprague-Dawley or Wistar) are typically used.

• Surgery: Rats are surgically implanted with an indwelling intravenous catheter into the jugular vein for cocaine self-administration.

• Self-Administration Training:

  • Rats are trained to press an "active" lever to receive an intravenous infusion of cocaine (e.g., 0.5 mg/kg/infusion).

  • Each infusion is paired with the presentation of a discrete cue complex (e.g., illumination of the cue light and/or an audible tone) for a short duration (e.g., 20 seconds).

  • Presses on an "inactive" lever are recorded but have no programmed consequences.

  • Training continues for a set number of days (e.g., 10-14 days) until stable responding is achieved.

• Extinction:

  • Following training, extinction sessions begin. During these sessions, presses on the active lever no longer result in cocaine infusion or the presentation of the cue complex.

  • Extinction sessions continue daily until responding on the active lever decreases to a predefined criterion (e.g., <20 presses per session).

• Reinstatement Test:

  • On the test day, animals are pre-treated with the test compound (e.g., (-)-GSK598809 or vehicle) at a specified time before the session.

  • The rats are then placed back into the operant chambers, and the drug-associated cues are presented non-contingently or contingently upon an active lever press, but no cocaine is delivered.

  • The primary measure is the number of presses on the active lever, which is interpreted as a measure of drug-seeking behavior.

Cocaine-Primed Reinstatement of Cocaine Seeking in Rats

This model assesses the ability of a small, non-contingent dose of the drug itself to trigger relapse.

• Apparatus, Subjects, Surgery, and Self-Administration Training: These phases are identical to the cue-induced reinstatement model.

• Extinction: This phase is also identical to the cue-induced reinstatement model.

• Reinstatement Test:

  • On the test day, animals are pre-treated with the test compound or vehicle.

  • Shortly before being placed in the operant chamber, the rats receive a priming injection of cocaine (e.g., 10 mg/kg, i.p.).

  • The number of active lever presses is then recorded during the session. An increase in active lever pressing compared to extinction levels is indicative of reinstatement of drug-seeking behavior.

Mandatory Visualizations

Dopamine D3 Receptor Signaling in Addiction

The dopamine D3 receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in the brain's reward circuitry.[6] In the context of addiction, its signaling is implicated in the motivation and craving for drugs of abuse.[7]

References

• 1. Acute Administration of SB-277011A, NGB 2904, or BP 897 Inhibits Cocaine Cue-Induced Reinstatement of Drug-Seeking Behavior in Rats: Role of Dopamine D3 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Actions of NGB 2904, a Selective Dopamine D3 Receptor Antagonist, in Animal Models of Drug Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dopamine D3 receptor antagonism inhibits cocaine-seeking and cocaine-enhanced brain reward in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The novel dopamine D3 receptor antagonist NGB 2904 inhibits cocaine's rewarding effects and cocaine-induced reinstatement of drug-seeking behavior in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective dopamine D3 receptor antagonism by SB-277011A attenuates cocaine reinforcement as assessed by progressive-ratio and variable-cost-variable-payoff fixed-ratio cocaine self-administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The role of central dopamine D3 receptors in drug addiction: a review of pharmacological evidence - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of (-)-GSK598809: A Procedural Guide for Laboratory Personnel

Essential Safety and Logistical Information for the Proper Disposal of a Novel Research Compound

For researchers, scientists, and drug development professionals, the proper handling and disposal of investigational compounds like (-)-GSK598809 are paramount to ensuring laboratory safety and environmental protection. Given the absence of a publicly available, detailed Safety Data Sheet (SDS), a conservative approach that treats the compound as hazardous is mandatory. This guide provides a step-by-step protocol for the safe disposal of (-)-GSK598809, adhering to general best practices for chemical waste management.

Quantitative Data and Chemical Identifiers

Parameter	Value / Guideline	Source / Regulation
Chemical Name	1-[2-Fluoro-4-(trifluoromethyl)phenyl]-3-[3-[[4-methyl-5-(4-methyl-1,3-oxazol-5-yl)-4H-1,2,4-triazol-3-yl]thio]propyl]-3-azabicyclo[3.1.0]hexane	Molnova
Molecular Formula	C22H23F4N5OS	Molnova
Formula Weight	481.51 g/mol	Molnova
Known Biological Activity	Potent and selective dopamine (B1211576) D3 receptor antagonist	Molnova
Assumed Hazards	Potential for biological activity, unknown toxicity and ecotoxicity. Treat as hazardous waste.	General Laboratory Safety Guidelines
Waste Storage Time Limit	Up to 90 days in a Central Accumulation Area (CAA) for Small Quantity Generators (SQG).	EPA / RCRA
Container Requirement	Chemically compatible, sealed, and properly labeled.	OSHA / EPA

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the necessary steps for the safe segregation, packaging, labeling, and disposal of (-)-GSK598809 waste, including pure compound, contaminated materials, and solutions.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always handle (-)-GSK598809 and its waste in a designated area, preferably within a chemical fume hood.

• Wear appropriate PPE, including a lab coat, safety goggles with side shields, and chemically resistant gloves.

2. Waste Segregation:

• Do not mix (-)-GSK598809 waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Establish separate, clearly labeled waste containers for:

  • Solid Waste: Unused or expired pure compound, contaminated consumables (e.g., weigh boats, contaminated gloves, bench paper).

  • Liquid Waste: Solutions containing (-)-GSK598809. Note the solvent composition on the waste label.

  • Sharps Waste: Contaminated needles, syringes, or glass pipettes must be placed in a designated sharps container.

3. Packaging and Labeling:

• Select waste containers that are chemically compatible with the waste they will hold. For instance, use glass containers for organic solvent solutions and avoid metal containers for acidic or basic solutions.

• Ensure all containers are in good condition with secure, leak-proof lids.

• Label each waste container clearly with the words "Hazardous Waste ".[1][2]

• The label must also include:

  • The full chemical name: "(-)-GSK598809" (avoiding abbreviations).

  • A list of all constituents and their approximate concentrations (for solutions).

  • The date when waste was first added to the container (accumulation start date).

  • The name of the principal investigator and the laboratory location.

4. On-site Accumulation and Storage:

• Store waste containers in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[3][4]

• Ensure the SAA is in a well-ventilated area and away from sources of ignition or incompatible chemicals.

• Do not exceed the storage volume limits for your SAA (typically 55 gallons of hazardous waste).[4]

5. Arranging for Disposal:

• Once a waste container is full or has reached the institutional time limit for storage in an SAA, contact your institution's EHS department to arrange for a waste pickup.

• The EHS department will coordinate with a licensed hazardous waste disposal vendor for transportation and final disposition.[5]

• The likely method of disposal for a novel pharmaceutical compound like (-)-GSK598809 is incineration at a permitted hazardous waste facility, which ensures the complete destruction of the active chemical.[6][7]

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the overall workflow for the proper disposal of (-)-GSK598809.

Caption: Decision-making process for the disposal of (-)-GSK598809.

Caption: Step-by-step workflow for the disposal of (-)-GSK598809.

References

• 1. benchchem.com [benchchem.com]
• 2. mlienvironmental.com [mlienvironmental.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 5. benchchem.com [benchchem.com]
• 6. Pharmaceutical Waste [matthewsenvironmentalsolutions.com]
• 7. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]

Essential Safety and Logistics for Handling (-)-GSK598809

For researchers, scientists, and drug development professionals, ensuring safety during the handling of potent compounds like (-)-GSK598809 is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment.

(-)-GSK598809 is a potent and selective dopamine (B1211576) D3 receptor antagonist.[1][2] While a specific Safety Data Sheet (SDS) is not publicly available, its classification as a "potent" pharmaceutical compound necessitates stringent handling protocols to minimize exposure and ensure personnel safety.[3][4] The following guidelines are based on best practices for handling high-potency active pharmaceutical ingredients (APIs).

Summary of Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to prevent inhalation, dermal, and ocular exposure. The following table summarizes the recommended PPE for handling (-)-GSK598809.

PPE Category	Recommended Equipment	Purpose
Respiratory Protection	Powered Air-Purifying Respirator (PAPR) with an assigned protection factor (APF) of at least 1000, or a properly fitted N95 respirator for less hazardous operations.[3][5]	To prevent inhalation of airborne particles of the compound. Surgical masks do not offer adequate respiratory protection from drug exposure.[5]
Hand Protection	Double-gloving with nitrile gloves tested for resistance to chemicals.	To prevent skin contact. The outer glove should be removed immediately after handling the compound.
Body Protection	Disposable, fluid-resistant gown or a "bunny suit" coverall for head-to-toe protection.[5]	To protect skin and clothing from contamination. Gowns should be of a material tested for permeation by chemicals.[6]
Eye and Face Protection	Chemical splash goggles and a face shield.[5][7]	To protect the eyes and face from splashes and airborne particles. Eyeglasses alone are not sufficient.[5]
Foot Protection	Disposable shoe covers worn over laboratory-appropriate footwear.[5]	To prevent the spread of contamination outside of the designated handling area.

Experimental Protocols: Safe Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of (-)-GSK598809.

Preparation and Engineering Controls

• Designated Area: All handling of (-)-GSK598809 powder should occur in a designated area, such as a chemical fume hood, a Class II Biosafety Cabinet, or a glove box, to contain any airborne particles.[6]

• Restricted Access: Access to the handling area should be restricted to authorized personnel who have received specific training on handling potent compounds.

• Decontamination Supplies: Ensure that a spill kit and appropriate decontamination solutions (e.g., 70% ethanol, followed by a suitable detergent) are readily available.

Weighing and Reconstitution

• Don PPE: Before entering the designated handling area, don the appropriate PPE as outlined in the table above.

• Containment: Perform all weighing and reconstitution activities within a containment device. If possible, use a balance with a draft shield.

• Technique: Use careful, deliberate movements to avoid generating dust. Use a spatula or other appropriate tool to transfer the powder.

• Solubilization: Add the solvent to the vial containing the powder slowly to avoid splashing. Cap the vial securely before mixing.

Experimental Use

• Labeling: Clearly label all solutions containing (-)-GSK598809 with the compound name, concentration, date, and hazard information.

• Closed Systems: Whenever possible, use closed systems for reactions and experiments to minimize the risk of exposure.

• Avoid Aerosols: Take care to avoid generating aerosols when handling solutions.

Decontamination and Waste Disposal

• Surface Decontamination: After each use, thoroughly decontaminate all surfaces and equipment that may have come into contact with the compound.

• PPE Removal: Remove PPE in the designated area, starting with the outer gloves, followed by the gown, shoe covers, face shield, and inner gloves. The respirator should be removed last after leaving the handling area.

• Waste Segregation: Segregate all waste generated from handling (-)-GSK598809.

  • Solid Waste: Contaminated PPE, vials, and other solid materials should be placed in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and contaminated solvents should be collected in a designated, sealed hazardous waste container.

• Disposal: All hazardous waste must be disposed of through a certified hazardous waste management company, typically via incineration.[3][8] Do not dispose of this compound down the drain or in regular trash.

Visualizations

Workflow for Safe Handling of (-)-GSK598809

Caption: A workflow diagram illustrating the key steps for the safe handling of potent compounds like (-)-GSK598809.

Hierarchy of Safety Controls

Caption: The hierarchy of controls for mitigating exposure to hazardous substances, with the most effective measures at the top.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK-598809 - Wikipedia [en.wikipedia.org]
• 3. aiha.org [aiha.org]
• 4. agnopharma.com [agnopharma.com]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. gerpac.eu [gerpac.eu]
• 7. 3m.com [3m.com]
• 8. Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management | Stericycle [stericycle.com]